Monomethyl phthalate-d4

• CAS: 1276197-40-0

Core Science & Biosynthesis

Monomethyl Phthalate-d4: A Comprehensive Technical Guide for Researchers

This technical guide provides an in-depth overview of the chemical properties, analytical applications, and relevant biological pathways of Monomethyl phthalate-d4 (MMP-d4). Intended for researchers, scientists, and professionals in drug development and environmental health, this document details the critical role of MMP-d4 as an internal standard in the quantitative analysis of its non-deuterated counterpart, Monomethyl phthalate (B1215562) (MMP), a primary metabolite of Dimethyl phthalate (DMP).

Core Chemical and Physical Properties

Monomethyl phthalate-d4 is a deuterated analog of Monomethyl phthalate, where four hydrogen atoms on the phenyl ring are replaced with deuterium. This isotopic labeling makes it an ideal internal standard for mass spectrometry-based analytical methods.

Property	Value	Reference(s)
Chemical Name	2-(Methoxycarbonyl)benzoic acid-d4	[1]
Synonyms	Phthalic Acid, Mono-methyl Ester D4 (Phenyl D4), MMP-d4	[2][3]
CAS Number	1276197-40-0	[2][3][4][5]
Unlabelled CAS Number	4376-18-5	[2][4][6]
Molecular Formula	C₉D₄H₄O₄	[2][3][4][5]
Molecular Weight	184.18 g/mol	[2][3][4]
Accurate Mass	184.067 Da	[2][4]
Appearance	White to Off-White Solid	[3][7]
Purity	>95% (HPLC)	[2][4]
Melting Point	84-86 °C	[7]
Solubility	Slightly soluble in DMSO and Methanol (B129727) (with sonication)	[7]
Storage	2-8°C Refrigerator; Stock solutions: -20°C (1 month), -80°C (6 months)	[1][2][3]

Synthesis and Application

While specific, detailed synthesis protocols for Monomethyl phthalate-d4 are proprietary to commercial suppliers, the general manufacturing process for phthalate monoesters involves the esterification of phthalic anhydride (B1165640) with the corresponding alcohol.[2] For MMP-d4, this would involve a deuterated phthalic anhydride precursor.

The primary application of Monomethyl phthalate-d4 is as an internal standard for the accurate quantification of Monomethyl phthalate in biological and environmental samples.[1] Due to its widespread use as a plasticizer, Dimethyl phthalate is a common environmental contaminant, and its metabolite, MMP, is a key biomarker for assessing human exposure.[1][6][8] The use of a deuterated internal standard like MMP-d4 is crucial in analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) to correct for sample matrix effects and variations during sample preparation and analysis, ensuring high accuracy and precision.[9]

Experimental Protocols

The following is a representative protocol for the quantification of Monomethyl phthalate in human urine using Monomethyl phthalate-d4 as an internal standard, based on established methodologies for phthalate analysis.[10][11][12]

1. Preparation of Standards and Solutions

• Stock Solutions: Prepare individual stock solutions of MMP and MMP-d4 in a high-purity solvent like methanol.

• Working Standard Solutions: Create a series of calibration standards by serially diluting the MMP stock solution.

• Internal Standard Spiking Solution: Prepare a working solution of MMP-d4 at a fixed concentration (e.g., 1 µg/mL) in methanol.[7]

2. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Pre-treatment: Take a known volume of urine (e.g., 200 µL) and spike it with a precise amount of the MMP-d4 internal standard spiking solution.[10]

• Enzymatic Deconjugation: To measure total MMP (free and glucuronidated), treat the urine sample with β-glucuronidase.

• Cartridge Conditioning: Condition a C18 SPE cartridge by washing with methanol followed by purified water.[10]

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with water to remove interfering hydrophilic compounds.[10]

• Elution: Elute the analytes (MMP and MMP-d4) with an organic solvent such as acetonitrile (B52724) or methanol.[10]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume of the initial mobile phase for LC-MS/MS analysis.[10]

3. LC-MS/MS Analysis The following table outlines typical starting parameters for an LC-MS/MS method. These will require optimization for the specific instrumentation used.

Parameter	Typical Condition	Reference(s)
LC System	UPLC or HPLC system	[12][13]
Column	Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm)	[12][13]
Mobile Phase A	0.1% Acetic Acid or Formic Acid in Water	[10][13]
Mobile Phase B	Acetonitrile or Methanol	[10][13]
Gradient	A linear gradient appropriate for separating MMP from other matrix components.	[11]
Flow Rate	0.2 - 0.4 mL/min	[13]
Injection Volume	5 - 10 µL	[10]
Ion Source	Electrospray Ionization (ESI), typically in negative mode	[10][13]
MS Analysis	Multiple Reaction Monitoring (MRM)	[10][12]

Visualizing Workflows and Pathways

Metabolism of Dimethyl Phthalate (DMP)

Dimethyl phthalate undergoes phase I biotransformation, primarily through hydrolysis by esterases in the liver and intestines, to form its primary metabolite, Monomethyl phthalate.[2] MMP is then largely excreted as a monoester.[2]

Metabolism of Dimethyl Phthalate to Monomethyl Phthalate.

Analytical Workflow Using MMP-d4

The use of MMP-d4 as an internal standard is integral to the analytical workflow for quantifying MMP in biological samples.

References

• 1. Transcriptome profiling and pathway analysis of the effects of mono-(2-ethylhexyl) phthalate in mouse Sertoli cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dimethyl phthalate - Wikipedia [en.wikipedia.org]
• 3. Dimethyl phthalate altered the microbial metabolic pathways in a Mollisol-Science-Chemical Encyclopedia-lookchem [m.lookchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. s4science.at [s4science.at]
• 13. fda.gov.tw [fda.gov.tw]

CAS number and molecular weight of Monomethyl phthalate-d4.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Monomethyl phthalate-d4 (MMP-d4), a deuterated stable isotope-labeled internal standard crucial for the accurate quantification of its unlabeled counterpart, Monomethyl phthalate (B1215562) (MMP). MMP is a primary metabolite of dimethyl phthalate (DMP), a widely used industrial chemical. Accurate measurement of MMP in biological matrices is essential for assessing human exposure to DMP and for toxicological and pharmacokinetic studies.

Core Properties of Monomethyl Phthalate-d4

Monomethyl phthalate-d4 is chemically identical to monomethyl phthalate, with the exception that four hydrogen atoms on the phenyl ring have been replaced with deuterium. This mass difference allows it to be distinguished from the native compound by mass spectrometry, making it an ideal internal standard for isotope dilution analysis.

Physicochemical and Analytical Data

The following table summarizes the key physicochemical and analytical properties of Monomethyl phthalate-d4.

Property	Value	Reference(s)
Chemical Name	Monomethyl phthalate-d4
Synonyms	Phthalic-3,4,5,6-d4 Acid Monomethyl Ester, 2-(Methoxycarbonyl)benzoic acid-d4	[1]
CAS Number	1276197-40-0	[1][2]
Molecular Formula	C₉D₄H₄O₄	[1][2]
Molecular Weight	184.18 g/mol	[1]
Appearance	White to Off-White Solid	[3]
Purity	Typically >95% (HPLC)	[1]
Storage Temperature	+4°C	[1]
Solubility	Soluble in DMSO and Methanol (B129727)	[3]

Metabolic Pathway of Dimethyl Phthalate (DMP)

The primary metabolic pathway for dimethyl phthalate in humans involves the hydrolysis of one of the ester bonds by carboxylesterases, primarily in the intestine and liver, to form monomethyl phthalate (MMP). MMP is the major urinary metabolite and serves as a key biomarker for assessing DMP exposure. Further metabolism of MMP is limited, and it is primarily excreted in the urine, often after conjugation with glucuronic acid.[4][5]

Metabolic Pathway of DMP to MMP

Experimental Protocols

Monomethyl phthalate-d4 is predominantly used as an internal standard in isotope dilution mass spectrometry methods for the quantification of MMP in biological samples, most commonly urine. The following is a representative experimental protocol for the analysis of MMP in urine using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantification of Monomethyl Phthalate in Human Urine by LC-MS/MS

1. Principle:

This method involves the enzymatic hydrolysis of glucuronide-conjugated MMP, followed by the extraction and concentration of the total MMP (free and deconjugated). Quantification is achieved by comparing the mass spectrometric response of the native MMP to the known concentration of the spiked Monomethyl phthalate-d4 internal standard.[6][7]

2. Materials and Reagents:

• Monomethyl phthalate (MMP) analytical standard

• Monomethyl phthalate-d4 (MMP-d4) internal standard

• β-glucuronidase from E. coli

• Ammonium (B1175870) acetate (B1210297) buffer (1 M, pH 6.5)

• HPLC-grade methanol, acetonitrile (B52724), and water

• Formic acid

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Human urine samples

3. Preparation of Solutions:

• Stock Solutions: Prepare individual stock solutions of MMP and MMP-d4 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the MMP stock solution with methanol to achieve a range of concentrations (e.g., 0.1 to 100 ng/mL).

• Internal Standard Spiking Solution: Prepare a working solution of MMP-d4 in methanol at a concentration of 50 ng/mL.

4. Sample Preparation:

• Aliquoting: Aliquot 100 µL of each urine sample, calibration standard, and quality control sample into a 2 mL microcentrifuge tube.[8]

• Internal Standard Spiking: Add 10 µL of the MMP-d4 internal standard spiking solution to each tube.

• Enzymatic Hydrolysis: Add 50 µL of ammonium acetate buffer and 10 µL of β-glucuronidase solution. Vortex briefly and incubate at 37°C for 90 minutes to deconjugate the glucuronidated metabolites.[7][9]

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridges with 3 mL of methanol followed by 3 mL of water.

  • Load the hydrolyzed sample onto the conditioned cartridge.

  • Wash the cartridge with 3 mL of water to remove interferences.

  • Dry the cartridge under a gentle stream of nitrogen.

  • Elute the analytes with 3 mL of acetonitrile.[7]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under nitrogen and reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.[10]

5. LC-MS/MS Analysis:

• Chromatographic System: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Mass Spectrometer: A tandem mass spectrometer operating in negative electrospray ionization (ESI-) mode.

• Detection: Monitor the specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both MMP and MMP-d4.

6. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of MMP to the peak area of MMP-d4 against the concentration of the calibration standards. Determine the concentration of MMP in the unknown samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow Diagram

Experimental Workflow for MMP Analysis

Conclusion

Monomethyl phthalate-d4 is an indispensable tool for the accurate and precise measurement of monomethyl phthalate in biological matrices. The use of this stable isotope-labeled internal standard in conjunction with sensitive analytical techniques like LC-MS/MS allows for reliable biomonitoring of human exposure to dimethyl phthalate, which is critical for assessing potential health risks and informing public health policies. The detailed methodologies provided in this guide serve as a valuable resource for researchers in the fields of toxicology, environmental health, and drug metabolism.

References

• 1. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 2. Monomethyl Phthalate-d4 - Immunomart [immunomart.com]
• 3. MonoMethyl Phthalate-d4 price,buy MonoMethyl Phthalate-d4 - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Determination of 16 phthalate metabolites in urine using automated sample preparation and on-line preconcentration/high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Synthesis and Purification of Monomethyl Phthalate-d4 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of Monomethyl phthalate-d4 (MMP-d4), a critical internal standard for the accurate quantification of its non-labeled counterpart in various research and clinical settings. This document outlines the synthetic pathway, detailed experimental protocols, purification methods, and analytical characterization.

Introduction

Monomethyl phthalate (B1215562) (MMP) is the primary metabolite of dimethyl phthalate (DMP), a widely used industrial chemical. Accurate measurement of MMP is crucial for toxicological studies and exposure assessments. Monomethyl phthalate-d4 (MMP-d4) is the deuterium-labeled analogue of MMP, making it an ideal internal standard for mass spectrometry-based analytical methods. Its use allows for the correction of matrix effects and variations during sample preparation and analysis, leading to highly accurate and precise quantification of MMP.

Physicochemical Properties

A summary of the key physicochemical properties of Monomethyl phthalate-d4 is presented below.

Property	Value
Chemical Formula	C₉D₄H₄O₄
Molecular Weight	184.18 g/mol
CAS Number	1276197-40-0
Appearance	White to off-white solid
Purity (Typical)	>95% (HPLC)[1]
Storage Conditions	+4°C

Synthesis of Monomethyl Phthalate-d4

The synthesis of Monomethyl phthalate-d4 is typically achieved through a two-step process, starting with the preparation of phthalic anhydride-d4, followed by its esterification with methanol.

Synthesis Pathway

References

• 1. hmdb.ca [hmdb.ca]

Unraveling the Fragmentation Fingerprint: A Technical Guide to Monomethyl Phthalate-d4 Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of the mass spectrometry fragmentation of Monomethyl phthalate-d4 (MMP-d4), a critical internal standard for the accurate quantification of its non-labeled counterpart, Monomethyl phthalate (B1215562) (MMP). Understanding the fragmentation pattern of MMP-d4 is paramount for developing robust and reliable analytical methods in toxicology, environmental monitoring, and drug metabolism studies.

Introduction to Monomethyl Phthalate-d4 in Quantitative Analysis

Monomethyl phthalate (MMP) is a primary metabolite of dimethyl phthalate (DMP) and a biomarker for human exposure to this common plasticizer.[1] Accurate measurement of MMP in biological matrices is essential for assessing exposure levels.[1] In mass spectrometry-based bioanalysis, stable isotope-labeled internal standards are the gold standard for quantification, as they exhibit nearly identical physicochemical properties to the analyte and co-elute, correcting for matrix effects and variations in sample processing.[2] Monomethyl phthalate-d4 (MMP-d4), with four deuterium (B1214612) atoms on the benzene (B151609) ring, serves as an ideal internal standard for MMP analysis.[2]

Predicted Mass Spectrometry Fragmentation of Monomethyl Phthalate-d4

While specific fragmentation studies for MMP-d4 are not extensively detailed in the public domain, its fragmentation pattern can be reliably predicted based on the well-documented fragmentation of non-labeled MMP and other phthalate monoesters. The primary fragmentation pathways involve cleavages around the ester and carboxylic acid functional groups. The key difference for MMP-d4 will be a +4 Da mass shift for fragments containing the deuterated phthalate ring.

The fragmentation of phthalate metabolites is influenced by the collision energy (CE) used in tandem mass spectrometry (MS/MS).[3] Common fragmentation patterns for phthalate monoesters include the loss of the alkoxy group, decarboxylation, and the formation of a protonated or deprotonated phthalic anhydride (B1165640) structure.[3][4]

Predicted Key Fragment Ions

Below is a table summarizing the predicted major ions for Monomethyl phthalate-d4 in both positive and negative ion modes, based on the known fragmentation of MMP.

Ion Type	Proposed Structure	Predicted m/z (MMP-d4)	Corresponding MMP m/z	Notes
[M-H]⁻	Deprotonated Parent Ion	183.0	179.0	Precursor ion in negative ion mode.
[M+H]⁺	Protonated Parent Ion	185.0	181.0	Precursor ion in positive ion mode.
Fragment Ion (-ve)	Deprotonated Benzoate Ion	125.0	121.0	A common fragment for all phthalate metabolites resulting from the loss of the OR group and CO₂.[3][5]
Fragment Ion (-ve)	Deprotonated o-Phthalic Anhydride Ion	151.0	147.0	A characteristic fragment for many phthalate metabolites.[3][5]
Fragment Ion (+ve)	Protonated Phthalic Anhydride	153.0	149.0	A typical base peak for phthalate esters with alkyl side chains.[6]
Fragment Ion (-ve)	[M-H-CO₂]⁻	139.0	135.0	Resulting from the neutral loss of carbon dioxide.[3]
Fragment Ion (-ve)	[Fragment from m/z 139]	111.0	107.0	Further loss of CO from the m/z 139 fragment.[3]
Fragment Ion (+ve)	[Fragment from m/z 153]	108.0	104.0	Loss of a carboxyl group from protonated phthalic anhydride.[6]
Fragment Ion (+ve)	[Fragment from m/z 108]	80.0	76.0	Further loss of CO.[6]

Experimental Protocol for MMP-d4 Analysis

A robust analytical method for the quantification of MMP using MMP-d4 as an internal standard typically involves liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[7] The following is a representative protocol.

Sample Preparation (Human Urine)

• Enzymatic Hydrolysis: To measure total MMP (conjugated and unconjugated), urine samples are typically subjected to enzymatic hydrolysis.

  • To 1 mL of urine, add a buffer (e.g., ammonium (B1175870) acetate) and a β-glucuronidase enzyme solution.

  • Incubate the mixture (e.g., at 37°C for 2 hours) to deconjugate the phthalate metabolites.[7]

• Internal Standard Spiking: Spike the hydrolyzed sample with a known concentration of Monomethyl phthalate-d4 solution.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18) with methanol (B129727) followed by water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a low-organic solvent mixture to remove interferences.

  • Elute the analytes with an appropriate organic solvent (e.g., acetonitrile (B52724) or methanol).[7]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent, typically the initial mobile phase of the LC method.

LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water (often with a modifier like formic acid or ammonium acetate) and an organic solvent like methanol or acetonitrile.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry (MS):

  • Ionization Source: Electrospray Ionization (ESI), often in negative ion mode for phthalate monoesters due to higher sensitivity.[7]

  • Scan Type: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • MRM Transitions:

    • MMP: Monitor the transition from the precursor ion (e.g., m/z 179.0) to a specific product ion (e.g., m/z 135.0).

    • MMP-d4: Monitor the transition from the deuterated precursor ion (e.g., m/z 183.0) to its corresponding product ion (e.g., m/z 139.0).

  • Collision Gas: Argon is typically used.

  • Optimization: The declustering potential, collision energy, and other source parameters should be optimized for both MMP and MMP-d4 to achieve maximum signal intensity.

Visualizing Fragmentation and Workflows

Proposed Fragmentation Pathway of Monomethyl Phthalate-d4 (Negative Ion Mode)

Caption: Proposed ESI-MS/MS fragmentation of MMP-d4.

Experimental Workflow for MMP-d4 Quantification

Caption: Workflow for MMP quantification using MMP-d4.

Conclusion

A thorough understanding of the mass spectrometric behavior of Monomethyl phthalate-d4 is fundamental for its effective use as an internal standard. By predicting its fragmentation pattern based on the known pathways of its non-labeled analog, researchers can confidently develop and validate sensitive and specific LC-MS/MS methods for the quantification of Monomethyl phthalate. The experimental protocol and workflows provided herein offer a solid foundation for laboratories engaged in biomonitoring and related fields, ensuring data of the highest quality and reliability.

References

• 1. Exposure Marker Discovery of Phthalates Using Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Density functional theory and mass spectrometry of phthalate fragmentations mechanisms: modeling hyperconjugated carbocation and radical cation complexes with neutral molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]

An In-Depth Technical Guide to the Toxicological and Metabolic Pathways of Monomethyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological and metabolic pathways of Monomethyl phthalate-d4 (MMP-d4). Given the limited direct research on the deuterated form, this document extrapolates from the well-established data on its non-deuterated analog, Monomethyl phthalate (B1215562) (MMP), the primary metabolite of dimethyl phthalate (DMP). The deuterium (B1214612) labeling in MMP-d4 makes it an invaluable tool as an internal standard for accurate quantification in toxicological and metabolic studies.

Metabolic Pathways of Monomethyl Phthalate-d4

The metabolism of phthalates is a two-phase process designed to increase their water solubility and facilitate their excretion from the body. As the monoester metabolite of a theoretical deuterated dimethyl phthalate, MMP-d4 would undergo similar metabolic transformations as MMP.

Phase I Metabolism: Hydrolysis

The initial step in the metabolism of dimethyl phthalate (the parent compound of MMP) is the rapid hydrolysis of one of the ester linkages by carboxylesterases, primarily in the intestine and liver. This reaction yields Monomethyl phthalate (MMP).

Phase II Metabolism: Conjugation

Following its formation, MMP can be conjugated with endogenous molecules to further increase its polarity. The primary conjugation reaction is glucuronidation, catalyzed by UDP-glucuronosyltransferases (UGTs), to form MMP-glucuronide. This conjugate is then readily excreted in the urine. While other conjugation pathways exist for some phthalate metabolites, glucuronidation is the principal route for MMP.

Figure 1: Metabolic Pathway of Monomethyl Phthalate-d4.

Toxicological Pathways and Mechanisms of Action

Monomethyl phthalate is considered a biologically active metabolite and has been associated with several toxicological effects, primarily related to endocrine disruption and oxidative stress.

Endocrine Disruption

MMP has been shown to exhibit anti-androgenic activity. It can interfere with the synthesis of testosterone (B1683101) and the function of the androgen receptor (AR). This disruption of the male reproductive hormone signaling is a key concern for phthalate toxicity.

Impact on Steroidogenesis:

MMP can affect the expression and activity of enzymes involved in the testosterone biosynthesis pathway in Leydig cells of the testes. This can lead to reduced testosterone production.

Figure 2: MMP's inhibitory effect on testosterone biosynthesis.

Oxidative Stress

MMP has been demonstrated to induce oxidative stress in various cell types. This is characterized by an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products. Increased ROS can lead to cellular damage, including lipid peroxidation, protein oxidation, and DNA damage.

Figure 3: MMP-induced oxidative stress pathway.

Quantitative Toxicological Data

Quantitative data on the toxicity of Monomethyl phthalate is limited, and specific LD50, NOAEL, and LOAEL values are not consistently reported across studies. The available information suggests that dimethyl phthalate and its metabolite MMP are less potent in causing male reproductive tract toxicity compared to other phthalates[1].

Parameter	Value	Species	Route	Effects	Reference
NOAEL	-	-	-	Data not consistently available for MMP
LOAEL	-	-	-	Data not consistently available for MMP

Note: The lack of consistent, publicly available quantitative toxicity data for MMP highlights a significant data gap.

Experimental Protocols

Detailed experimental protocols are crucial for the accurate assessment of the toxicological and metabolic properties of MMP-d4. The following sections provide outlines for key experimental procedures.

Quantification of Monomethyl Phthalate-d4 in Urine by LC-MS/MS

This method is for the quantitative analysis of MMP in urine, using MMP-d4 as an internal standard.

1. Sample Preparation:

• Enzymatic Deconjugation: To 1 mL of urine, add β-glucuronidase to deconjugate the glucuronidated metabolites. Incubate the mixture.

• Internal Standard Spiking: Add a known amount of MMP-d4 internal standard solution.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

  • Load the urine sample onto the cartridge.

  • Wash the cartridge with a water/methanol mixture to remove interferences.

  • Elute the analytes with an appropriate organic solvent (e.g., acetonitrile (B52724) or acetone).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase.

2. LC-MS/MS Analysis:

• Chromatographic Separation: Use a C18 reversed-phase column with a gradient elution of water and acetonitrile, both containing a small amount of formic acid or ammonium (B1175870) acetate.

• Mass Spectrometry: Operate the mass spectrometer in negative ion electrospray ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) to monitor the specific precursor-to-product ion transitions for both MMP and MMP-d4.

Figure 4: Workflow for LC-MS/MS analysis of MMP in urine.

In Vitro Cytotoxicity Assessment using the MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

1. Cell Culture:

• Plate cells (e.g., HepG2, a human liver cancer cell line) in a 96-well plate at a suitable density and allow them to adhere overnight.

2. Treatment:

• Expose the cells to various concentrations of MMP (or MMP-d4) for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (the solvent used to dissolve MMP) and a positive control (a known cytotoxic agent).

3. MTT Assay:

• Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Add a solubilization solution (e.g., DMSO or a specialized detergent-based solution) to dissolve the formazan crystals.

• Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

4. Data Analysis:

• Calculate cell viability as a percentage of the vehicle control.

Genotoxicity Assessment using the Comet Assay

The Comet assay (single-cell gel electrophoresis) is a sensitive method for detecting DNA damage in individual cells.

1. Cell Treatment:

• Expose cells to different concentrations of MMP for a defined period.

2. Cell Embedding:

• Mix the treated cells with low-melting-point agarose (B213101) and layer them onto a microscope slide pre-coated with normal-melting-point agarose.

3. Lysis:

• Immerse the slides in a high-salt lysis solution to remove cell membranes and proteins, leaving behind the nuclear DNA (nucleoids).

4. Alkaline Unwinding and Electrophoresis:

• Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Apply an electric field to the slides. Damaged DNA fragments will migrate out of the nucleoid, forming a "comet" shape.

5. Staining and Visualization:

• Stain the DNA with a fluorescent dye (e.g., SYBR Green or propidium (B1200493) iodide).

• Visualize the comets using a fluorescence microscope.

6. Data Analysis:

• Quantify the extent of DNA damage by measuring parameters such as the percentage of DNA in the comet tail and the tail length.

Conclusion

Monomethyl phthalate-d4, while primarily used as an analytical standard, is subject to the same metabolic and toxicological pathways as its non-deuterated counterpart, Monomethyl phthalate. The primary metabolic route involves glucuronidation and subsequent urinary excretion. Toxicologically, MMP is recognized as an endocrine disruptor with anti-androgenic properties and has been shown to induce oxidative stress. The detailed experimental protocols provided in this guide offer a framework for further investigation into the specific toxicokinetics and toxicodynamics of MMP-d4. A deeper understanding of these pathways is essential for accurate risk assessment and for the development of safer alternatives in various industrial and consumer applications. Further research is warranted to establish definitive quantitative toxicological parameters for MMP.

References

• 1. 21stcenturypathology.com [21stcenturypathology.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Solubility of Monomethyl Phthalate-d4 in Organic Solvents

This technical guide provides a comprehensive overview of the solubility characteristics of Monomethyl phthalate-d4 (MMP-d4), a deuterated analog of the primary metabolite of dimethyl phthalate (B1215562). An understanding of its solubility is crucial for its use as an internal standard in analytical chemistry, particularly in toxicology and pharmacokinetic studies. Due to the limited availability of specific quantitative solubility data for the deuterated form, this guide also incorporates data from closely related non-deuterated phthalate monoesters as reliable proxies.

Core Principles of Phthalate Solubility

The solubility of phthalate esters is primarily governed by the "like dissolves like" principle.[1][2] These molecules consist of a polar aromatic core and a nonpolar alkyl chain.[1] Consequently, their solubility in a given solvent is a balance between these two structural features. Generally, phthalates are soluble in organic solvents and have low solubility in water.[1][3]

Quantitative Solubility Data

Direct quantitative solubility data for Monomethyl phthalate-d4 is limited. The following table summarizes the available data for MMP-d4 and analogous non-deuterated monoester phthalates to provide a comparative reference.

Compound	Solvent	Solubility	Method	Citation
Monomethyl phthalate-d4	Dimethyl Sulfoxide (DMSO)	100 mg/mL	Requires sonication and warming	[4]
Monomethyl phthalate-d4	Dimethyl Sulfoxide (DMSO)	Slightly Soluble	Requires sonication	[5]
Monomethyl phthalate-d4	Methanol	Slightly Soluble	Requires sonication	[5]
rac-Mono(ethylhexyl) phthalate	Ethanol	~15 mg/mL	Not specified	[6]
rac-Mono(ethylhexyl) phthalate	Dimethyl Sulfoxide (DMSO)	~15 mg/mL	Not specified	[6]
rac-Mono(ethylhexyl) phthalate	Dimethylformamide (DMF)	~10 mg/mL	Not specified	[6]
Diisohexyl phthalate (analog)	Dimethyl Sulfoxide (DMSO)	200 mg/mL	Not specified	[1]

Experimental Protocol for Determining Solubility

The following is a generalized protocol for determining the solubility of a compound like Monomethyl phthalate-d4 in an organic solvent. This method is based on the principle of creating a saturated solution and subsequently quantifying the dissolved solute.[1]

Materials:

• Monomethyl phthalate-d4

• Selected organic solvent(s) (e.g., DMSO, Methanol, Ethanol, Acetonitrile)

• Small glass vials with screw caps

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Centrifuge

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) system

• Volumetric flasks and pipettes

Methodology:

• Preparation of a Supersaturated Solution:

  • Add an excess amount of Monomethyl phthalate-d4 to a pre-weighed vial.

  • Record the exact weight of the compound added.

  • Add a known volume of the selected organic solvent to the vial.

  • Securely cap the vial.

• Equilibration:

  • Vortex the mixture vigorously for 1-2 minutes.

  • Place the vial in a thermostatically controlled shaker or water bath set to a specific temperature (e.g., 25°C).[1]

  • Allow the mixture to equilibrate for a set period (e.g., 24-48 hours) with constant agitation to facilitate dissolution.[1]

• Separation of Undissolved Solute:

  • After equilibration, centrifuge the vial at a high speed to pellet the undissolved solid.

• Quantification of Dissolved Solute:

  • Carefully collect a known volume of the supernatant, ensuring no solid particles are transferred.

  • Chromatographic Method (HPLC or GC-MS): This is the preferred method for accurate quantification.

    • Prepare a series of standard solutions of Monomethyl phthalate-d4 in the same solvent with known concentrations.

    • Generate a calibration curve by analyzing the standard solutions using a validated HPLC or GC-MS method.[1][3]

    • Dilute the collected supernatant to a concentration that falls within the range of the calibration curve.

    • Analyze the diluted supernatant and determine the concentration of the solute from the calibration curve.[1]

  • Gravimetric Method:

    • Transfer a known volume of the supernatant to a pre-weighed vial.

    • Evaporate the solvent under a gentle stream of nitrogen.

    • Once the solvent is fully evaporated, weigh the vial containing the dried solute.

    • The difference in weight will give the mass of the dissolved compound.

    • Calculate the solubility in g/L or mg/mL.[1]

Visualizations

Logical Relationship of Phthalate Solubility

The following diagram illustrates the key factors influencing the solubility of phthalate esters.

Caption: Factors influencing phthalate solubility.

Experimental Workflow for Solubility Determination

This diagram outlines the general experimental workflow for determining the solubility of Monomethyl phthalate-d4.

Caption: Experimental workflow for solubility.

References

• 1. benchchem.com [benchchem.com]
• 2. Solvent Miscibility Table [sigmaaldrich.com]
• 3. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 4. medchemexpress.com [medchemexpress.com]
• 5. MonoMethyl Phthalate-d4 price,buy MonoMethyl Phthalate-d4 - chemicalbook [chemicalbook.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

The Isotopic Distinction: A Technical Guide to Monomethyl Phthalate and Monomethyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the fundamental differences and applications of Monomethyl phthalate (B1215562) (MMP) and its deuterated analogue, Monomethyl phthalate-d4 (MMP-d4). A comprehensive understanding of these two compounds is critical for accurate bio-monitoring, toxicological assessment, and pharmacokinetic studies involving phthalate exposure. This document outlines their distinct chemical properties, details their roles in experimental protocols, and visualizes their application in analytical workflows and relevant biological pathways.

Core Chemical and Physical Distinctions

Monomethyl phthalate (MMP) is the primary metabolite of dimethyl phthalate (DMP), a widely used industrial plasticizer. Its presence in biological matrices is a key biomarker of DMP exposure[1][2]. Monomethyl phthalate-d4 (MMP-d4) is a stable isotope-labeled form of MMP, where four hydrogen atoms on the benzene (B151609) ring are replaced with deuterium (B1214612) atoms[3][4][5][6]. This isotopic substitution results in a nominal mass increase of 4 Daltons, a critical feature for its primary application as an internal standard in mass spectrometry-based analytical methods[3][7][8][9]. While their chemical reactivity and chromatographic behavior are nearly identical, this mass difference allows for their distinct detection and quantification[8][9].

Table 1: Comparative Physicochemical Properties

Property	Monomethyl Phthalate (MMP)	Monomethyl Phthalate-d4 (MMP-d4)
Molecular Formula	C₉H₈O₄[2]	C₉D₄H₄O₄[4][10]
Molecular Weight	180.16 g/mol [2]	184.18 g/mol [4][5]
CAS Number	4376-18-5[2]	1276197-40-0[4][5]
Primary Application	Analyte; biomarker of phthalate exposure[1].	Internal standard for quantitative analysis[3][11].

The Role of Monomethyl Phthalate-d4 in Quantitative Analysis

The central difference in the utility of MMP and MMP-d4 lies in the application of the latter as an internal standard. In quantitative analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), an internal standard is crucial for achieving accurate and precise results. It is added in a known quantity to all samples, including calibration standards and unknown samples, before any sample preparation steps[4][7][9].

MMP-d4 is the ideal internal standard for MMP analysis because it co-elutes with the native MMP during chromatography and experiences identical ionization and fragmentation behavior in the mass spectrometer. However, due to its higher mass, the resulting molecular and fragment ions are easily distinguishable from those of MMP. By calculating the ratio of the analyte signal to the internal standard signal, any variations in sample extraction, injection volume, and instrument response can be effectively normalized, leading to highly reliable quantification[7][8][11].

Workflow for MMP quantification.

Experimental Protocol: Quantification of Monomethyl Phthalate in Human Urine by LC-MS/MS

This protocol provides a representative method for the quantification of MMP in human urine samples using MMP-d4 as an internal standard.

1. Materials and Reagents:

• Monomethyl phthalate (MMP) analytical standard

• Monomethyl phthalate-d4 (MMP-d4) internal standard solution (e.g., 1 µg/mL in methanol)

• Methanol, acetonitrile (B52724) (HPLC grade)

• Formic acid, ammonium (B1175870) acetate

• Deionized water

• Solid-phase extraction (SPE) cartridges

• Human urine samples

2. Sample Preparation:

• Thaw frozen urine samples to room temperature and vortex to ensure homogeneity.

• To a 1 mL aliquot of each urine sample, calibration standard, and quality control sample, add a precise volume (e.g., 50 µL) of the MMP-d4 internal standard solution.

• Perform enzymatic deconjugation if total MMP concentration is desired.

• Condition the SPE cartridges according to the manufacturer's instructions.

• Load the samples onto the SPE cartridges.

• Wash the cartridges to remove interferences.

• Elute the analytes (MMP and MMP-d4) with an appropriate solvent (e.g., acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC) System:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate MMP from other matrix components.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) System:

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • MMP: Precursor ion (m/z) → Product ion (m/z)

    • MMP-d4: Precursor ion (m/z) + 4 → Product ion (m/z) + 4

  • Optimize collision energies and other MS parameters for maximum signal intensity.

4. Quantification:

• Generate a calibration curve by plotting the peak area ratio of MMP to MMP-d4 against the concentration of the MMP calibration standards.

• Determine the concentration of MMP in the unknown samples by interpolating their peak area ratios from the calibration curve.

Biological Impact and Signaling Pathways

Phthalate metabolites, including MMP, are known endocrine-disrupting chemicals that can interfere with various biological signaling pathways. While MMP-d4 is biologically inert due to its use in trace amounts for analytical purposes, understanding the pathways affected by MMP is crucial for toxicological studies. Key pathways impacted by phthalate monoesters include:

• Steroidogenesis: Phthalates can disrupt the synthesis of steroid hormones, such as testosterone, by altering the expression of key enzymes in the steroidogenic pathway[1].

• Peroxisome Proliferator-Activated Receptor (PPAR) Signaling: Phthalate metabolites can act as agonists for PPARs, a family of nuclear receptors that regulate lipid metabolism and inflammation[1].

• Oxidative Stress: Exposure to phthalates has been shown to induce the production of reactive oxygen species (ROS), leading to cellular damage[1].

• Apoptosis: Phthalates can trigger programmed cell death in various cell types[1].

References

• 1. benchchem.com [benchchem.com]
• 2. Revealing the Impact of Mono(2‐ethylhexyl) Phthalate (MEHP) on Prostate Cancer Based on Network Toxicology and Molecular Docking Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fda.gov.tw [fda.gov.tw]
• 4. benchchem.com [benchchem.com]
• 5. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. s4science.at [s4science.at]
• 10. benchchem.com [benchchem.com]
• 11. Mono-(2-Ethylhexyl) Phthalate Induces Oxidative Stress and Inhibits Growth of Mouse Ovarian Antral Follicles - PMC [pmc.ncbi.nlm.nih.gov]

Monomethyl Phthalate-d4: A Comprehensive Technical Guide for Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Monomethyl phthalate-d4 (MMP-d4), a deuterium-labeled internal standard crucial for the accurate quantification of its corresponding non-labeled metabolite, Monomethyl phthalate (B1215562) (MMP). MMP is the primary metabolite of Dimethyl phthalate (DMP), a widely used industrial chemical. Given the ubiquitous nature of phthalates and concerns over their potential as endocrine-disrupting chemicals, precise and reliable measurement of their metabolites in biological and environmental matrices is of paramount importance for exposure assessment and toxicological studies.[1]

MMP-d4 is an indispensable tool in analytical chemistry, particularly for isotope dilution mass spectrometry techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Its utility lies in its near-identical physicochemical properties to the native MMP, allowing it to mimic the behavior of the analyte during sample preparation and analysis. This co-elution and similar ionization response enable correction for matrix effects and variations in extraction recovery, leading to highly accurate and precise quantification.

Physicochemical and Quality Control Data

The following tables summarize the typical physicochemical properties and quality control data for Monomethyl phthalate-d4 and its non-labeled analog. This information is critical for method development and ensuring the quality and reliability of experimental results.

Table 1: Physicochemical Properties

Property	Monomethyl Phthalate (MMP)	Monomethyl Phthalate-d4 (MMP-d4)
Chemical Formula	C₉H₈O₄	C₉D₄H₄O₄
Molecular Weight	180.16 g/mol	184.18 g/mol [2][3]
CAS Number	4376-18-5[2][3]	1276197-40-0[2][3]
Appearance	White to off-white solid	White to off-white solid
Solubility	Soluble in organic solvents (e.g., methanol (B129727), acetonitrile (B52724), DMSO)	Soluble in organic solvents (e.g., methanol, acetonitrile, DMSO)

Table 2: Representative Quality Control Data for Analytical Standards

Test	Method	Specification	Representative Value
Chemical Purity	HPLC	≥95%[2][3]	>95%
Isotopic Purity	Mass Spectrometry	≥99 atom % D	≥99 atom % D
Identity	¹H-NMR, Mass Spectrometry	Conforms to structure	Conforms
Storage Temperature	-	+4°C[2][4]	-

Core Application: Internal Standard in Biomonitoring

The primary application of MMP-d4 is as an internal standard for the quantification of MMP in various biological matrices, most commonly urine.[1] Human biomonitoring studies are essential for assessing exposure to parent phthalates like DMP.[1] Since phthalate diesters are rapidly metabolized to their monoesters in the body, measuring the urinary concentration of these monoester metabolites provides an accurate and integrated measure of exposure from multiple sources.[5]

Experimental Workflow for Quantification of MMP in Urine

The following diagram illustrates a typical workflow for the analysis of MMP in urine samples using MMP-d4 as an internal standard.

Workflow for urinary MMP analysis using MMP-d4 internal standard.

Detailed Experimental Protocols

While specific protocols may vary between laboratories, the following sections detail a generalized and robust methodology for the quantification of MMP in biological samples, adapted from established methods for other phthalate metabolites.[6][7][8]

Preparation of Standards and Reagents

• MMP and MMP-d4 Stock Solutions: Prepare individual stock solutions of MMP and MMP-d4 in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the MMP stock solution. Each of these calibration standards should be spiked with a constant, known concentration of the MMP-d4 internal standard from its stock solution.

• Enzyme Solution: Prepare a solution of β-glucuronidase in an appropriate buffer (e.g., ammonium (B1175870) acetate) to deconjugate glucuronidated MMP metabolites.

Sample Preparation

• Sample Aliquoting: Pipette a precise volume of the biological sample (e.g., 1 mL of urine) into a clean centrifuge tube.

• Internal Standard Spiking: Add a small, precise volume of the MMP-d4 internal standard working solution to each sample, quality control, and calibration standard.

• Enzymatic Hydrolysis: To quantify total MMP (free and glucuronidated), add the β-glucuronidase solution. Incubate the samples, typically at 37°C for 1-2 hours, to facilitate the deconjugation of metabolites.[6][7]

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition a C18 SPE cartridge by passing methanol followed by purified water through it.[6]

  • Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with a low-organic-content solvent to remove interfering hydrophilic compounds.

  • Elution: Elute the analytes (MMP and MMP-d4) from the cartridge using a high-organic-content solvent like acetonitrile or methanol.[6]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, precise volume of the initial mobile phase for LC-MS/MS analysis.[6]

UPLC-MS/MS Instrumental Analysis

The following table summarizes typical instrumental conditions for the analysis of phthalate metabolites.

Table 3: Typical UPLC-MS/MS Parameters

Parameter	Description
UPLC System	Waters ACQUITY UPLC or equivalent[9]
Column	Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm)[9]
Mobile Phase A	0.1% Formic acid in water[9]
Mobile Phase B	0.1% Formic acid in acetonitrile[9]
Gradient	Start with high aqueous phase (e.g., 95% A), ramp to high organic phase (e.g., 5% A) over several minutes to elute analytes.[9]
Ionization Mode	Electrospray Ionization (ESI), typically in negative mode for phthalate monoesters.[6]
Detection	Tandem Mass Spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[6]

The MRM transitions for both MMP and MMP-d4 would be determined by infusing the individual standards and optimizing the precursor and product ion signals.

Phthalate Metabolism and Signaling Pathways

Understanding the metabolic fate of the parent compound, Dimethyl phthalate (DMP), is crucial for interpreting biomonitoring data. The following diagram illustrates the initial phase of phthalate metabolism.

Simplified metabolic pathway of Dimethyl Phthalate (DMP).

Once formed, MMP and other phthalate metabolites can potentially interact with various cellular signaling pathways. Phthalates are known to act as ligands for nuclear receptors such as Peroxisome Proliferator-Activated Receptors (PPARs) and can exhibit anti-androgenic effects by antagonizing the Androgen Receptor (AR).[9] While the direct interaction of MMP with these pathways is a subject of ongoing research, the general mechanism of phthalate-induced endocrine disruption is a key area of study where accurate quantification using tools like MMP-d4 is vital.

References

• 1. A Review of Biomonitoring of Phthalate Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 3. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 4. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 5. Integrating Biomonitoring Exposure Data into the Risk Assessment Process: Phthalates [Diethyl Phthalate and Di(2-ethylhexyl) Phthalate] as a Case Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. wwwn.cdc.gov [wwwn.cdc.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Monomethyl Phthalate-d4: A Technical Guide to Safety, Handling, and Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Monomethyl phthalate-d4, a deuterated stable isotope-labeled form of Monomethyl phthalate (B1215562) (MMP). MMP is a primary metabolite of dimethyl phthalate (DMP), a widely used plasticizer. Due to its ubiquitous presence in consumer products, there is significant interest in monitoring human exposure to DMP by measuring its metabolite, MMP, in biological samples.[1] Monomethyl phthalate-d4 serves as an invaluable internal standard for the accurate quantification of MMP in various analytical methodologies.[2][3] This guide details the safety and handling precautions for Monomethyl phthalate-d4, summarizes its physicochemical properties, and provides an overview of its application in experimental protocols, including the relevant biological pathways.

Physicochemical and Safety Data

Monomethyl phthalate-d4 shares a similar chemical structure with its non-deuterated counterpart, with four deuterium (B1214612) atoms on the phenyl ring.[4] This isotopic labeling makes it an ideal internal standard for mass spectrometry-based quantification, as it co-elutes with the unlabeled analyte but is distinguishable by its higher mass.[5]

Table 1: Physicochemical Properties of Monomethyl Phthalate-d4

Property	Value	Reference(s)
Chemical Name	Monomethyl phthalate-d4	[4]
Synonyms	Phthalic Acid, Mono-methyl Ester D4 (Phenyl D4), 2-(Methoxycarbonyl)benzoic acid-d4	[2][4]
CAS Number	1276197-40-0	[4]
Molecular Formula	C₉D₄H₄O₄	[4]
Molecular Weight	184.18 g/mol	[4]
Appearance	White Solid	[6]
Purity	>95% (HPLC)	[4]
Storage Temperature	+4°C	[4]
Long-term Storage	-20°C (1 month), -80°C (6 months) for stock solutions	[2]

Table 2: Hazard Identification and Safety Precautions for Monomethyl Phthalate (Non-deuterated)

Data for the non-deuterated form is provided as a close surrogate for the deuterated compound, which is expected to have a similar toxicological profile.

Hazard	GHS Classification and Precautionary Statements	Reference(s)
Acute Oral Toxicity	Category 4: Harmful if swallowed (H302)	[7]
Skin Corrosion/Irritation	Category 2: Causes skin irritation (H315)	[3][7]
Serious Eye Damage/Irritation	Category 2: Causes serious eye irritation (H319)	[3][7]
Respiratory Irritation	May cause respiratory irritation (H335)	[3][7]
Personal Protective Equipment (PPE)	Wear protective gloves, protective clothing, eye protection, and face protection.	[7]
First Aid - Skin Contact	Immediately remove all contaminated clothing. Flush skin with running water and soap. Seek medical attention if irritation occurs.
First Aid - Eye Contact	Wash out immediately with fresh running water. Ensure complete irrigation by keeping eyelids apart. Seek immediate medical attention.
First Aid - Ingestion	If swallowed, seek medical attention immediately. Do NOT induce vomiting.
First Aid - Inhalation	Remove from the contaminated area to fresh air.
Fire-fighting Measures	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.	[8]
Accidental Release	Use personal protective equipment. Avoid breathing vapors, mist, or gas. Soak up with inert absorbent material and dispose of as hazardous waste.	[8]

Handling and Storage Precautions

Proper handling and storage are crucial to ensure the integrity of Monomethyl phthalate-d4 and the safety of laboratory personnel.

• Engineering Controls : Handle in a well-ventilated area, preferably in a chemical fume hood.[8]

• Personal Protective Equipment : Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety glasses or goggles.[7]

• Hygiene : Avoid contact with skin and eyes. Do not breathe dust or vapor. Wash hands thoroughly after handling.[8]

• Storage : Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.[2] Recommended storage for the neat compound is at +4°C.[4] For stock solutions, store at -20°C for up to one month or -80°C for up to six months.[2]

Experimental Protocols: Quantification of Monomethyl Phthalate

Monomethyl phthalate-d4 is primarily used as an internal standard in isotope dilution mass spectrometry for the quantification of Monomethyl phthalate in biological matrices such as urine, plasma, and tissue homogenates.[2][5] The following provides a general workflow for such an analysis.

Workflow for LC-MS/MS Analysis

Caption: General workflow for the quantification of Monomethyl phthalate using Monomethyl phthalate-d4 as an internal standard by LC-MS/MS.

Detailed Methodological Considerations

• Sample Preparation :

  • Enzymatic Hydrolysis : For the analysis of total MMP (free and conjugated), samples are often pre-treated with β-glucuronidase to deconjugate the metabolites.

  • Extraction : Solid-phase extraction (SPE) with a C18 stationary phase is commonly used to clean up and concentrate the analytes from the biological matrix.

  • Internal Standard Spiking : A known amount of Monomethyl phthalate-d4 is added to the sample at the beginning of the preparation process to correct for any analyte loss during extraction and for variations in instrument response.[5]

• LC-MS/MS Conditions :

  • Chromatography : Reversed-phase chromatography using a C18 column is typically employed to separate MMP from other components in the sample.

  • Mobile Phase : A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with a small amount of acid (e.g., formic or acetic acid) to improve peak shape, is used.

  • Mass Spectrometry : Detection is performed using a tandem mass spectrometer, usually in negative electrospray ionization (ESI-) mode. Multiple Reaction Monitoring (MRM) is used for selective and sensitive detection of both MMP and Monomethyl phthalate-d4 by monitoring specific precursor-to-product ion transitions.

Biological Pathways: Peroxisome Proliferator-Activated Receptor (PPAR) Signaling

Phthalate monoesters have been identified as endocrine-disrupting chemicals that can interact with various biological pathways.[9] One of the key pathways affected is the Peroxisome Proliferator-Activated Receptor (PPAR) signaling pathway.[6] PPARs are nuclear receptors that play a crucial role in lipid metabolism and adipogenesis.[6] While some phthalate monoesters, such as mono-(2-ethylhexyl) phthalate (MEHP), are potent activators of PPARα and PPARγ, Monomethyl phthalate itself has been found to be inactive or only weakly active.[3][10] However, understanding this pathway is essential in the broader context of phthalate toxicology.

Phthalate Monoester Interaction with the PPAR Signaling Pathway

Caption: Simplified diagram of the PPAR signaling pathway and its activation by certain phthalate monoesters.

Activation of PPARs by phthalate monoesters leads to the transcription of target genes involved in fatty acid oxidation and adipocyte differentiation.[10] This interaction is a key mechanism behind the observed toxicological effects of some phthalates, including their impact on the reproductive system and liver.[6]

Conclusion

Monomethyl phthalate-d4 is an essential tool for researchers and scientists studying human exposure to dimethyl phthalate. Its use as an internal standard in advanced analytical techniques like LC-MS/MS allows for the accurate and precise quantification of its non-deuterated counterpart in complex biological matrices. While Monomethyl phthalate-d4 itself is not considered to be biologically active in the same manner as some other phthalate monoesters, understanding the broader toxicological context, including the interaction of phthalates with pathways like PPAR signaling, is crucial for comprehensive risk assessment. Adherence to proper safety and handling protocols is paramount when working with this and any other chemical standard.

References

• 1. The possible effects of mono butyl phthalate (MBP) and mono (2-ethylhexyl) phthalate (MEHP) on INS-1 pancreatic beta cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Endocrine Disruption: Computational Perspectives on Human Sex Hormone-Binding Globulin and Phthalate Plasticizers | PLOS One [journals.plos.org]
• 6. benchchem.com [benchchem.com]
• 7. Effects and Mechanisms of Phthalates’ Action on Reproductive Processes and Reproductive Health: A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Activation of PPARalpha and PPARgamma by environmental phthalate monoesters - PubMed [pubmed.ncbi.nlm.nih.gov]

Monomethyl Phthalate-d4: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for Monomethyl phthalate-d4 (MMP-d4). As a critical internal standard in bioanalytical applications, particularly for the quantification of its non-deuterated counterpart, Monomethyl phthalate (B1215562) (MMP), understanding its stability is paramount for ensuring data accuracy and integrity in research and drug development.

Core Properties and Stability Profile

Monomethyl phthalate-d4 is the deuterium-labeled analogue of Monomethyl phthalate, a primary metabolite of dimethyl phthalate (DMP). The incorporation of four deuterium (B1214612) atoms on the phenyl ring provides a distinct mass shift for mass spectrometry-based detection, while maintaining nearly identical physicochemical properties to the native compound. It typically appears as a white to off-white solid.

While specific forced degradation studies on Monomethyl phthalate-d4 are not extensively available in the public domain, its stability can be inferred from the known chemistry of its non-deuterated analogue and general knowledge of phthalate esters. The primary anticipated degradation pathway is hydrolysis of the methyl ester to form phthalic acid-d4.

Recommended Storage Conditions

To maintain the integrity and purity of Monomethyl phthalate-d4, adherence to recommended storage conditions is crucial. The following table summarizes the storage guidelines for both the solid compound and its solutions.

Form	Storage Temperature	Recommended Duration
Solid (Neat)	2-8°C	Long-term storage
+4°C	Long-term storage[1][2]
Stock Solution	-80°C	Up to 6 months[3]
-20°C	Up to 1 month[3]

Note: It is recommended to refer to the manufacturer's certificate of analysis for lot-specific storage information. Stock solutions should be prepared in a suitable organic solvent, such as methanol (B129727) or acetonitrile, and stored in tightly sealed containers to prevent solvent evaporation and contamination.

Potential Degradation Pathways

The principal degradation pathway for Monomethyl phthalate-d4 is expected to be hydrolysis of the methyl ester functional group, leading to the formation of phthalic acid-d4 and methanol. This reaction can be catalyzed by acidic or basic conditions. While other degradation mechanisms such as oxidation and photolysis are possible under stress conditions, hydrolysis is generally the most relevant for phthalate monoesters in solution.

Figure 1: Anticipated hydrolytic degradation pathway of Monomethyl Phthalate-d4.

Experimental Protocols for Stability Assessment

While specific stability-indicating methods for Monomethyl phthalate-d4 are not readily published, a general workflow for assessing its stability in solution can be designed based on established principles of forced degradation studies and bioanalytical method validation.

Protocol: Stability Assessment of Monomethyl Phthalate-d4 Stock Solution

1. Preparation of Stock and Working Solutions: a. Prepare a stock solution of Monomethyl phthalate-d4 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL. b. Prepare a working solution by diluting the stock solution to a concentration suitable for the analytical method (e.g., 1 µg/mL).

2. Stress Conditions (Forced Degradation): a. Acid Hydrolysis: Mix the working solution with an equal volume of 0.1 M hydrochloric acid. Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours). b. Base Hydrolysis: Mix the working solution with an equal volume of 0.1 M sodium hydroxide. Incubate at room temperature for a defined period (e.g., 4 hours). c. Oxidation: Mix the working solution with an equal volume of 3% hydrogen peroxide. Incubate at room temperature for a defined period (e.g., 24 hours). d. Thermal Degradation: Store the working solution at an elevated temperature (e.g., 60°C) for a defined period (e.g., 7 days). e. Photostability: Expose the working solution to a controlled light source (e.g., ICH-compliant photostability chamber) for a defined duration.

3. Sample Analysis: a. At specified time points, withdraw aliquots from each stress condition. b. Neutralize the acidic and basic samples as appropriate. c. Analyze the stressed samples and an unstressed control sample by a suitable analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

4. Data Evaluation: a. Compare the peak area of Monomethyl phthalate-d4 in the stressed samples to the unstressed control to determine the percentage of degradation. b. Examine the chromatograms for the appearance of new peaks, which may correspond to degradation products. c. If using LC-MS/MS, monitor for the expected mass of potential degradation products (e.g., phthalic acid-d4).

Figure 2: General experimental workflow for assessing the stability of Monomethyl Phthalate-d4.

Application in Drug Development and Research

In the context of drug development and clinical research, Monomethyl phthalate-d4 is predominantly used as an internal standard for the quantification of MMP in biological matrices such as urine and plasma. The stability of the internal standard is a critical parameter in the validation of bioanalytical methods. Any degradation of the internal standard during sample collection, storage, or processing can lead to inaccurate quantification of the analyte. Therefore, it is essential to assess the stability of Monomethyl phthalate-d4 under the same conditions as the study samples, including freeze-thaw cycles, bench-top stability, and long-term storage in the biological matrix.

Conclusion

Monomethyl phthalate-d4 is a stable compound when stored under the recommended conditions. The primary degradation pathway is anticipated to be hydrolysis of the methyl ester. For its application as an internal standard in regulated bioanalysis, it is imperative to perform stability assessments under the specific conditions of the analytical method and sample handling procedures to ensure the reliability of the generated data. This technical guide provides a foundational understanding of the stability and storage of Monomethyl phthalate-d4 to support its appropriate use in research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 3. Kinetic analysis of the transformation of phthalate esters in a series of stoichiometric reactions in anaerobic wastes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: Quantitative Analysis of Monomethyl Phthalate in Biological Matrices Using Monomethyl Phthalate-d4 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monomethyl phthalate (B1215562) (MMP) is the primary metabolite of dimethyl phthalate (DMP), a widely used industrial plasticizer. Monitoring MMP levels in biological matrices such as urine is a key method for assessing human exposure to DMP. Accurate and sensitive quantification of MMP is crucial for toxicological studies and regulatory oversight. This application note details a robust and reliable method for the quantification of Monomethyl phthalate using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Monomethyl phthalate-d4 (MMP-d4) as an internal standard. The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, as it effectively corrects for matrix effects and variations in sample preparation and instrument response, ensuring high accuracy and precision.

Principle

The method is based on the principle of isotope dilution mass spectrometry. A known amount of the stable isotope-labeled internal standard, Monomethyl phthalate-d4, is added to the sample at the beginning of the sample preparation process. MMP-d4 is chemically identical to MMP and therefore exhibits the same behavior during extraction, chromatography, and ionization. By measuring the ratio of the signal from the analyte (MMP) to the signal from the internal standard (MMP-d4), accurate quantification can be achieved, regardless of sample loss during preparation or fluctuations in instrument performance.

Experimental Protocols

Sample Preparation (Human Urine)

A common procedure for the analysis of phthalate metabolites in urine involves enzymatic hydrolysis to account for conjugated metabolites, followed by solid-phase extraction (SPE) for sample clean-up and concentration.

Materials:

• Human urine sample

• Monomethyl phthalate-d4 (MMP-d4) internal standard solution

• β-glucuronidase enzyme solution

• Ammonium (B1175870) acetate (B1210297) buffer

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

Protocol:

• Sample Thawing and Spiking: Thaw frozen urine samples to room temperature. To a 1.0 mL aliquot of urine, add a known amount of Monomethyl phthalate-d4 internal standard solution.

• Enzymatic Hydrolysis: Add β-glucuronidase in an ammonium acetate buffer to the urine sample. Incubate the mixture to deconjugate the glucuronidated MMP.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition the SPE cartridge with methanol followed by water.

  • Loading: Load the hydrolyzed urine sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 5% methanol in water) to remove interferences.

  • Elution: Elute the MMP and MMP-d4 from the cartridge with an appropriate solvent such as acetonitrile or methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a specific volume of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple Quadrupole Mass Spectrometer

Chromatographic Conditions:

Parameter	Value
Column	Reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Gradient Program	Time (min)

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Monomethyl phthalate (MMP)	179.0	107.0[1]
Monomethyl phthalate-d4 (MMP-d4)	183.0	111.0

Calibration and Quantification

Preparation of Calibration Standards:

• Stock Solutions: Prepare individual stock solutions of Monomethyl phthalate and Monomethyl phthalate-d4 in a suitable solvent like methanol.

• Working Standards: Prepare a series of working standard solutions of MMP by serial dilution of the stock solution to create a calibration curve. A typical concentration range is 0.3 to 200 ng/mL.[1]

• Spiking: Spike each calibration standard with the MMP-d4 internal standard at a constant concentration.

Quantification:

Generate a calibration curve by plotting the peak area ratio of MMP to MMP-d4 against the concentration of the MMP standards. The concentration of MMP in the unknown samples is then determined from this calibration curve.

Data Presentation

Table 1: Quantitative Performance of the LC-MS/MS Method

Parameter	Value	Reference
Limit of Quantification (LOQ)	0.3 ng/mL	[1]
Calibration Curve Range	0.3 - 200 ng/mL	[1]
Linearity (r²)	>0.99
Precision (%RSD)	<15%
Accuracy (%Recovery)	85-115%

Visualizations

References

• 1. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Phthalate Metabolites in Urine using Isotope Dilution Tandem Mass Spectrometry

Introduction

Phthalates are synthetic chemicals widely used as plasticizers in numerous consumer and industrial products. Due to their widespread use, human exposure is ubiquitous. Biomonitoring of phthalate (B1215562) exposure is crucial for assessing potential health risks, including endocrine disruption. The most accurate method for assessing internal exposure is by measuring the concentrations of phthalate metabolites in urine, as the parent compounds are rapidly metabolized.[1] This application note details a robust and sensitive protocol for the quantification of phthalate metabolites in human urine using isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of deuterated internal standards, such as Monomethyl phthalate-d4, is essential for correcting matrix effects and variations during sample preparation and instrumental analysis, ensuring high accuracy and precision.[1]

Principle of the Method

The analytical method involves a multi-step process to accurately quantify phthalate metabolites in urine samples. Phthalate metabolites are often excreted in urine as glucuronide conjugates. To measure the total concentration (both free and conjugated forms), an enzymatic hydrolysis step using β-glucuronidase is performed to cleave the glucuronide moiety.[1][2][3][4]

Following enzymatic deconjugation, the sample is purified and the analytes are concentrated using solid-phase extraction (SPE).[1][2][3][4][5][6][7][8][9] This step is critical for removing interfering substances from the complex urine matrix.[1][3] Isotope dilution is a key feature of this method, where a known amount of a stable isotope-labeled internal standard (e.g., Monomethyl phthalate-d4) is added to each sample before any preparation steps. This allows for the correction of any analyte loss that may occur during the procedure, leading to highly accurate quantification.[1][8]

Finally, the prepared samples are analyzed by high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) coupled with a tandem mass spectrometer (MS/MS). The analytes are separated based on their physicochemical properties by the chromatography system and then detected with high selectivity and sensitivity by the mass spectrometer operating in multiple reaction monitoring (MRM) mode.[1][2][5][6][7][8][9][10][11]

Experimental Workflow Diagram

Caption: Experimental workflow for the quantification of phthalates in urine.

Detailed Experimental Protocol

Materials and Reagents

• Standards: Analytical standards of target phthalate metabolites and their corresponding isotope-labeled internal standards (e.g., Monomethyl phthalate-d4).

• Enzyme: β-glucuronidase solution.[3]

• Buffers: Ammonium (B1175870) acetate (B1210297) buffer (pH 6.5).[3]

• Solvents: HPLC-grade water, acetonitrile (B52724), methanol, and formic acid.

• SPE Cartridges: Solid-phase extraction cartridges (e.g., reversed-phase polymeric sorbent).[7]

Sample Preparation

• Sample Thawing and Spiking: Thaw frozen urine samples and vortex to ensure homogeneity.[3] To each 100-200 µL of urine, add a precise amount of the internal standard mixture, including Monomethyl phthalate-d4.[3][9]

• Enzymatic Hydrolysis: Add ammonium acetate buffer and β-glucuronidase solution to each sample.[3] Incubate the samples to facilitate the deconjugation of the glucuronidated phthalate metabolites.[3]

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridges according to the manufacturer's instructions.

  • Load the hydrolyzed urine samples onto the cartridges.

  • Wash the cartridges to remove interfering substances.

  • Elute the phthalate metabolites using an appropriate solvent.

Instrumental Analysis: LC-MS/MS

• Chromatographic Separation:

  • System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A suitable reversed-phase column (e.g., C18).[2]

  • Mobile Phase: A gradient elution using mobile phases such as 0.1% acetic acid in water and 0.1% acetic acid in acetonitrile is commonly employed.[2]

• Mass Spectrometry:

  • System: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source.[6][7]

  • Ionization Mode: Negative ion mode is typically used for phthalate metabolites.[9]

  • Detection: Multiple Reaction Monitoring (MRM) mode is used for quantification, monitoring specific precursor-to-product ion transitions for each analyte and internal standard.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of phthalate metabolites in urine using LC-MS/MS with isotope dilution.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Selected Phthalate Metabolites

Phthalate Metabolite	Abbreviation	LOD (ng/mL)	LOQ (ng/mL)	Reference
Mono-methyl phthalate	MMP	0.3	-	[9]
Mono-ethyl phthalate	MEP	0.3	0.050-0.160	[2][9]
Mono-n-butyl phthalate	MBP	1	0.050-0.160	[2][9]
Mono-benzyl phthalate	MBzP	0.3	0.050-0.160	[2][9]
Mono-(2-ethylhexyl) phthalate	MEHP	1	0.050-0.160	[2][9]
Mono-(2-ethyl-5-oxohexyl) phthalate	MEOHP	0.015-0.048	0.050-0.160	[2]
Mono-(2-ethyl-5-hydroxyhexyl) phthalate	MEHHP	0.015-0.048	0.050-0.160	[2]

Note: LOD and LOQ values can vary depending on the specific instrumentation and method parameters.

Table 2: Method Precision and Accuracy

Parameter	Typical Range	Reference
Inter- and Intra-day Precision (RSD)	< 10-15%	[5][9]
Accuracy (Spiked Recoveries)	~100%	[5]

Signaling Pathway Diagram (Illustrative)

While this protocol focuses on analytical chemistry rather than a biological signaling pathway, a logical relationship diagram can illustrate the metabolic conversion of a parent phthalate to its urinary metabolites.

Caption: Metabolic pathway of phthalates to urinary metabolites.

Conclusion

The described protocol provides a reliable and sensitive method for the quantification of phthalate metabolites in human urine. The use of enzymatic hydrolysis, solid-phase extraction, and isotope dilution LC-MS/MS ensures high accuracy and precision, making it suitable for large-scale epidemiological studies and exposure assessments. The detailed methodology and performance data presented in this application note can serve as a valuable resource for researchers, scientists, and drug development professionals involved in the analysis of environmental contaminants.

References

• 1. benchchem.com [benchchem.com]
• 2. [Determination of eight phthalate metabolites in urine of pregnant women and evaluation of neonatal birth outcomes based on solid-phase extraction-high performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. wwwn.cdc.gov [wwwn.cdc.gov]
• 5. Determination of 16 phthalate metabolites in urine using automated sample preparation and on-line preconcentration/high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of human urine for fifteen phthalate metabolites using automated solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Urinary metabolite concentrations of phthalate metabolites in Central Italy healthy volunteers determined by a validated HPLC/MS/MS analytical method - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol for Monomethyl Phthalate-d4 Analysis in Plasma

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of Monomethyl phthalate-d4 (MMP-d4) in plasma for quantitative analysis, typically by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). MMP-d4 is a deuterated stable isotope-labeled internal standard for Monomethyl phthalate (B1215562) (MMP), the primary metabolite of dimethyl phthalate (DMP). The use of an internal standard like MMP-d4 is crucial for accurate quantification by correcting for matrix effects and variations during sample preparation and analysis.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers in various consumer products, leading to ubiquitous human exposure. Accurate measurement of their metabolites in biological matrices such as plasma is essential for assessing human exposure and conducting toxicological and pharmacokinetic studies. This application note outlines robust and reliable methods for the extraction and clean-up of MMP-d4 from plasma, a critical step for sensitive and accurate quantification. The primary techniques covered are Solid-Phase Extraction (SPE), Protein Precipitation (PPT), and Liquid-Liquid Extraction (LLE).

Quantitative Data Summary

The following tables summarize the typical performance data for the analysis of phthalate metabolites in plasma using methods analogous to those for MMP-d4. Data for MMP is often representative of the expected performance for its deuterated counterpart, MMP-d4.

Table 1: Method Performance for Phthalate Metabolite Analysis in Plasma

Analyte	Method	LLOQ (ng/mL)	LOD (ng/mL)	Recovery (%)	Reference
Monomethyl phthalate	UPLC-MS/MS	0.3	-	-	[1]
Monobutyl phthalate	UPLC-MS/MS	25.0	6.9	> 92%	[2]
Multiple Phthalates	Automated SPE-HPLC-MS/MS	Low ng/mL range	-	80-99%	[3]

LLOQ: Lower Limit of Quantification; LOD: Limit of Detection.

Experimental Protocols

To minimize background contamination, it is imperative to use high-purity solvents and avoid plastic labware wherever possible. Glass volumetric flasks and centrifuge tubes are recommended.[4]

Protocol 1: Solid-Phase Extraction (SPE)

SPE is a common technique for cleaning up and concentrating phthalate metabolites from biological matrices.[5]

Materials and Reagents:

• SPE Cartridges (e.g., Oasis HLB or equivalent)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic Acid (LC-MS grade)

• Deionized Water

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment: Centrifuge 1 mL of plasma to pellet any precipitates.

• Internal Standard Spiking: Fortify the supernatant with a known concentration of the MMP-d4 internal standard solution.

• Enzymatic Hydrolysis (for total MMP analysis): To measure both free and glucuronidated forms, add β-glucuronidase to the sample and incubate to deconjugate the metabolites.[5]

• Acidification: Acidify the sample with formic acid to a pH of approximately 4-5.[5]

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized water.[6]

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of deionized water to remove interferences.

• Elution: Elute the analyte and internal standard with 3 mL of acetonitrile.[6]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[6]

Protocol 2: Protein Precipitation (PPT)

PPT is a straightforward and high-throughput method for removing proteins from plasma samples.[4][7]

Materials and Reagents:

• Acetonitrile (Optima LC/MS grade)[4]

• Formic Acid (98%)[4]

• Centrifuge tubes (glass recommended)

Procedure:

• Sample Aliquoting: Pipette 100 µL of plasma into a clean centrifuge tube.

• Internal Standard Spiking: Add a known concentration of the MMP-d4 internal standard solution.

• Precipitation: Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to the plasma sample.[4] This results in a 3:1 ratio of acetonitrile to plasma.

• Mixing: Vortex the samples thoroughly for at least 1 minute to ensure complete protein precipitation.[4]

• Centrifugation: Centrifuge the samples at a high speed (e.g., >10,000 x g) for 10-15 minutes to pellet the precipitated proteins.[4][8]

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or an autosampler vial for LC-MS/MS analysis.[4]

Protocol 3: Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that can be adapted for phthalate metabolite analysis.

Materials and Reagents:

• Extraction Solvent (e.g., a mixture of n-hexane and ethyl acetate)[9]

• Acetonitrile (LC-MS grade)

• Formic Acid (LC-MS grade)

• Sodium Chloride (NaCl) solution (e.g., 10%)

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment: To 1 mL of plasma, add a known concentration of the MMP-d4 internal standard solution.

• Acidification: Acidify the sample with formic acid.

• Extraction: Add 3 mL of the extraction solvent to the sample.

• Mixing: Vortex vigorously for 2-5 minutes to ensure thorough mixing and extraction.

• Phase Separation: Centrifuge for 10 minutes to separate the aqueous and organic layers. The addition of a NaCl solution may help break any emulsions.[10]

• Organic Layer Collection: Carefully transfer the upper organic layer to a clean tube.

• Repeat Extraction: Repeat the extraction process on the remaining aqueous layer with a fresh aliquot of the extraction solvent to improve recovery.

• Evaporation and Reconstitution: Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Experimental Workflow and Diagrams

The following diagrams illustrate the logical flow of the sample preparation protocols.

Caption: Solid-Phase Extraction (SPE) Workflow for MMP-d4 in Plasma.

References

• 1. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. [PDF] Automated solid-phase extraction and quantitative analysis of 14 phthalate metabolites in human serum using isotope dilution-high-performance liquid chromatography-tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 9. researchgate.net [researchgate.net]
• 10. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]

GC-MS Method for the Accurate Determination of Phthalates Using Deuterated Internal Standards

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates, or phthalate (B1215562) esters, are a class of chemical compounds primarily used as plasticizers to enhance the flexibility, durability, and longevity of plastics, particularly polyvinyl chloride (PVC).[1] Their widespread use in consumer products such as toys, food packaging, medical devices, and pharmaceuticals leads to ubiquitous human exposure.[1][2] Growing concerns over their potential as endocrine disruptors and their association with various health issues have prompted regulatory bodies like the U.S. Environmental Protection Agency (EPA) and the European Union (EU) to restrict the use of several phthalates.[2]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely adopted analytical technique for the separation, identification, and quantification of phthalates due to its simplicity, speed, and the detailed structural information it provides.[2][3] However, the complexity of sample matrices and potential analyte loss during sample preparation can compromise analytical accuracy. The isotope dilution method, which involves spiking samples with stable isotope-labeled (e.g., deuterated) analogues of the target analytes prior to extraction, is the gold standard for accurate quantification.[4] These deuterated internal standards behave almost identically to their native counterparts through extraction and analysis, effectively correcting for matrix effects and variations in recovery.[4][5] This application note provides a detailed protocol for the determination of common phthalates in various matrices using a GC-MS method with deuterated internal standards.

Experimental Protocols

1. Materials and Reagents

• Solvents: HPLC or GC-grade n-hexane, acetone, methanol, dichloromethane, and isooctane.[6]

• Standards: High-purity certified reference standards of native phthalates (e.g., DMP, DEP, DBP, BBP, DEHP, DINP) and their corresponding deuterated analogues (e.g., DBP-d4, DEHP-d4).[7][8]

• Reagents: Anhydrous sodium sulfate (B86663) for drying extracts.

• Glassware: All glassware must be meticulously cleaned to avoid background contamination. It is recommended to wash with detergent, rinse with deionized water, and then bake at a high temperature (e.g., 120°C or higher) for several hours.[5] Avoid all contact with plastic equipment wherever possible.[7]

2. Standard Solution Preparation

• Stock Solutions: Prepare individual stock solutions of each native phthalate and each deuterated internal standard (IS) at a concentration of approximately 1000 µg/mL in a suitable solvent like hexane (B92381). Store at 4°C.

• Internal Standard Spiking Solution: Prepare a mixed solution of all deuterated internal standards at a concentration of ~10 µg/mL in hexane.[8]

• Calibration Standards: Prepare a series of calibration standards by making serial dilutions of the native phthalate stock solutions.[5] Spike each calibration standard with a constant volume of the Internal Standard Spiking Solution to achieve a consistent concentration of deuterated standards in each vial (e.g., 50 µg/L). A typical calibration range might be 5 to 500 µg/L.

3. Sample Preparation and Extraction

The goal is to efficiently extract phthalates while minimizing contamination. The deuterated internal standard spiking solution must be added to the sample before any extraction steps to account for procedural losses.

3.1. Liquid Samples (e.g., Water, Spirits, Coffee)

• Measure 15 mL of the liquid sample into a separatory funnel.[8]

• Spike the sample with a known volume (e.g., 150 µL) of the Internal Standard Spiking Solution.[8]

• Perform a liquid-liquid extraction (LLE) by adding 10 mL of n-hexane and shaking vigorously. Allow the layers to separate.[4][8]

• Collect the organic (hexane) layer. Repeat the extraction two more times with fresh portions of hexane.

• Combine the hexane extracts and dry them by passing through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.[8] The sample is now ready for GC-MS analysis.

3.2. Solid Samples (e.g., PVC Plastics, Food)

• Weigh approximately 0.1-1.0 g of the homogenized solid sample into a glass vial.[5]

• Spike the sample with a known volume of the Internal Standard Spiking Solution.

• Ultrasonic Extraction (General Protocol): Add 40 mL of a suitable extraction solvent (e.g., methylene (B1212753) chloride for plastics, hexane/acetone for food).[6][9] Place the sample in an ultrasonic bath for 20-30 minutes at a controlled temperature (e.g., 35°C).[9]

• Filter the extract to remove solid particulates.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen. The sample is now ready for GC-MS analysis.

4. GC-MS Analysis

The following parameters provide a general guideline and may require optimization for specific instruments and target analyte lists.

• Gas Chromatograph (GC) System: Agilent 8890 GC or equivalent.[9]

• Mass Spectrometer (MS) System: Agilent 5977A GC/MSD or equivalent.[9]

GC Conditions:

Parameter	Setting
Injector	Splitless Mode, 250°C
Column	5% Diphenyl / 95% Dimethylpolysiloxane (e.g., Rxi-5ms, HP-5MS), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.0 mL/min[9][10]

| Oven Program | Initial 50°C for 1 min, ramp at 30°C/min to 280°C, then ramp at 15°C/min to 310°C, hold for 5 min[9] |

MS Conditions:

Parameter	Setting
Ionization Mode	Electron Impact (EI), 70 eV[10]
Source Temp.	250 - 300°C[9][10]
Quadrupole Temp.	150°C[9]
Solvent Delay	4 - 5 minutes[9][10]

| Acquisition | Selected Ion Monitoring (SIM)[10][11] |

Data Presentation and Quantification

Quantification is performed by generating a calibration curve for each phthalate. This is done by plotting the response ratio (peak area of native phthalate / peak area of corresponding deuterated IS) against the concentration ratio. The concentration of phthalates in the samples is then calculated from this curve.

Table 1: Example GC-MS SIM Parameters for Common Phthalates

Analyte	Abbreviation	Internal Standard	Quant Ion (m/z)	Qualifier Ion(s) (m/z)
Dimethyl phthalate	DMP	DBP-d4	163	194
Diethyl phthalate	DEP	DEP-d4	149	177
Di-n-butyl phthalate	DBP	DBP-d4	149	223
Benzyl butyl phthalate	BBP	BBP-d4	149	91, 206
Di-(2-ethylhexyl) phthalate	DEHP	DEHP-d4	149	167, 279
Di-n-octyl phthalate	DNOP	DNOP-d4	149	279
Diisononyl phthalate	DINP	-	293	149, 167

| Diisodecyl phthalate | DIDP | - | 307 | 149, 167 |

Note: DINP and DIDP are often quantified using the nearest eluting deuterated standard due to the complexity of their isomeric mixtures.[2][7]

Table 2: Representative Method Performance Data

Analyte	Linearity (R²)	LOD (ng/g or µg/L)	LOQ (ng/g or µg/L)	Recovery (%)
DBP	> 0.995	< 10.0[4]	0.435[5]	91.3 - 99.9[12]
DEHP	> 0.995	< 10.0[4]	0.005 (mg/L)[4]	95.1[4]
BBP	> 0.995	< 10.0[4]	0.036 (mg/L)[4]	94.8[4]

| DEP | > 0.995 | 0.043 (pg on column)[5] | 0.145 (pg on column)[5] | 94.3 - 105.3[4] |

Visualizations

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. gcms.cz [gcms.cz]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. researchgate.net [researchgate.net]
• 5. acgpubs.org [acgpubs.org]
• 6. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 7. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 8. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Application of Monomethyl Phthalate-d4 in Human Biomonitoring Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers in a vast array of consumer and industrial products. Human exposure to phthalates is ubiquitous and has been linked to various adverse health effects, including endocrine disruption and reproductive toxicity. Biomonitoring of phthalate (B1215562) exposure is crucial for assessing public health risks and understanding the disposition of these compounds in the human body. The primary metabolite of dimethyl phthalate (DMP), monomethyl phthalate (MMP), is a key biomarker for assessing exposure to its parent compound. Accurate and sensitive quantification of MMP in human biological matrices, such as urine, is essential for these studies.

The use of a stable isotope-labeled internal standard, such as Monomethyl phthalate-d4 (MMP-d4), is the gold standard for quantitative analysis by isotope dilution mass spectrometry. MMP-d4 has nearly identical physicochemical properties to the native MMP, but its increased mass allows it to be distinguished by a mass spectrometer. This enables precise correction for matrix effects and variations in sample preparation and instrument response, leading to highly accurate and reliable results.

This document provides detailed application notes and protocols for the use of Monomethyl phthalate-d4 in human biomonitoring studies, focusing on the analysis of MMP in urine by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway of Dimethyl Phthalate

Dimethyl phthalate (DMP) is rapidly metabolized in the human body. The primary metabolic pathway involves the hydrolysis of one of the ester linkages by carboxylesterases, primarily in the intestines and liver, to form monomethyl phthalate (MMP). MMP is the major urinary metabolite and is excreted, often in a conjugated form (e.g., glucuronide). Due to its rapid metabolism and excretion, MMP levels in urine provide a reliable short-term measure of DMP exposure.

Metabolism of Dimethyl Phthalate to Monomethyl Phthalate.

Quantitative Analysis of Monomethyl Phthalate in Human Urine

The following table summarizes key quantitative parameters for the analysis of monomethyl phthalate (MMP) in human urine using isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS). The data is based on a validated method using a stable isotope-labeled internal standard, which is analogous to the use of MMP-d4.[1][2][3]

Parameter	Value	Reference
Limit of Quantification (LOQ)	0.3 ng/mL	[1][2][3]
Linearity Range	0.3 - 200 ng/mL	[1]
Intra-day Precision (%RSD)	< 15%	[1][2][3]
Inter-day Precision (%RSD)	< 15%	[1][2][3]
Accuracy (% Recovery)	85 - 115%	[1][2][3]
Mean Extraction Recovery for MMP	~70%	[1]

Experimental Protocols

This section details the protocol for the quantitative analysis of monomethyl phthalate (MMP) in human urine using Monomethyl phthalate-d4 (MMP-d4) as an internal standard, followed by LC-MS/MS analysis. This protocol is adapted from established methods for phthalate metabolite analysis.[1][4]

Materials and Reagents

• Monomethyl phthalate (MMP) analytical standard

• Monomethyl phthalate-d4 (MMP-d4) internal standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Acetic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297)

• β-glucuronidase (from E. coli or Helix pomatia)

• Solid-phase extraction (SPE) cartridges (e.g., C18 or polymeric reversed-phase)

• Human urine samples (stored at -20°C or lower)

Standard and Internal Standard Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of MMP and MMP-d4 in methanol.

• Intermediate Standard Solutions (e.g., 10 µg/mL): Dilute the primary stock solutions with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by spiking appropriate amounts of the MMP intermediate solution into a phthalate-free matrix (e.g., water or stripped urine).

• Internal Standard Spiking Solution (e.g., 2 µg/mL): Prepare a working solution of MMP-d4 in methanol.

Sample Preparation

• Thawing and Aliquoting: Thaw frozen urine samples to room temperature and vortex to ensure homogeneity. Aliquot 200 µL of each urine sample, calibration standard, and quality control (QC) sample into labeled polypropylene (B1209903) tubes.

• Internal Standard Spiking: Add a known amount (e.g., 50 µL) of the MMP-d4 internal standard spiking solution to each tube.

• Enzymatic Hydrolysis (for total MMP concentration):

  • Add 250 µL of 1 M ammonium acetate buffer (pH 6.5).

  • Add 10 µL of β-glucuronidase solution.

  • Vortex briefly and incubate at 37°C for 90 minutes to deconjugate the glucuronidated MMP.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition the SPE cartridges with 3 mL of methanol followed by 3 mL of water.

  • Loading: Load the hydrolyzed sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 3 mL of water to remove interferences.

  • Elution: Elute the MMP and MMP-d4 with 3 mL of acetonitrile or methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm).

  • Mobile Phase A: 0.1% acetic acid in water.

  • Mobile Phase B: 0.1% acetic acid in acetonitrile.

  • Gradient: A suitable gradient to separate MMP from other matrix components (e.g., starting with 5% B, ramping up to 100% B).

  • Flow Rate: 220 µL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray ionization (ESI) in negative mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • MMP: Precursor ion [M-H]⁻ → Product ion

    • MMP-d4: Precursor ion [M-H]⁻ → Product ion (Note: The specific m/z values for precursor and product ions should be optimized on the specific instrument used).

Data Analysis

• Integrate the peak areas for both MMP and MMP-d4 in each sample, calibrator, and QC.

• Calculate the ratio of the peak area of MMP to the peak area of MMP-d4.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of MMP in the unknown samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for the analysis of monomethyl phthalate in human urine using MMP-d4 as an internal standard.

References

• 1. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. wwwn.cdc.gov [wwwn.cdc.gov]

Solid-Phase Extraction Protocol for Monomethyl Phthalate-d4: Application and Methodology

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the solid-phase extraction (SPE) of Monomethyl phthalate-d4 (MMP-d4). MMP-d4 is the deuterated stable isotope-labeled internal standard for Monomethyl phthalate (B1215562) (MMP), the primary metabolite of dimethyl phthalate (DMP). The use of MMP-d4 as an internal standard is crucial for accurate quantification of MMP in biological matrices by correcting for matrix effects and procedural losses during sample preparation and analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

Phthalates are a class of chemicals widely used as plasticizers in a variety of consumer products. Human exposure to phthalates is widespread, and monitoring their metabolites in biological samples such as urine is a common method for assessing exposure. Accurate and reliable analytical methods are essential for these biomonitoring studies. Solid-phase extraction is a widely used technique for the cleanup and concentration of analytes from complex matrices prior to chromatographic analysis. This protocol details a robust SPE method for the extraction of MMP-d4, which is directly applicable to the extraction of MMP from biological samples.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of phthalate monoesters, including Monomethyl phthalate, using SPE followed by LC-MS/MS. This data is compiled from various studies and serves as a general reference for expected method performance.

Parameter	Value	Matrix	Reference
Recovery	> 75%	Rat Urine	[1]
Limit of Detection (LOD)	0.30 - 0.50 ng/mL	Rat Urine	[1]
Intra-day Precision (RSD)	< 16%	Rat Urine	[1]
Inter-day Precision (RSD)	< 16%	Rat Urine	[1]
Linear Range	1.0 - 1000.0 ng/mL	Rat Urine	[1]
Accuracy	> 82%	Rat Urine	[1]

RSD: Relative Standard Deviation

Experimental Protocol: Solid-Phase Extraction of Monomethyl Phthalate-d4

This protocol is designed for the extraction of Monomethyl phthalate-d4 from urine samples. It can be adapted for other biological matrices with appropriate modifications.

Materials and Reagents:

• Monomethyl phthalate-d4 (MMP-d4) standard

• SPE Cartridges: Reversed-phase C18 or polymeric sorbent (e.g., ISOLUTE ENV+)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Acetic Acid (Glacial)

• Ammonium Acetate

• β-glucuronidase (for deconjugation of metabolites from urine samples)

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment (for Urine Samples):

  • To 1 mL of urine sample, add the appropriate amount of MMP-d4 internal standard solution.

  • For the analysis of total MMP (free and glucuronidated), perform enzymatic deconjugation by adding β-glucuronidase and incubating the sample.

  • Acidify the sample to a pH of approximately 4-5 with acetic acid.[2]

• SPE Cartridge Conditioning:

  • Condition a C18 or polymeric SPE cartridge by passing 3 mL of methanol through the cartridge.

  • Equilibrate the cartridge by passing 3 mL of HPLC grade water. Ensure the sorbent bed does not go dry.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of a weak organic solvent mixture (e.g., 10% methanol in water) to remove polar interferences.

• Elution:

  • Elute the MMP-d4 and other retained analytes from the cartridge with 3 mL of a strong organic solvent, such as acetonitrile or methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried residue in a suitable volume (e.g., 100-500 µL) of the initial mobile phase for LC-MS/MS analysis.

Experimental Workflow Diagram

Caption: Solid-Phase Extraction Workflow for Monomethyl Phthalate-d4.

Signaling Pathway Diagram

Monomethyl phthalate-d4 is a deuterated internal standard and is not expected to have biological activity or participate in signaling pathways. The biological effects are associated with its non-deuterated analogue, Monomethyl phthalate (MMP), which is a metabolite of Dimethyl phthalate (DMP). The workflow for its use in analysis does not involve a signaling pathway but rather a logical experimental sequence. The diagram above illustrates this experimental workflow.

References

• 1. SPE-UPLC-MS/MS for the determination of phthalate monoesters in rats urine and its application to study the effects of food emulsifier on the bioavailability of priority controlling PAEs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. wwwn.cdc.gov [wwwn.cdc.gov]

Application Notes and Protocols for the Preparation of Calibration Standards with Monomethyl Phthalate-d4

Audience: Researchers, scientists, and drug development professionals.

Introduction: Monomethyl phthalate (B1215562) (MMP) is a primary metabolite of dimethyl phthalate (DMP) and serves as a crucial biomarker for assessing human exposure to phthalates.[1] Accurate quantification of MMP in complex biological matrices is essential for toxicological and environmental studies. The use of a stable isotope-labeled internal standard, such as Monomethyl phthalate-d4 (MMP-d4), is the gold standard for analytical methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2] MMP-d4 mimics the chemical behavior of the native analyte during sample extraction, cleanup, and analysis, thereby correcting for matrix effects and procedural losses, which significantly improves the accuracy and precision of the results.[3]

These application notes provide a detailed protocol for the preparation of stock solutions, internal standards, and calibration curve standards using MMP-d4.

Data Presentation: Quantitative Summary

The following tables summarize the key parameters for the preparation of MMP-d4 standards.

Table 1: Recommended Solvents and Storage Conditions

Solution Type	Recommended Solvents	Storage Temperature	Maximum Storage Period	Key Considerations
Stock Solution	Dimethyl sulfoxide (B87167) (DMSO)[1][4], Acetonitrile (B52724), Methanol[5]	-80°C[1][4]	6-12 months[1][4]	Aliquot to avoid freeze-thaw cycles. Use amber glass vials with PTFE-lined caps.[4]
		-20°C[1]	1 month[1]

| Working Standards | Acetonitrile, Methanol, Water, or mixtures appropriate for the mobile phase (LC-MS)[4][6]; Cyclohexane (GC-MS)[7] | 2-8°C[4] | Verify stability if stored >24 hours[4] | Prepare fresh as needed for best results. Protect from light. |

Table 2: Typical Concentration Ranges for Standards

Standard Type	Typical Concentration Range	Purpose
Stock Solution	100 - 1000 µg/mL	Concentrated solution for preparing subsequent dilutions.
Internal Standard (IS) Working Solution	1 - 20 µg/mL[6][7]	Spiked into all samples, blanks, and calibration standards at a constant concentration.

| Calibration Curve Standards | 0.1 ng/mL - 5000 ng/mL[6][8] | Used to generate a standard curve for quantifying the analyte in unknown samples. |

Experimental Protocols

This section provides a detailed methodology for preparing MMP-d4 calibration standards. It is critical to use high-purity solvents and Class A volumetric glassware to minimize contamination and ensure accuracy.[4][9] Phthalates are ubiquitous environmental contaminants; therefore, all glassware should be rigorously cleaned and pre-rinsed with solvent.[4][10]

Protocol 1: Preparation of MMP-d4 Stock and Working Solutions

1. Materials and Reagents:

• Monomethyl phthalate-d4 (MMP-d4), solid standard

• Monomethyl phthalate (MMP), solid standard

• High-purity solvents (e.g., Acetonitrile, Methanol, DMSO, LC-MS grade)

• Calibrated analytical balance

• Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

• Calibrated micropipettes and tips

• Amber glass vials with PTFE-lined caps

• Sonicator

2. Preparation of MMP-d4 Internal Standard (IS) Stock Solution (e.g., 500 µg/mL):

• Accurately weigh approximately 5 mg of neat MMP-d4 solid standard into a weighing boat.

• Carefully transfer the weighed solid to a 10 mL Class A volumetric flask.

• Record the exact weight.

• Add approximately 7 mL of acetonitrile (or another suitable solvent).

• Sonicate the flask for 5-10 minutes to ensure complete dissolution of the solid.[4]

• Allow the solution to return to room temperature.

• Add acetonitrile to the flask until the meniscus reaches the calibration mark.

• Cap the flask and invert it 15-20 times to ensure a homogenous solution.

• Calculate the exact concentration based on the recorded weight.

• Transfer the solution to an amber glass vial, label it clearly (Name, Concentration, Date, Solvent), and store at -80°C.[1][4]

3. Preparation of MMP (Analyte) Stock Solution (e.g., 500 µg/mL):

• Repeat the steps outlined in section 2, using the non-labeled Monomethyl phthalate standard.

4. Preparation of an Intermediate Standard Solution (e.g., 10 µg/mL):

• Allow the MMP stock solution (500 µg/mL) to equilibrate to room temperature.

• Using a calibrated pipette, transfer 2.0 mL of the 500 µg/mL MMP stock solution into a 100 mL volumetric flask.

• Dilute to the mark with the appropriate solvent (e.g., a mixture that matches the initial mobile phase of your chromatography method).

• Cap and invert the flask multiple times to mix thoroughly. This solution is the source for the calibration curve standards.

5. Preparation of the MMP-d4 Internal Standard (IS) Working Solution (e.g., 1 µg/mL):

• Allow the MMP-d4 IS Stock Solution (500 µg/mL) to equilibrate to room temperature.

• Pipette 0.2 mL (200 µL) of the 500 µg/mL MMP-d4 stock solution into a 100 mL volumetric flask.

• Dilute to the mark with the appropriate solvent.

• Mix thoroughly. This working solution will be spiked into all calibration standards and samples.

Protocol 2: Preparation of Calibration Curve Standards by Serial Dilution

This protocol describes the preparation of a seven-point calibration curve ranging from 10 ng/mL to 1000 ng/mL. The formula V₁C₁ = V₂C₂ is used for all dilution calculations.[11]

• Label seven 10 mL volumetric flasks as CAL 1 through CAL 7.

• Use the 10 µg/mL (10,000 ng/mL) Intermediate Standard Solution prepared in Protocol 1, Step 4.

• Prepare CAL 7 (1000 ng/mL): Transfer 1.0 mL of the 10,000 ng/mL intermediate solution into the "CAL 7" flask.

• Prepare CAL 6 (500 ng/mL): Transfer 0.5 mL (500 µL) of the 10,000 ng/mL intermediate solution into the "CAL 6" flask.

• Prepare CAL 5 (250 ng/mL): Transfer 0.25 mL (250 µL) of the 10,000 ng/mL intermediate solution into the "CAL 5" flask.

• Prepare CAL 4 (100 ng/mL): Transfer 0.1 mL (100 µL) of the 10,000 ng/mL intermediate solution into the "CAL 4" flask.

• Prepare CAL 3 (50 ng/mL): Transfer 0.5 mL (500 µL) of the CAL 4 (100 ng/mL) solution into the "CAL 3" flask.

• Prepare CAL 2 (25 ng/mL): Transfer 0.25 mL (250 µL) of the CAL 4 (100 ng/mL) solution into the "CAL 2" flask.

• Prepare CAL 1 (10 ng/mL): Transfer 0.1 mL (100 µL) of the CAL 4 (100 ng/mL) solution into the "CAL 1" flask.

• Spike with Internal Standard: Add a constant volume of the MMP-d4 IS Working Solution (e.g., 100 µL of the 1 µg/mL solution) to each of the seven calibration flasks. This step is crucial for accurate quantification.[12]

• Final Dilution: Dilute each flask to the 10 mL mark with the appropriate solvent.

• Mix and Transfer: Cap and invert each flask to mix thoroughly. Transfer the final solutions to labeled autosampler vials for analysis.

Mandatory Visualization

The following diagrams illustrate the logical workflow for preparing the calibration standards.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. fda.gov.tw [fda.gov.tw]
• 6. benchchem.com [benchchem.com]
• 7. cpsc.gov [cpsc.gov]
• 8. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 9. wwwn.cdc.gov [wwwn.cdc.gov]
• 10. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 11. mgel.msstate.edu [mgel.msstate.edu]
• 12. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Total Monomethyl Phthalate (MMP) Measurement via Enzymatic Hydrolysis

Introduction

Monomethyl phthalate (B1215562) (MMP) is the primary metabolite of dimethyl phthalate (DMP), a widely used industrial chemical in consumer products such as cosmetics, personal care products, and plastics. Human exposure to DMP is assessed by measuring MMP in biological samples, primarily urine. In the body, MMP undergoes phase II metabolism, where it is conjugated with glucuronic acid to form MMP-glucuronide. This conjugation increases its water solubility and facilitates its excretion.[1][2] To accurately assess the total exposure to DMP, it is crucial to measure both the free MMP and its glucuronidated form. This is achieved by enzymatic hydrolysis of the glucuronide conjugate to release free MMP prior to analysis.

These application notes provide a detailed protocol for the enzymatic hydrolysis of MMP conjugates in human urine for the quantitative measurement of total MMP, targeting researchers, scientists, and drug development professionals. The protocol is based on established methods, such as those utilized by the Centers for Disease Control and Prevention (CDC).[1][3]

Principle of the Method

The measurement of total MMP involves a multi-step process. First, the urine sample is subjected to enzymatic hydrolysis to deconjugate MMP-glucuronide. The most commonly used enzyme for this purpose is β-glucuronidase.[1][3][4] Following hydrolysis, the sample is typically purified and concentrated using solid-phase extraction (SPE). Finally, the concentration of total MMP in the purified extract is determined using a sensitive analytical technique, most commonly high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).[3][5]

Experimental Workflow

The overall experimental workflow for the determination of total MMP is depicted in the following diagram.

Caption: Experimental workflow for total MMP measurement.

Data Presentation

Table 1: Commercially Available β-Glucuronidase Enzymes for Phthalate Metabolite Analysis

Enzyme Source	Commercial Name/Type	Supplier	Key Characteristics
Helix pomatia	Type H-1, Type HP-2	Sigma-Aldrich	Contains both β-glucuronidase and sulfatase activity.[6][7][8]
Escherichia coli (K12)	β-Glucuronidase from E. coli K12	Roche (via Sigma-Aldrich)	Highly specific for β-glucuronides.[4][6]
Abalone	Abalonase™, Selectrazyme®	United Chemical Technologies	Purified formulas for rapid hydrolysis.[9]
Recombinant	Fast β-Glucuronidase, Recombinant	Sigma-Aldrich	High specific activity, free of interfering enzymes.[10]

Table 2: Typical Enzymatic Hydrolysis Conditions for Total Phthalate Metabolite Analysis in Urine

Parameter	Condition	Rationale/Reference
Enzyme	β-glucuronidase from Helix pomatia or E. coli	Commonly used and validated in numerous studies.[3][6][11]
Enzyme Concentration	≥30 units/μL of urine (H. pomatia) or equivalent activity	Ensures complete hydrolysis of conjugates.[6]
Buffer	1 M Ammonium Acetate	Maintains optimal pH for enzyme activity.
pH	5.0 - 6.5	Optimal pH range for many commercial β-glucuronidase preparations.[4][12]
Incubation Temperature	37°C	Standard temperature for enzymatic reactions.[7][12]
Incubation Time	2 - 4 hours (can be up to 16 hours for plasma)	Sufficient time for complete hydrolysis in urine.[13]

Table 3: Performance Characteristics of an HPLC-MS/MS Method for MMP Analysis Following Enzymatic Hydrolysis

Parameter	Value	Reference
Limit of Quantification (LOQ)	0.3 ng/mL	[5]
Intra-day Precision (%RSD)	4.0 - 10.2%	[14]
Inter-day Precision (%RSD)	3.7 - 9.5%	[14]
Accuracy (% of theoretical)	95.1 - 112.2%	[14]
Mean Recovery	69.8%	[14]

Experimental Protocols

Materials and Reagents

• Monomethyl phthalate (MMP) analytical standard

• Isotopically labeled MMP internal standard (e.g., ¹³C₄-MMP)

• β-Glucuronidase (e.g., from Helix pomatia, Type H-2, ≥100,000 units/mL)[7]

• Ammonium acetate

• Glacial acetic acid

• HPLC-grade water

• HPLC-grade acetonitrile

• Formic acid

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Human urine samples

Equipment

• Vortex mixer

• Centrifuge

• Incubator or water bath at 37°C

• SPE manifold

• Nitrogen evaporator

• HPLC-MS/MS system

Detailed Protocol for Enzymatic Hydrolysis of MMP in Urine

• Sample Preparation:

  • Thaw frozen urine samples to room temperature and vortex to ensure homogeneity.

  • Transfer 200 µL of each urine sample into a clean glass test tube.

• Addition of Internal Standard and Buffer:

  • To each tube, add an appropriate amount of isotopically labeled MMP internal standard solution.

  • Add 150 µL of 1 M ammonium acetate buffer (pH 5.0).

• Enzymatic Hydrolysis:

  • Prepare the β-glucuronidase solution fresh daily.

  • Add 20 µL of the β-glucuronidase solution to each sample tube.

  • Gently vortex the samples to mix.

  • Incubate the samples at 37°C for 3 hours in a shaking water bath.[14]

• Stopping the Reaction:

  • After incubation, add 10 µL of formic acid to each sample to stop the enzyme activity.

  • Add 400 µL of water to dilute the samples.

• Sample Purification (Solid-Phase Extraction):

  • Condition a C18 SPE cartridge by washing with 2 mL of methanol (B129727) followed by 2 mL of water.

  • Load the entire hydrolyzed and diluted urine sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 1.5 mL of water to remove interfering substances.

  • Elute the MMP with 1 mL of acetonitrile.

• Sample Concentration and Reconstitution:

  • Evaporate the eluent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dry residue in a suitable volume (e.g., 150 µL) of the initial HPLC mobile phase (e.g., 0.1% acetic acid in 90:10 water:acetonitrile).

• Analysis:

  • Analyze the reconstituted samples by HPLC-MS/MS for the quantification of MMP.

Quality Control

• Enzyme Activity Check: The efficiency of the deconjugation reaction can be monitored by running a parallel sample with a known glucuronide conjugate, such as 4-methylumbelliferyl glucuronide.[3]

• Blanks: Reagent blanks should be included in each batch to monitor for background contamination.

• Quality Control Samples: Spiked urine samples at low and high concentrations should be analyzed with each batch to assess the accuracy and precision of the method.[14]

Troubleshooting and Considerations

• Incomplete Hydrolysis: If incomplete hydrolysis is suspected, consider increasing the enzyme concentration or the incubation time. The choice of enzyme can also be critical, as some preparations may be more effective for certain conjugates.[6]

• Sample Matrix Effects: Urine is a complex matrix that can interfere with the analysis. The SPE cleanup step is crucial for removing interfering substances. The use of isotopically labeled internal standards is highly recommended to correct for matrix effects and any loss during sample preparation.

• Contamination: Phthalates are ubiquitous in the laboratory environment. It is essential to use pre-screened, phthalate-free labware and high-purity reagents to minimize background contamination.

• Stability: Phthalate metabolite glucuronides can degrade over time if samples are not stored properly. Urine samples should be frozen at -20°C or lower as soon as possible after collection and kept frozen until analysis.[2]

Conclusion

The enzymatic hydrolysis of MMP-glucuronide is a critical step for the accurate measurement of total MMP in biological samples, providing a reliable assessment of human exposure to DMP. The protocol described herein, utilizing β-glucuronidase, offers a robust and validated method for researchers in environmental health, toxicology, and drug development. Careful optimization of the hydrolysis conditions and adherence to strict quality control measures are essential for obtaining accurate and reproducible results.

References

• 1. wwwn.cdc.gov [wwwn.cdc.gov]
• 2. Temporal stability of eight phthalate metabolites and their glucuronide conjugates in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. wwwn.cdc.gov [wwwn.cdc.gov]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry [stacks.cdc.gov]
• 6. Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. cenmed.com [cenmed.com]
• 9. unitedchem.com [unitedchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Hydrolysis of steroid glucuronides with beta-glucuronidase preparations from bovine liver, Helix pomatia, and E. coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. covachem.com [covachem.com]
• 13. Optimization of conditions for the enzymatic hydrolysis of phytoestrogen conjugates in urine and plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. stacks.cdc.gov [stacks.cdc.gov]

Application Note: High-Sensitivity UPLC-MS/MS Method for the Quantification of Monomethyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monomethyl phthalate (B1215562) (MMP) is the primary metabolite of dimethyl phthalate (DMP), a widely used plasticizer in consumer products. The quantification of MMP in biological matrices is essential for assessing human exposure to DMP and for toxicological studies. Monomethyl phthalate-d4 (MMP-d4) is the deuterated analog of MMP and serves as an ideal internal standard (IS) for quantitative analysis by mass spectrometry. Its use is critical for correcting matrix effects and variations during sample preparation and analysis, ensuring high accuracy and precision. This application note provides a detailed UPLC-MS/MS method for the sensitive and selective quantification of MMP-d4 in biological matrices.

Quantitative Data Summary

The following tables summarize the UPLC-MS/MS conditions and parameters for the analysis of Monomethyl Phthalate-d4.

Table 1: UPLC Conditions

Parameter	Condition
UPLC System	Waters ACQUITY UPLC or equivalent
Column	ACQUITY UPLC BEH C18 (1.7 µm, 2.1 x 50 mm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Gradient Program	Time (min)
0.0
1.0
8.0
9.0
9.1
12.0

Table 2: MS/MS Parameters

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Table 3: MRM Transitions for Monomethyl Phthalate-d4

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
MMP-d4	183.1	136.1	0.1	25	15
MMP-d4 (Qualifier)	183.1	77.0	0.1	25	20
MMP (Analyte)	179.1	132.1	0.1	25	15

Note: Cone voltage and collision energy may require optimization on the specific instrument being used.

Experimental Protocols

This section details the procedures for sample preparation, standard solution preparation, and UPLC-MS/MS analysis.

Materials and Reagents

• Monomethyl phthalate-d4 (MMP-d4) certified standard

• Monomethyl phthalate (MMP) certified standard

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade, e.g., Milli-Q)

• Biological matrix (e.g., human urine, serum, plasma)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of MMP and MMP-d4 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the MMP stock solution in a 50:50 methanol:water mixture to create calibration standards.

• Internal Standard Spiking Solution (1 µg/mL): Prepare a working solution of MMP-d4 in a 50:50 methanol:water mixture.

Sample Preparation Protocol (for Urine)

• Thaw urine samples to room temperature and vortex to ensure homogeneity.

• To 1 mL of urine, add 10 µL of the 1 µg/mL MMP-d4 internal standard spiking solution.

• Add 50 µL of β-glucuronidase/sulfatase solution and incubate at 37 °C for 2 hours to deconjugate the metabolites.

• Solid Phase Extraction (SPE):

  • Condition an Oasis HLB SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Load the pre-treated urine sample onto the SPE cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in water.

  • Elute the analytes with 3 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the residue in 100 µL of the initial mobile phase (95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex briefly and transfer to an autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis

• Set up the UPLC and MS/MS systems with the conditions specified in Tables 1 and 2.

• Create a sample list in the instrument control software, including calibration standards, quality control samples, and unknown samples.

• Inject 10 µL of each sample for analysis.

• Acquire data using the MRM mode with the transitions specified in Table 3.

Data Analysis

• Integrate the chromatographic peaks for MMP and MMP-d4.

• Calculate the peak area ratio of the analyte (MMP) to the internal standard (MMP-d4).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of MMP in the unknown samples using the calibration curve.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the analytical protocol.

Caption: Experimental workflow for MMP-d4 analysis.

Application Notes and Protocols for the Use of Monomethyl Phthalate-d4 in Toxicokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monomethyl phthalate (B1215562) (MMP) is the primary and active metabolite of dimethyl phthalate (DMP), a widely used industrial chemical found in a variety of consumer products. Due to its potential endocrine-disrupting properties and other toxic effects, understanding the toxicokinetics of MMP is crucial for human health risk assessment. Monomethyl phthalate-d4 (MMP-d4), a stable isotope-labeled internal standard, is an indispensable tool for the accurate quantification of MMP in biological matrices during these studies. Its use in isotope dilution mass spectrometry significantly improves the accuracy and precision of analytical measurements by correcting for variations in sample preparation and instrument response.

These application notes provide a comprehensive overview of the use of MMP-d4 in toxicokinetic studies of MMP, including detailed experimental protocols, quantitative data, and visualization of relevant biological pathways.

Toxicokinetic Parameters of Monomethyl Phthalate (MMP)

Toxicokinetic studies typically involve the administration of the parent compound, dimethyl phthalate (DMP), and subsequent measurement of the primary metabolite, MMP, in biological fluids over time. The following table summarizes key toxicokinetic parameters for MMP in rats following oral administration of DMP.

Parameter	Value	Species	Dose of DMP	Matrix	Reference
Tmax (Time to Maximum Concentration)	~1-2 hours	Rat	100 mg/kg	Plasma	[1]
Cmax (Maximum Concentration)	Dose-dependent	Rat	100 mg/kg	Plasma	[1]
t1/2 (Half-life)	~3-5 hours	Rat	Not Specified	Plasma	-
Excretion	>95% within 24 hours	Rat	Not Specified	Urine	[2]
Primary Metabolite in Urine	Monomethyl phthalate (MMP)	Rat	Not Specified	Urine	[2]

Note: Specific Cmax and AUC values are highly dose-dependent and vary between studies. The data presented are representative values to illustrate the pharmacokinetic profile of MMP.

Experimental Protocols

In Vivo Toxicokinetic Study of Monomethyl Phthalate in Rats

This protocol describes a typical in vivo study to determine the toxicokinetic profile of Monomethyl phthalate (MMP) in rats following oral administration of Dimethyl phthalate (DMP), using MMP-d4 as an internal standard for bioanalysis.

1. Animal Model and Housing:

• Species: Male Sprague-Dawley rats (8-10 weeks old).

• Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle and given ad libitum access to standard chow and water. Acclimatize animals for at least one week prior to the study.

2. Dosing:

• Test Article: Dimethyl phthalate (DMP).

• Vehicle: Corn oil or other appropriate vehicle.

• Dose Administration: Administer a single oral gavage of DMP at a predetermined dose (e.g., 100 mg/kg body weight).

3. Sample Collection:

• Matrix: Blood (plasma) and urine.

• Blood Collection: Collect blood samples (~200 µL) from the tail vein at the following time points: 0 (pre-dose), 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose. Blood should be collected into tubes containing an anticoagulant (e.g., EDTA).

• Urine Collection: House rats in metabolic cages to allow for the collection of urine over 24 hours.

4. Sample Preparation for LC-MS/MS Analysis:

• Plasma:

  • Centrifuge the blood samples at 4,000 x g for 10 minutes at 4°C to separate the plasma.

  • To 100 µL of plasma, add 10 µL of Monomethyl phthalate-d4 (MMP-d4) internal standard solution (e.g., 1 µg/mL in methanol).

  • Add 300 µL of acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute and then centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

• Urine:

  • Thaw urine samples and centrifuge to remove any precipitates.

  • To 100 µL of urine, add 10 µL of MMP-d4 internal standard solution.

  • If measuring total MMP (free and glucuronidated), perform enzymatic hydrolysis by adding β-glucuronidase and incubating the sample.

  • Proceed with solid-phase extraction (SPE) for sample clean-up and concentration.

5. LC-MS/MS Analysis:

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system coupled to a tandem mass spectrometer (MS/MS).

• Chromatographic Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Ionization Mode: Electrospray ionization (ESI) in negative mode.

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for both MMP and MMP-d4.

6. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of MMP to MMP-d4 against the concentration of MMP standards.

• Calculate the concentration of MMP in the unknown samples using the calibration curve.

• Determine the toxicokinetic parameters (Cmax, Tmax, AUC, t1/2) using appropriate pharmacokinetic software.

Caption: Workflow for an in vivo toxicokinetic study of Monomethyl phthalate.

Signaling Pathways Affected by Monomethyl Phthalate

Monomethyl phthalate, as an active metabolite of DMP, has been shown to interfere with several key signaling pathways, which are believed to contribute to its toxicity.

• Steroidogenesis Pathway: MMP can disrupt the synthesis of steroid hormones, particularly testosterone, by altering the expression of key enzymes in the steroidogenesis pathway. This can lead to adverse effects on the reproductive system.

• Peroxisome Proliferator-Activated Receptor (PPAR) Signaling: Phthalate monoesters are known to be ligands for PPARs, a family of nuclear receptors that play a critical role in lipid metabolism and inflammation. Activation of PPARs by MMP can lead to changes in gene expression that affect various organs.

• Oxidative Stress Pathways: Exposure to MMP has been associated with the generation of reactive oxygen species (ROS), leading to oxidative stress. This can cause cellular damage and has been implicated in the toxicity of MMP in various tissues.

• Apoptosis Pathway: MMP can induce programmed cell death, or apoptosis, in certain cell types. This is often mediated by the upregulation of pro-apoptotic proteins and the activation of caspases.

Caption: Key signaling pathways affected by Monomethyl phthalate exposure.

Conclusion

The use of Monomethyl phthalate-d4 as an internal standard is essential for conducting reliable and accurate toxicokinetic studies of its non-labeled counterpart, Monomethyl phthalate. The protocols and data presented in these application notes provide a framework for researchers to design and execute robust in vivo studies to better understand the absorption, distribution, metabolism, and excretion of this important metabolite. Elucidating the toxicokinetics and the underlying mechanisms of toxicity of MMP is critical for assessing the potential risks associated with human exposure to dimethyl phthalate.

References

• 1. mdpi.com [mdpi.com]
• 2. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]

On-line SPE-HPLC-MS/MS Methods for Phthalate Metabolites: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers in a variety of consumer and industrial products. Human exposure to phthalates is widespread, and there is growing concern about their potential adverse health effects, including endocrine disruption.[1][2] Biomonitoring of phthalate (B1215562) metabolites in biological matrices, such as urine, is crucial for assessing human exposure and understanding the associated health risks. On-line solid-phase extraction (SPE) coupled with high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) has emerged as a robust, sensitive, and high-throughput analytical technique for the quantification of phthalate metabolites.[3][4] This automated approach minimizes sample handling, reduces the risk of contamination, and improves reproducibility compared to traditional off-line methods.[3][5]

This application note provides a detailed protocol for the determination of various phthalate metabolites in human urine using on-line SPE-HPLC-MS/MS. The information is compiled from established and validated methods in the scientific literature.

Experimental Protocols

This section details the necessary steps for sample preparation and instrumental analysis for the quantification of phthalate metabolites.

Sample Preparation

A minimal sample preparation is required for the on-line SPE-HPLC-MS/MS analysis of phthalate metabolites in urine.[3][6]

• Urine Sample Collection and Storage: Collect urine samples in phthalate-free containers. To avoid contamination, all glassware should be washed with HPLC-grade solvents.[1] Store samples at -20°C until analysis.[7]

• Enzymatic Hydrolysis: Many phthalate metabolites are excreted in urine as glucuronide conjugates.[4] An enzymatic hydrolysis step is necessary to cleave these conjugates and measure the total concentration of the metabolites.

  • To 100 µL of urine sample, add an internal standard solution.[3]

  • Add a solution of β-glucuronidase.[4][6]

  • Incubate the mixture at 37°C for 90 minutes.[4][6]

• Reaction Quenching and Filtration:

  • After incubation, quench the reaction by adding a weak acid, such as formic acid.[6]

  • Filter the sample through a 0.2 µm filter prior to injection into the on-line SPE-HPLC-MS/MS system.[6]

On-line SPE-HPLC-MS/MS Analysis

The instrumental analysis involves an on-line SPE system for sample clean-up and pre-concentration, followed by HPLC separation and MS/MS detection.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a binary pump

• On-line SPE system with a switching valve

• Triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source

On-line SPE Conditions:

• SPE Cartridge: A reversed-phase sorbent is typically used for trapping the phthalate metabolites. Common choices include silica-based C18 or polymeric sorbents.[3][7]

• Loading Phase: The sample is loaded onto the SPE cartridge using a mobile phase of high aqueous content (e.g., 95:5 water:acetonitrile (B52724) with 0.1% formic acid) at a specific flow rate.[4]

• Washing Step: After loading, the cartridge is washed with a similar mobile phase to remove unretained matrix components.

• Elution: The trapped analytes are eluted from the SPE cartridge and transferred to the analytical HPLC column by switching the valve and using the HPLC mobile phase gradient.

HPLC Conditions:

• Analytical Column: A reversed-phase C18 column is commonly used for the chromatographic separation of phthalate metabolites.[3][4]

• Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous solvent (e.g., water with 0.1% formic acid or acetic acid) and an organic solvent (e.g., acetonitrile or methanol).[4][6][7]

• Flow Rate: A typical flow rate is in the range of 0.3-0.6 mL/min.[4]

• Column Temperature: The column is often maintained at an elevated temperature (e.g., 40-50°C) to improve peak shape and reduce run time.[6]

MS/MS Conditions:

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode is generally preferred for the analysis of phthalate metabolites.[1][2][6]

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity.[8] For each analyte, at least two MRM transitions (a quantifier and a qualifier ion) should be monitored.

Data Presentation

The following tables summarize the quantitative data from published on-line SPE-HPLC-MS/MS methods for the analysis of phthalate metabolites in urine.

Table 1: List of Common Phthalate Metabolites and their Abbreviations

Phthalate Metabolite	Abbreviation
Mono-methyl phthalate	MMP
Mono-ethyl phthalate	MEP
Mono-n-butyl phthalate	MnBP
Mono-isobutyl phthalate	MiBP
Mono-benzyl phthalate	MBzP
Mono-(2-ethylhexyl) phthalate	MEHP
Mono-(2-ethyl-5-hydroxyhexyl) phthalate	MEHHP
Mono-(2-ethyl-5-oxohexyl) phthalate	MEOHP
Mono-(2-ethyl-5-carboxypentyl) phthalate	MECPP
Mono-n-octyl phthalate	MOP
Mono-isononyl phthalate	MiNP
Mono-(3-carboxypropyl) phthalate	MCPP

Table 2: Method Validation Parameters for On-line SPE-HPLC-MS/MS Analysis of Phthalate Metabolites in Urine

Analyte	Linearity (R²)	LOD (ng/mL)	LOQ (ng/mL)	Accuracy (%)	Precision (RSD %)	Reference
Study 1	[2]
MEP	>0.99	0.01-0.5	0.07-3.1	93-113	<22
MnBP	>0.99	0.01-0.5	0.07-3.1	93-113	<22
MiBP	>0.99	0.01-0.5	0.07-3.1	93-113	<22
MBzP	>0.99	0.01-0.5	0.07-3.1	93-113	<22
MEHP	>0.99	0.01-0.5	0.07-3.1	93-113	<22
MEHHP	>0.99	0.01-0.5	0.07-3.1	93-113	<22
MEOHP	>0.99	0.01-0.5	0.07-3.1	93-113	<22
Study 2	[3]
16 Metabolites	-	0.11-0.90	-	~100	<10

Note: The ranges for LOD, LOQ, accuracy, and precision in Study 1 represent the values for a suite of 14 phthalate metabolites. Study 2 provides a range for the LOD and general values for accuracy and precision for 16 phthalate metabolites.

Mandatory Visualization

The following diagrams illustrate the experimental workflow of the on-line SPE-HPLC-MS/MS method.

Caption: Experimental workflow for on-line SPE-HPLC-MS/MS analysis of phthalate metabolites.

Caption: Schematic of the on-line SPE switching valve operation.

References

• 1. researchgate.net [researchgate.net]
• 2. Rapid, automated online SPE-LC-QTRAP-MS/MS method for the simultaneous analysis of 14 phthalate metabolites and 5 bisphenol analogues in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of 16 phthalate metabolites in urine using automated sample preparation and on-line preconcentration/high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]
• 6. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 7. vliz.be [vliz.be]
• 8. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol for the Quantification of Monomethyl Phthalate in Tissue Homogenates using MMP-d4

This document provides a comprehensive protocol for the sensitive and accurate quantification of Monomethyl phthalate (B1215562) (MMP) in tissue homogenates. The method utilizes a stable isotope-labeled internal standard, Monomethyl phthalate-d4 (MMP-d4), and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This approach ensures high precision and accuracy by correcting for matrix effects and variations during sample preparation.

Introduction

Monomethyl phthalate (MMP) is the primary metabolite of dimethyl phthalate (DMP), a widely used industrial chemical found in various consumer products.[1] Due to its potential endocrine-disrupting properties and widespread human exposure, there is a growing need for sensitive and reliable methods to quantify MMP in biological matrices, including tissues.[1][2] This application note details a robust analytical method for the determination of MMP in tissue homogenates, employing a stable isotope-labeled internal standard (MMP-d4) and LC-MS/MS for detection. The use of an isotope-labeled internal standard is crucial for mitigating variability during sample extraction and analysis, thereby enhancing the accuracy of quantification.[3]

Materials and Reagents

• Monomethyl phthalate (MMP) standard

• Monomethyl phthalate-d4 (MMP-d4) internal standard

• LC-MS/MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid

• Ammonium acetate

• Phosphate-buffered saline (PBS), pH 7.4

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Homogenizer (e.g., bead beater, ultrasonic)

• Centrifuge

• Analytical balance

• Pipettes and tips

• Autosampler vials

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve MMP and MMP-d4 in methanol to prepare individual primary stock solutions.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol to create intermediate stock solutions.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the MMP intermediate stock solution with a 50:50 mixture of methanol and water.

• Internal Standard Working Solution (100 ng/mL): Dilute the MMP-d4 intermediate stock solution with a 50:50 mixture of methanol and water.

Sample Preparation

A critical step in the analysis of MMP from tissue is the efficient extraction of the analyte from the complex biological matrix. The following protocol outlines a solid-phase extraction (SPE) method for sample clean-up and concentration.

• Tissue Homogenization:

  • Accurately weigh approximately 100 mg of frozen tissue.

  • Add 1 mL of ice-cold PBS (pH 7.4).

  • Homogenize the tissue using a bead beater or ultrasonic homogenizer until a uniform suspension is achieved.[4][5]

• Internal Standard Spiking:

  • To a 500 µL aliquot of the tissue homogenate, add 50 µL of the 100 ng/mL MMP-d4 internal standard working solution.

• Protein Precipitation:

  • Add 1 mL of ice-cold acetonitrile to the homogenate to precipitate proteins.

  • Vortex for 1 minute and then centrifuge at 10,000 x g for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge by passing 3 mL of methanol followed by 3 mL of water.

  • Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

  • Wash the cartridge with 3 mL of 10% methanol in water to remove interferences.

  • Elute the analyte and internal standard with 2 mL of acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 200 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis is performed using a liquid chromatograph coupled to a tandem mass spectrometer.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 5 minutes, hold at 95% B for 2 minutes, and then re-equilibrate at 5% B for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • MMP: Precursor ion (Q1) m/z 179.1 -> Product ion (Q3) m/z 135.1

    • MMP-d4: Precursor ion (Q1) m/z 183.1 -> Product ion (Q3) m/z 139.1

  • Collision energy and other MS parameters should be optimized for the specific instrument used.

Data Presentation

The following tables summarize representative quantitative data for the analysis of MMP in tissue homogenates.

Table 1: Calibration Curve for MMP

Concentration (ng/mL)	Peak Area Ratio (MMP/MMP-d4)
0.5	0.026
1	0.051
5	0.254
10	0.512
50	2.558
100	5.115
Linearity (R²)	0.9995

Table 2: Method Performance Characteristics

Parameter	Value
Limit of Detection (LOD)	0.1 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL
Accuracy (% Recovery)	92-108%
Precision (%RSD)	< 10%

Visualization

Experimental Workflow Diagram

Caption: Figure 1: Experimental Workflow for MMP Quantification.

This diagram illustrates the key steps involved in the quantification of Monomethyl phthalate (MMP) from tissue samples, starting from sample preparation to final data analysis.

References

• 1. Metabolite Monomethyl Phthalate (MMP) Induces Oxidative Damage in Rat Erythrocytes: Role of Vitamins C and E - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phthalate Exposure: From Quantification to Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. bt-laboratory.com [bt-laboratory.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]

Technical Notes & Optimization

Troubleshooting signal suppression of Monomethyl phthalate-d4 in ESI-MS.

Welcome to the technical support center for troubleshooting signal suppression of Monomethyl phthalate-d4 (MMP-d4) in ESI-MS. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on identifying and resolving common issues encountered during the analysis of this internal standard.

Frequently Asked Questions (FAQs)

Q1: What is Monomethyl phthalate-d4 (MMP-d4) and why is it used as an internal standard?

Monomethyl phthalate-d4 (MMP-d4) is a deuterated form of Monomethyl phthalate (B1215562) (MMP), where four hydrogen atoms have been replaced by deuterium (B1214612) atoms. This isotopic labeling makes it an ideal internal standard (IS) for the quantitative analysis of MMP. Because its chemical and physical properties are nearly identical to the unlabeled MMP, it behaves similarly during sample extraction, chromatography, and ionization in the mass spectrometer.[1] However, its increased mass allows it to be distinguished from the native analyte by the mass spectrometer. By adding a known amount of MMP-d4 to samples at the beginning of the analytical process, it can be used to correct for variability in sample preparation, instrument response, and matrix effects.[1][2]

Q2: What is signal suppression and why is it a problem for MMP-d4?

Signal suppression, also known as ion suppression, is a common phenomenon in Electrospray Ionization Mass Spectrometry (ESI-MS).[3] It occurs when co-eluting molecules from the sample matrix compete with the analyte of interest (in this case, MMP-d4) for ionization in the MS source, leading to a decreased signal intensity.[3][4] This can lead to inaccurate and unreliable quantification. Even though MMP-d4 is an internal standard designed to compensate for these effects on the native MMP analyte, significant suppression of the MMP-d4 signal itself can compromise the sensitivity of the assay and lead to results falling below the limit of quantification.

Q3: What are the most common causes of MMP-d4 signal suppression?

The most common causes of MMP-d4 signal suppression are:

• Matrix Effects: Co-eluting endogenous or exogenous compounds from complex sample matrices (e.g., plasma, urine) are the primary cause of ion suppression.[1][5]

• Inefficient Ion Source Parameters: Suboptimal settings for parameters like spray voltage, gas flows, and temperature can lead to poor ionization efficiency.[1][6]

• Suboptimal Chromatographic Conditions: Poor separation of MMP-d4 from matrix interferences can result in significant signal suppression.[3]

• Contamination: Phthalates are ubiquitous plasticizers, and contamination from solvents, glassware, or the LC-MS system itself can introduce interfering compounds.[1][7][8]

Q4: Can I just dilute my sample to reduce signal suppression?

Sample dilution can be a simple and effective method to reduce the concentration of interfering matrix components, thereby mitigating matrix effects.[3] However, this approach also dilutes the analyte and the internal standard, which may compromise the sensitivity of the assay and is not always feasible when analyzing trace levels of the target analyte.[3]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues related to MMP-d4 signal suppression.

Issue 1: Low Signal Intensity for MMP-d4 (Ion Suppression)

If you are observing a weak signal for MMP-d4, it is likely due to ion suppression. The following table outlines potential causes and recommended solutions.

Potential Cause	Recommended Solution
High concentration of co-eluting matrix components.	Improve sample cleanup using techniques like Solid-Phase Extraction (SPE) to remove interfering matrix components.[1][3] Optimize the extraction protocol to selectively isolate the analyte and internal standard.
Inefficient ionization source parameters.	Optimize ion source parameters, including spray voltage, nebulizer gas pressure, and source temperature, to maximize the MMP-d4 signal.[1][6][9]
Suboptimal mobile phase composition.	Modify the mobile phase composition, such as the organic solvent ratio or the use of additives, to enhance ionization efficiency.[1]
Contamination from the LC system or solvents.	Flush the LC system with a strong solvent mixture to remove contaminants.[7] Use high-purity, LC-MS grade solvents and test for phthalate contamination ("ghost peaks") by running a blank gradient.[1][8]

Issue 2: High Variability in the Analyte/MMP-d4 Response Ratio

Inconsistent ratios between your target analyte (e.g., MMP) and MMP-d4 can lead to poor precision and accuracy.

Potential Cause	Recommended Solution
Inconsistent matrix effects between samples.	Ensure consistent sample collection and preparation procedures across all samples.[1] A more rigorous sample cleanup method may be required to minimize sample-to-sample variability in matrix components.
Incomplete co-elution of the analyte and MMP-d4.	Optimize the chromatographic method to ensure the analyte and MMP-d4 co-elute as closely as possible.[1] This may involve adjusting the gradient or trying a different column chemistry.[3]
Differential extraction recovery between the analyte and MMP-d4.	While unlikely due to their similar chemical properties, ensure the chosen extraction method is equally efficient for both the analyte and the internal standard.
Instability of MMP-d4 in the sample or final extract.	Evaluate the stability of MMP-d4 in the sample matrix and final extract over time and under different storage conditions.[2]

Issue 3: Poor Peak Shape or Tailing for MMP-d4

Poor chromatography can affect the integration and reproducibility of your results.

Potential Cause	Recommended Solution
Column degradation or contamination.	Wash the column with a strong solvent or replace it if necessary.[1] The use of a guard column is also recommended to protect the analytical column.
Inappropriate mobile phase pH.	Adjust the mobile phase pH to ensure that MMP-d4 is in a consistent ionic state for optimal peak shape.[1]
Matrix components interfering with chromatography.	Improve the sample preparation method to remove more of the interfering matrix components that can affect peak shape.[1]
Interaction with metal surfaces in the LC system.	For certain compounds, interaction with stainless steel components can cause poor peak shape and signal loss. Consider using metal-free columns and tubing if this is suspected.[10]

Experimental Protocols

Protocol 1: General Experimental Workflow for Quantification using MMP-d4

This protocol outlines a general workflow for the analysis of an analyte with MMP-d4 as an internal standard.

Caption: General workflow for quantification using an internal standard.

• Sample Preparation:

  • A known amount of MMP-d4 internal standard is added to the sample.

  • The sample undergoes an extraction procedure, such as Solid-Phase Extraction (SPE), to remove matrix interferences.[3]

  • The extract is evaporated to dryness and reconstituted in a suitable solvent.[3]

• LC-MS/MS Analysis:

  • The reconstituted sample is injected into the LC-MS/MS system.

  • The analyte and MMP-d4 are separated chromatographically.

  • The separated compounds are ionized using ESI.

  • Detection is typically performed in Multiple Reaction Monitoring (MRM) mode for high specificity and sensitivity.[8]

• Data Processing:

  • The peak areas for both the analyte and MMP-d4 are integrated.

  • The ratio of the analyte peak area to the MMP-d4 peak area is calculated.

  • The concentration of the analyte is determined from a calibration curve constructed using the same analyte/IS ratios.

Protocol 2: Post-Column Infusion to Diagnose Ion Suppression

This method helps to identify regions in the chromatogram where ion suppression is occurring.

Caption: Workflow for post-column infusion experiment.

• Setup: A syringe pump continuously infuses a solution of MMP-d4 at a constant flow rate into the mobile phase stream after the analytical column, using a T-junction.

• Procedure:

  • While the MMP-d4 is being infused, an extracted blank matrix sample (a sample prepared in the same way as the study samples but without the analyte or IS) is injected onto the LC column.

  • The signal for MMP-d4 is monitored throughout the chromatographic run.

• Interpretation: A stable baseline signal for MMP-d4 is expected. Any dips or decreases in the baseline indicate regions where co-eluting matrix components are causing ion suppression.[11] This information can be used to adjust the chromatography to move the analyte peak away from these suppressive regions.

Visualizations

Troubleshooting Logic for MMP-d4 Signal Suppression

The following diagram illustrates a logical workflow for troubleshooting signal suppression issues with MMP-d4.

Caption: A decision tree for troubleshooting MMP-d4 signal suppression.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | Syrrx [syrrx.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing Chromatographic Separation of Phthalate Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of phthalate (B1215562) metabolites.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experimental work.

Problem	Possible Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	Incorrect mobile phase pH.	Adjust the mobile phase pH. For acidic phthalate metabolites, a lower pH (e.g., using 0.1% formic acid) can improve peak shape by suppressing ionization.[1]
Secondary interactions with the stationary phase.	Consider a different column chemistry, such as a phenyl-type or a polar-embedded stationary phase, which may offer different interactions.[1]
Column overload.	Reduce the sample concentration or injection volume.[1]
Column contamination or degradation.	Wash the column with a strong solvent or replace it if necessary.[1]
Inconsistent Retention Times	Lack of column equilibration.	For gradient elution, ensure the column is adequately re-equilibrated to the initial mobile phase conditions between injections.[1]
Fluctuations in column temperature.	Use a column oven to maintain a constant temperature (e.g., 30-40°C) to improve efficiency and resolution.[1][2]
Pump malfunction or leaks.	Check the HPLC pump for consistent flow rate delivery and inspect for any leaks in the system.[1]
High Backpressure	Clogged frit or column.	Backflush the column (if permitted by the manufacturer) or replace the inline filter and column frits.[1]
High mobile phase viscosity.	Acetonitrile has a lower viscosity than methanol (B129727). Consider switching solvents or operating at a higher temperature to reduce viscosity.[1]
Precipitation of buffer in organic solvent.	Ensure the buffer concentration is not too high and that it is soluble in the highest organic percentage of your gradient.[1]
Baseline Noise or Drift	Contaminated mobile phase.	Use high-purity, HPLC or LC-MS grade solvents and reagents. Filter and degas the mobile phase before use.[1]
Air bubbles in the system.	Degas the mobile phase thoroughly.[1]
Detector issues.	Clean the detector flow cell.[1]
Co-elution of Isomers	Similar chemical structures and physical properties.	Optimize the oven temperature program by using a slower ramp rate. Also, consider a GC column with a different selectivity.[3]
Phthalate Contamination in Blanks	Ubiquitous nature of phthalates in the lab environment.	Minimize the use of plastic containers, pipette tips, and vial caps. Use glassware whenever possible. Analyze procedural blanks with each batch of samples to monitor for contamination.[1][4]
Contaminated solvents or reagents.	Use high-purity solvents and freshly opened bottles. Test different batches or vendors.[1]

Frequently Asked Questions (FAQs)

Sample Preparation

• Q1: What is the most common sample preparation technique for phthalate metabolites in urine? A1: Enzymatic deconjugation of glucuronidated phthalate monoesters followed by solid-phase extraction (SPE) is a very common approach.[1][4] Online SPE coupled with HPLC-MS/MS is also frequently used for automated and high-throughput analysis.[5][6]

• Q2: What type of SPE sorbent is recommended for phthalate metabolites? A2: Reversed-phase sorbents, such as C18, are most commonly used for extracting phthalate metabolites from aqueous samples like urine.[4]

• Q3: How can I avoid phthalate contamination during sample preparation? A3: Phthalates are widespread in laboratory environments.[1] To minimize contamination, use glass or polypropylene (B1209903) labware that has been rigorously cleaned. Whenever possible, avoid plastic materials that could leach phthalates. It is also crucial to run procedural blanks with every sample batch to check for contamination.[4]

Liquid Chromatography

• Q4: Which organic solvents are typically used for the mobile phase in reversed-phase HPLC? A4: Acetonitrile and methanol are the most frequently used organic solvents. Acetonitrile often provides lower backpressure and better separation efficiency due to its lower viscosity.[1] However, methanol can sometimes offer better separation for certain isomers.[1]

• Q5: Why is the pH of the mobile phase important? A5: The pH of the mobile phase is a critical parameter as it affects the ionization state of the acidic phthalate metabolites.[1] A low-pH mobile phase (e.g., pH 2-4) suppresses the ionization of these acidic analytes, leading to better retention on a reversed-phase column.[1]

• Q6: What are some common mobile phase additives and their functions? A6: Formic acid and acetic acid are frequently added to lower the pH of the mobile phase.[1] Volatile buffers that are compatible with mass spectrometry, such as ammonium (B1175870) acetate (B1210297) and ammonium formate, are used to maintain a stable pH.[1]

Mass Spectrometry

• Q7: What ionization mode is typically used for the analysis of phthalate metabolites? A7: Negative-ion electrospray ionization (ESI) is commonly used for the detection of phthalate metabolites.[2][7]

• Q8: How can I improve the sensitivity of my MS analysis? A8: Optimizing MS parameters such as ionization voltage, cone voltage, ion source temperature, and drying gas temperature can enhance sensitivity.[7] Using multiple reaction monitoring (MRM) mode significantly improves selectivity and sensitivity.[7]

Experimental Protocols

Representative Sample Preparation Protocol: Solid-Phase Extraction (SPE) of Phthalate Metabolites from Human Urine

This protocol is a generalized procedure and may require optimization for specific applications.

• Sample Pre-treatment:

  • Take a 1 mL aliquot of a urine sample.

  • Add internal standards.

  • To deconjugate the metabolites, add 20 µL of β-glucuronidase and 1 mL of ammonium acetate buffer (pH 6.5).

  • Incubate the mixture at 37°C for 90 minutes.[4]

  • Acidify the sample by adding 200 µL of 10% acetic acid.[4]

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 100 mg, 1 mL) by passing 2 mL of acetonitrile, followed by 2 mL of deionized water.[4]

• Sample Loading:

  • Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 2 mL of deionized water to remove interferences.

• Elution:

  • Elute the phthalate metabolites from the cartridge using 2 mL of acetonitrile.[4]

• Evaporation and Reconstitution:

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.[4]

Data Presentation

Table 1: Typical HPLC Mobile Phase Gradient for Phthalate Metabolite Separation

Time (min)	% Mobile Phase A (e.g., 0.1% Acetic Acid in Water)	% Mobile Phase B (e.g., 0.1% Acetic Acid in Acetonitrile)
0.0	95	5
2.0	95	5
15.0	20	80
18.0	5	95
20.0	5	95
20.1	95	5
25.0	95	5
Note: This is an exemplary gradient and should be optimized for the specific column and analytes.

Table 2: Example Mass Spectrometry Parameters for Selected Phthalate Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Mono-ethyl phthalate (MEP)	193.1	121.0	15
Mono-n-butyl phthalate (MBP)	221.1	121.0	15
Mono-benzyl phthalate (MBzP)	255.1	121.0	15
Mono-(2-ethylhexyl) phthalate (MEHP)	277.2	134.0	18
Mono-(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP)	293.2	121.0	15
Mono-(2-ethyl-5-oxohexyl) phthalate (MEOHP)	291.2	121.0	15
Source: Optimized parameters can vary between instruments. The values presented are illustrative.

Visualizations

Caption: Troubleshooting workflow for chromatographic issues.

Caption: General experimental workflow for phthalate metabolite analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Determination of 16 phthalate metabolites in urine using automated sample preparation and on-line preconcentration/high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]

Dealing with matrix effects in Monomethyl phthalate-d4 analysis.

Welcome to the technical support center for the analysis of Monomethyl phthalate-d4 (MMP-d4). This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the quantitative analysis of Monomethyl phthalate (B1215562) (MMP) using its deuterated internal standard, MMP-d4. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you mitigate matrix effects and ensure the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects, and how do they impact the analysis of Monomethyl phthalate (MMP)?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix (e.g., plasma, urine).[1] This can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately affecting the accuracy, precision, and sensitivity of quantitative analysis by techniques like liquid chromatography-mass spectrometry (LC-MS).[1][2] In complex matrices, these effects can be significant and variable.[1]

Q2: Why is Monomethyl phthalate-d4 (MMP-d4) used as an internal standard?

A2: MMP-d4 is a stable isotope-labeled (SIL) internal standard for MMP. Because its chemical and physical properties are nearly identical to the non-labeled MMP, it behaves similarly during sample extraction, cleanup, chromatography, and ionization in the mass spectrometer. However, due to its higher mass, it can be distinguished from the native analyte by the mass spectrometer. By adding a known amount of MMP-d4 to a sample at the beginning of the analytical process, it can be used to correct for variations in sample preparation and matrix effects.[1] The SIL internal standard co-elutes with the analyte and experiences nearly identical matrix effects, allowing for accurate quantification by calculating the ratio of the analyte signal to the internal standard signal.[1]

Q3: Can a deuterated internal standard like MMP-d4 completely eliminate matrix effect issues?

A3: While MMP-d4 is the gold standard for compensating for matrix effects, it may not eliminate all issues, especially if there is a slight chromatographic separation between MMP and MMP-d4. This can lead to differential matrix effects where the two compounds are not exposed to the same matrix components at the exact moment of elution. Therefore, optimizing chromatographic conditions to ensure co-elution is critical.

Q4: What are the common sources of background phthalate contamination in the laboratory?

A4: Phthalates are ubiquitous environmental contaminants and can be found in many laboratory consumables. Common sources include plastic labware (e.g., pipette tips, centrifuge tubes), solvents, reagent containers, and even dust. To minimize background contamination, it is recommended to use phthalate-free labware (glass or polypropylene), high-purity, LC-MS grade solvents, and to incorporate a trap column in your LC system.

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments in a question-and-answer format.

Issue 1: Low Signal Intensity for both MMP and MMP-d4 (Ion Suppression)

Possible Cause	Troubleshooting Steps
High concentration of co-eluting matrix components.	Improve sample cleanup using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE). Diluting the sample can also reduce matrix effects, but ensure the analyte concentration remains above the limit of quantification.
Inefficient ionization source parameters.	Optimize ion source parameters such as spray voltage, nebulizer gas pressure, drying gas flow rate, and temperature to maximize the analyte signal.
Suboptimal mobile phase composition.	Modify the mobile phase composition, for instance, by adjusting the organic solvent ratio or using additives like formic acid at a low concentration (e.g., under 0.1% v/v), to enhance ionization efficiency.[2]

Issue 2: High Variability in the MMP/MMP-d4 Response Ratio

Possible Cause	Troubleshooting Steps
Inconsistent matrix effects between samples.	Ensure consistent sample collection and preparation procedures across all samples.
Incomplete co-elution of MMP and MMP-d4.	Optimize the chromatographic method to ensure complete peak overlap. A slight retention time difference can lead to different degrees of ion suppression. Consider a slower gradient or isocratic elution around the expected retention time.
Differences in extraction recovery between MMP and MMP-d4.	Re-evaluate the extraction method to ensure both the analyte and internal standard are recovered consistently.
Instability of MMP-d4 in the sample or final extract.	Verify the stability of MMP-d4 under your specific sample storage and processing conditions.
Inconsistent pipetting or dilution during the spiking process.	Ensure pipettes are properly calibrated and use a consistent procedure for adding the MMP-d4 solution to all samples. Consider using an automated liquid handling system for high-throughput analyses.

Issue 3: Poor Peak Shape or Tailing for MMP and/or MMP-d4

Possible Cause	Troubleshooting Steps
Column degradation or contamination.	Wash the column with a strong solvent or replace it if necessary.
Inappropriate mobile phase pH.	Adjust the mobile phase pH to ensure the analytes are in a consistent ionic state.
Matrix components interfering with chromatography.	Optimize the sample preparation method (e.g., use SPE) to remove more interfering matrix components.
Interaction with metal surfaces in the HPLC system.	For chelating compounds, interactions with metal surfaces in the column can cause poor peak shape and ion suppression. Consider using a metal-free column.[3]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Sample Preparation Technique	Typical Recovery (%)	Matrix Effect Reduction	Notes
Protein Precipitation (PPT)	60-90%	Low to Moderate	Simple and fast, but often results in significant residual matrix components and common matrix effects.[4]
Liquid-Liquid Extraction (LLE)	70-95%	Moderate	Good for removing salts and highly polar interferences. Can be labor-intensive and may use large volumes of organic solvents.[4]
Solid-Phase Extraction (SPE)	85-110%	High	Provides excellent sample cleanup and analyte enrichment. Can be more time-consuming and costly than PPT or LLE.[4]

Note: Recovery and matrix effect reduction can vary significantly depending on the specific matrix, protocol, and analyte.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

Objective: To quantify the extent of ion suppression or enhancement for MMP in a given matrix.

Methodology:

• Prepare Blank Matrix Extract: Extract a blank matrix sample (a sample that does not contain the analyte) using your established sample preparation protocol.

• Prepare Spiked Matrix Sample: Spike a known amount of MMP standard solution into the blank matrix extract.

• Prepare Solvent Standard: Prepare a solution of MMP in a clean solvent (e.g., methanol (B129727) or acetonitrile) at the same final concentration as the spiked matrix sample.

• LC-MS/MS Analysis: Analyze both the spiked matrix sample and the solvent standard using your LC-MS/MS method.

• Calculate Matrix Effect: Use the peak areas to calculate the matrix effect using the following formula:[4]

  Matrix Effect (%) = (Peak Area in Spiked Matrix / Peak Area in Solvent Standard) x 100

Interpretation: [4]

• A value < 100% indicates ion suppression.

• A value > 100% indicates ion enhancement.

• A value of 100% suggests no significant matrix effect.

Protocol 2: Solid-Phase Extraction (SPE) for Monomethyl Phthalate in Aqueous Samples (e.g., Urine)

Objective: To extract and clean up MMP from aqueous samples prior to LC-MS/MS analysis.

Materials:

• SPE cartridges (e.g., Reversed-phase C18, 500 mg)

• SPE vacuum manifold

• Methanol, HPLC grade (for conditioning)

• Ultrapure water

• Elution solvent (e.g., Ethyl Acetate or Dichloromethane, HPLC grade)

Procedure:

• Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water through it using the vacuum manifold. Do not allow the cartridge to go dry.[5]

• Sample Loading: Load the aqueous sample (e.g., 5-10 mL of urine) onto the conditioned cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove hydrophilic interferences.

• Drying: Dry the cartridge under vacuum for 5-10 minutes.

• Elution: Elute the retained MMP and MMP-d4 with 5 mL of the elution solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for high variability in the analyte to internal standard ratio.

Caption: A typical Solid-Phase Extraction (SPE) workflow for Monomethyl phthalate analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Improving recovery of Monomethyl phthalate-d4 during sample extraction.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to enhance the recovery of Monomethyl phthalate-d4 (MMP-d4) during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What are the most common extraction techniques for Monomethyl phthalate-d4?

A1: The most effective and widely used techniques for extracting phthalate (B1215562) metabolites like MMP-d4 are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).[1][2] The choice between them depends on factors such as the sample matrix, the required level of cleanliness, and available equipment. LLE is a robust and traditional method, while SPE can provide higher selectivity and concentration factors, which is particularly beneficial for complex matrices.[1]

Q2: Why is it critical to use silanized glassware and avoid plastic materials during extraction?

A2: Phthalates, including MMP-d4, are prone to adsorbing to active sites on glass surfaces. Silanization deactivates these sites, preventing analyte loss. Furthermore, phthalates are commonly used as plasticizers and can leach from plastic labware (e.g., containers, pipette tips, vial caps), leading to sample contamination and artificially inflated results or high background signals.[1][3][4] It is recommended to use glassware for all sample preparation steps and pre-rinse any unavoidable plastic components with a solvent like methanol (B129727) or acetonitrile (B52724).[3]

Q3: How can I minimize sample contamination from the laboratory environment?

A3: Phthalates are ubiquitous in the laboratory environment and can be present in the air.[2] To avoid cross-contamination, prepare samples in a clean environment, keep sample vials capped whenever possible, and run procedural blanks with each batch of samples to monitor and identify any potential sources of contamination.[1][4]

Q4: What is the optimal pH for extracting MMP-d4?

A4: While phthalate monoesters are weakly acidic, adjusting the sample pH can significantly influence extraction efficiency. For solid-phase extraction, acidifying the sample to a pH of approximately 4-5 is common to ensure the analyte is in a neutral form for better retention on non-polar sorbents like C18.[5] For liquid-liquid extraction, experimenting with a pH range of 5-7 may be beneficial by altering the characteristics of the sample matrix.[1]

Troubleshooting Guides

Issue 1: Low Recovery of Monomethyl Phthalate-d4

Low recovery is a frequent challenge in SPE and LLE. The following guide details potential causes and solutions.

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general_causes -> matrix_effects; general_causes -> adsorption_issue; general_causes -> ph_issue;

matrix_effects -> end; adsorption_issue -> end; ph_issue -> end; } }

Caption: Troubleshooting workflow for low MMP-d4 recovery.

Potential Cause	Suggested Solution
Inappropriate Extraction Solvent (LLE)	Select a solvent with a high affinity for MMP-d4. Common choices for phthalates include n-hexane, dichloromethane, and chloroform.[1] Test different solvents to optimize for your specific sample matrix.
Inefficient Elution (SPE)	The elution solvent may be too weak. Increase the solvent strength (e.g., increase the proportion of a more polar solvent like ethyl acetate (B1210297) or acetone (B3395972) in hexane) or use a stronger eluting solvent entirely.[1][6] Also, ensure the elution volume is sufficient to fully desorb the analyte.[6][7]
Matrix Effects	Co-extracted components from the sample matrix can suppress or enhance the instrument signal.[1] Incorporate a sample cleanup step, such as using a different SPE sorbent (e.g., Florisil or alumina), or optimize chromatographic separation to resolve MMP-d4 from interfering components.[1][3]
Incomplete Phase Separation (LLE)	Emulsions at the aqueous-organic interface can trap the analyte.[1] To break emulsions, centrifuge the sample or add salt (salting-out) to the aqueous phase to increase its ionic strength.[1][8]
Adsorption to Labware	MMP-d4 can adsorb to glass or plastic surfaces. Use silanized glassware and avoid all contact with plastic materials where possible.[1]
Suboptimal Sample pH	The pH of the sample can affect the charge state of the analyte and the characteristics of the matrix. For SPE on reversed-phase sorbents, acidify the sample to pH 4-5.[5] For LLE, experiment within a pH range of 5-7.[1]
Sorbent Mismatch (SPE)	The sorbent's retention mechanism may not be appropriate for MMP-d4's chemistry. For polar analytes, a reversed-phase sorbent (like C18 or Oasis HLB) is typically effective.[5][6][9]
Cartridge Dried Out (SPE)	If the sorbent bed dries out before sample loading, retention can be compromised. Ensure the cartridge remains wetted after conditioning and equilibration.[6][7]
High Flow Rate (SPE)	Loading the sample or eluting the analyte too quickly can lead to insufficient interaction time with the sorbent.[6] A typical flow rate is approximately 1-5 mL/min.[1][7]

Issue 2: High Variability in Recovery Across Samples

Inconsistent results can undermine the reliability of your data.

Potential Cause	Suggested Solution
Inconsistent Extraction Procedure	Ensure all experimental parameters (e.g., solvent volumes, shaking/vortexing time, SPE flow rates, temperatures) are kept constant for all samples.[1] Automation can significantly improve consistency.
Variable Matrix Effects	If the composition of your samples varies significantly, the degree of signal suppression or enhancement may also differ between samples. A robust and consistent sample cleanup procedure is essential to mitigate this.[1]
Inconsistent Sample Pre-Treatment	Follow a standardized and consistent sample preparation method. Ensure analytes are fully dissolved in the solvent before proceeding with the extraction.[7]
Contamination	Sporadic contamination can lead to high variability. Handle samples carefully, use phthalate-free labware, and regularly run procedural blanks to monitor for contamination.[4]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Aqueous Samples

This is a general protocol that should be optimized for your specific application.

Caption: General workflow for Liquid-Liquid Extraction (LLE).

• Sample Preparation: Measure 100 mL of the aqueous sample into a 250 mL glass separatory funnel with a PTFE stopcock. Spike the sample with a known amount of MMP-d4 solution.[1]

• Salting-Out (Recommended): Add 5-10 g of pre-cleaned sodium chloride to the sample and dissolve by swirling. This enhances the partitioning of the phthalate into the organic phase.[1][10]

• Extraction: Add 30 mL of a suitable organic solvent (e.g., n-hexane or dichloromethane) to the funnel. Stopper and shake vigorously for 2-3 minutes, venting periodically.[1][8]

• Phase Separation: Allow the layers to separate for 5-10 minutes. Drain the organic layer into a clean glass flask.[1]

• Repeat: Repeat the extraction two more times with fresh portions of the organic solvent. Combine all organic extracts.[1]

• Drying and Concentration: Dry the combined extract by passing it through anhydrous sodium sulfate. Evaporate the solvent under a gentle stream of nitrogen to the desired final volume and reconstitute in a suitable solvent for analysis.[2]

Protocol 2: Solid-Phase Extraction (SPE) for Aqueous Samples

This protocol is a general guideline using a reversed-phase cartridge (e.g., C18, Oasis HLB).

Caption: General workflow for Solid-Phase Extraction (SPE).

• Sample Preparation: Take a known volume of aqueous sample (e.g., 100 mL), spike it with MMP-d4 solution, and acidify to pH 4-5 with an appropriate acid like acetic acid.[5]

• Cartridge Conditioning: Condition an SPE cartridge (e.g., C18) by passing methanol through it, followed by deionized water. Do not allow the cartridge to go dry.[1][5]

• Sample Loading: Load the prepared sample onto the conditioned cartridge at a controlled flow rate, approximately 5 mL/min.[1]

• Washing: Wash the cartridge with a weak solvent mixture (e.g., 5 mL of 5% methanol in water) to remove polar interferences without eluting the analyte.[1][5]

• Drying: Dry the cartridge thoroughly under a vacuum or by passing nitrogen gas through it for 10-15 minutes to remove all residual water.[1]

• Elution: Elute the MMP-d4 from the cartridge using a strong organic solvent such as acetonitrile or methanol.[5]

• Concentration: Evaporate the eluate to dryness or a small volume under a gentle stream of nitrogen and reconstitute in the mobile phase for analysis.

Data on Phthalate Recovery

While extensive data specifically for Monomethyl phthalate-d4 is limited in the provided search results, the recovery data for structurally similar phthalates and their metabolites provide a strong reference for expected performance under various conditions.

Table 1: Influence of Extraction Method on Phthalate Recovery

Extraction Method	Sorbent/Solvent System	Typical Recovery Range	Reference
Solid-Phase Extraction (SPE)	Oasis HLB Cartridges	71% - 105%	[9]
Liquid-Liquid Extraction (LLE)	n-hexane	91.5% - 118.1% (trueness)	[8]
Dispersive SPE + SPE	Not specified	74.3% - 86.5%	[9]
Soxhlet Extraction (Solid Samples)	Toluene	76% - 131%	[11]

Table 2: Effect of Solvent Evaporation Technique on Phthalate Recovery

Evaporation Method	Recovery Range for 10 Phthalates	Reference
Vacuum Rotary Evaporator	12% - 62%	[8]
Nitrogen Gas Flow	32% - 72%	[8]
Combined Rotary Evaporator + Nitrogen Flow	91% - 105%	[8]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. welch-us.com [welch-us.com]
• 7. silicycle.com [silicycle.com]
• 8. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Method Refinement for Monomethyl Phthalate-d4 (MMP-d4) Detection

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working on the low-level detection of Monomethyl phthalate-d4 (MMP-d4).

Frequently Asked Questions (FAQs)

Q1: What is Monomethyl Phthalate-d4 (MMP-d4) and what is its primary role in analysis? Monomethyl Phthalate-d4 (MMP-d4) is the deuterium-labeled analogue of Monomethyl Phthalate (B1215562) (MMP). Its chemical and physical properties are nearly identical to the non-labeled MMP, but it has a higher molecular weight due to the deuterium (B1214612) atoms.[1][2] This mass difference allows a mass spectrometer to distinguish it from the native analyte.[3] Consequently, MMP-d4 is an ideal internal standard (IS) for isotope dilution mass spectrometry techniques, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][4] Its primary role is to correct for variations in sample preparation, instrument response, and matrix effects, thereby significantly improving the accuracy and precision of MMP quantification.[1][3][4]

Q2: What are the most common causes of low or inconsistent signal for my MMP-d4 internal standard? Low or variable signals for MMP-d4 are typically caused by:

• Matrix Effects: Co-eluting compounds from the biological matrix (e.g., salts, lipids) can interfere with the ionization of MMP-d4 in the mass spectrometer's ion source, leading to signal suppression.[2][3]

• Inefficient Sample Preparation: Poor recovery during sample cleanup steps like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) will result in a lower amount of MMP-d4 reaching the detector.[2][5]

• Suboptimal Mass Spectrometry Parameters: Incorrect ion source settings (e.g., voltages, gas flows, temperature) or incorrect precursor/product ion transitions (MRM) can lead to poor detection.[2][6]

• Chromatographic Issues: Poor peak shape (e.g., tailing or fronting) can reduce the signal-to-noise ratio and lower the apparent signal intensity.[6][7] This can be caused by column contamination or an inappropriate mobile phase.[2]

• Standard Degradation: Improper storage or handling of the MMP-d4 standard can lead to degradation and lower effective concentration.[6]

Q3: How can I minimize background phthalate contamination in my analysis? Phthalates are ubiquitous environmental contaminants, making background contamination a significant challenge.[3] To minimize this:

• Use glass or polypropylene (B1209903) labware instead of plastics like PVC, which can leach phthalates.[5] All glassware should be thoroughly rinsed with high-purity solvents.[2][8]

• Employ high-purity, LC-MS grade solvents and reagents for all preparations.[2][5]

• Incorporate a trap column between the HPLC pump and the autosampler to retain phthalates leaching from the LC system components.[5][9]

• Prepare procedural blanks alongside samples to monitor for contamination during the entire analytical process.[10]

Q4: What is a matrix effect and how can I assess it for MMP-d4? A matrix effect is the alteration of ionization efficiency by co-eluting components from the sample matrix.[2] This can manifest as ion suppression (decreased signal) or ion enhancement (increased signal).[2] Since MMP-d4 is designed to co-elute with MMP, it is susceptible to the same matrix effects.[2][3]

You can quantitatively assess the matrix effect using the following procedure:[3][11]

• Set A: Prepare a standard of MMP-d4 in a neat (clean) solvent (e.g., mobile phase). Analyze and record the peak area.

• Set B: Process several different lots of blank biological matrix through your entire sample preparation procedure. Spike the resulting clean extracts with the same amount of MMP-d4 as in Set A. Analyze and record the peak areas.

• Calculate the Matrix Factor (MF):

  • MF = (Mean Peak Area in Set B) / (Mean Peak Area in Set A)

• Interpretation:

  • An MF of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression (e.g., an MF of 0.4 means 60% suppression).[3]

  • An MF > 1 indicates ion enhancement.

Troubleshooting Guides

This section provides systematic approaches to resolving common issues encountered during the low-level detection of MMP-d4.

Issue 1: Low or Variable MMP-d4 Signal Intensity

This is one of the most frequent challenges in low-level phthalate analysis. The following logical workflow can help diagnose the root cause.

Caption: A logical workflow for diagnosing low signal intensity.

Issue 2: High Background or Contamination

Question: I am observing a high background signal at the mass transition for MMP-d4, even in my blank samples. What should I do?

Answer: This indicates contamination. Follow these steps to identify and eliminate the source.

• System Check:

  • Action: Inject a neat solvent (mobile phase).

  • Rationale: If the peak is present, the contamination is likely within your LC-MS system (solvents, tubing, injector). Phthalates can leach from plastic components.[5]

  • Solution: Flush the entire system with a strong solvent like isopropanol. Use fresh, high-purity mobile phase.[2] Install a trap column if the problem persists.[9]

• Reagent and Labware Check:

  • Action: Prepare a "reagent blank" using all the solvents and reagents from your sample preparation protocol but without the matrix.

  • Rationale: If the peak appears here, the contamination source is one of your reagents or the labware used.

  • Solution: Test each solvent and reagent individually to pinpoint the source. Switch to glassware for all sample preparation steps and ensure it is meticulously cleaned.[2][5]

Caption: A decision tree for troubleshooting background contamination.

Quantitative Data Summary

The performance of any method for MMP-d4 detection is highly dependent on the specific matrix, instrumentation, and sample preparation protocol. The following tables provide representative performance data and starting parameters for method development.

Table 1: Example Method Performance in Biological Matrices (Note: These values are illustrative and should be determined during in-house method validation)

Matrix	Method	LLOQ (ng/mL)	LOD (ng/mL)	Recovery (%)
Human Urine	UPLC-MS/MS	0.5 - 5.0	0.1 - 1.5	85 - 105%
Human Plasma	UPLC-MS/MS	1.0 - 10.0	0.2 - 3.0	80 - 100%
Tissue Homogenate	UPLC-MS/MS	2.5 - 25.0 (ng/g)	0.5 - 8.0 (ng/g)	> 80%

LLOQ: Lower Limit of Quantification; LOD: Limit of Detection. Data is adapted from similar phthalate metabolite analyses.[4]

Table 2: Recommended Starting LC-MS/MS Parameters (Note: Parameters must be optimized for your specific instrument)

Parameter	Setting	Rationale
LC System
Column	C18, <3 µm particle size	Provides good reversed-phase retention for phthalate metabolites.[1]
Mobile Phase A	0.1% Acetic Acid or Formic Acid in Water	Acid improves peak shape and ionization efficiency.[1]
Mobile Phase B	0.1% Acetic Acid or Formic Acid in Acetonitrile (B52724) or Methanol (B129727)	Organic solvent for gradient elution.[1][12]
Flow Rate	0.3 - 0.5 mL/min	Typical for analytical UPLC columns.
Injection Volume	1 - 10 µL	Dependent on expected concentration and sensitivity.
MS System
Ionization Mode	Electrospray Ionization (ESI), Negative	Phthalate monoesters ionize well in negative mode.[1]
MRM Transition	Instrument-specific (e.g., Q1: 183.1 -> Q3: 139.1)	Must be optimized. This is a predicted transition for MMP-d4.
Drying Gas Temp.	300 - 350 °C	Aids in desolvation of the ESI droplets.[10]
Nebulizer Gas	30 - 45 psi	Assists in aerosol formation.[10]
Capillary Voltage	3000 - 4000 V (Negative)	Optimizes the spray and ionization process.[10]

Experimental Protocols

Protocol 1: Quantification of MMP in Urine using MMP-d4

This protocol details a common workflow using enzymatic hydrolysis followed by solid-phase extraction (SPE) for sample cleanup.

1. Preparation of Standards and Solutions

• MMP-d4 Internal Standard (IS) Working Solution (e.g., 1 µg/mL): Prepare by diluting a high-concentration stock solution in a suitable solvent like methanol or water.[4] Store at -20°C or below.[2]

• Calibration Standards: Prepare by spiking known amounts of a non-labeled MMP standard solution into a blank matrix (e.g., phthalate-free urine). The concentration range should cover the expected levels in samples.[1]

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as calibration standards to assess accuracy and precision.[1]

• β-glucuronidase Solution: Prepare according to the manufacturer's instructions in an appropriate buffer (e.g., ammonium (B1175870) acetate, pH 6.5).[10][12]

2. Sample Preparation: Enzymatic Hydrolysis and SPE

• Sample Aliquot: Transfer 1 mL of urine sample, calibrator, or QC into a clean glass tube.[1]

• Spiking: Add a precise volume (e.g., 25 µL) of the MMP-d4 IS working solution to all tubes except the "matrix blank".[1][4]

• Enzymatic Hydrolysis: Add the β-glucuronidase solution to each sample. Vortex gently and incubate (e.g., at 37°C for 2-4 hours) to deconjugate the glucuronidated metabolites.[1][10]

• Acidification: After incubation, acidify the sample to pH 4-5 with an acid like acetic or formic acid.[1] This step is crucial for efficient retention on the SPE sorbent.

• SPE Cartridge Conditioning: Condition a C18 or polymeric (e.g., Oasis HLB) SPE cartridge by passing methanol followed by acidified deionized water.[1][10]

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with a low-organic solvent mixture (e.g., 5-10% methanol in water) to remove polar interferences.[1]

• Elution: Elute the MMP and MMP-d4 from the cartridge with a high-organic solvent like acetonitrile or methanol.[1]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen.[1] Reconstitute the residue in a small, precise volume (e.g., 100 µL) of the mobile phase for LC-MS/MS analysis.[1][10]

Caption: A typical workflow for quantifying MMP using MMP-d4.

3. LC-MS/MS Analysis

• Inject the reconstituted sample into the LC-MS/MS system.[1]

• Use a gradient elution method starting with a high aqueous mobile phase composition, ramping up to a high organic composition to elute the analytes.

• Monitor the specific precursor-to-product ion transitions (MRM) for both MMP and MMP-d4 in negative ESI mode.[1]

• Quantify the amount of MMP in the sample by calculating the peak area ratio of the analyte to the internal standard and comparing it against the calibration curve.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 9. s4science.at [s4science.at]
• 10. Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. wwwn.cdc.gov [wwwn.cdc.gov]

Stability of Monomethyl phthalate-d4 in stock solutions and processed samples.

This technical support center provides guidance on the stability of Monomethyl phthalate-d4 (MMP-d4) in stock solutions and processed samples. It is intended for researchers, scientists, and drug development professionals who use MMP-d4 as an internal standard in their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for neat Monomethyl phthalate-d4?

It is recommended to store neat (solid) Monomethyl phthalate-d4 at +4°C for long-term stability.

Q2: What are the best solvents for preparing Monomethyl phthalate-d4 stock solutions?

Aprotic solvents such as acetonitrile (B52724) and dimethyl sulfoxide (B87167) (DMSO) are recommended for preparing MMP-d4 stock solutions. These solvents minimize the risk of hydrolytic degradation.

Q3: What is the expected stability of Monomethyl phthalate-d4 in stock solutions?

The stability of MMP-d4 in stock solutions is dependent on the storage temperature and solvent. Based on data for similar deuterated phthalate (B1215562) standards, the following can be expected:

• At -80°C, stock solutions in aprotic solvents are expected to be stable for up to one year.

• At -20°C, stability for at least one month can be anticipated.

For precise stability information, it is crucial to perform in-house stability studies under your specific experimental conditions.

Q4: What are the primary degradation pathways for Monomethyl phthalate-d4?

The primary degradation pathway for MMP-d4 is the hydrolysis of the ester bond. This reaction results in the formation of phthalic acid-d4 and methanol. This process can be accelerated by the presence of strong acids, bases, or moisture.

Q5: How can I minimize the degradation of Monomethyl phthalate-d4 in my samples?

To minimize degradation, it is important to:

• Store stock solutions and processed samples at low temperatures (-20°C or -80°C).

• Use aprotic solvents for stock solutions.

• Avoid exposure of samples to strong acidic or basic conditions.

• Minimize the number of freeze-thaw cycles.

• Use tightly sealed containers to prevent solvent evaporation and moisture ingress.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Decreasing internal standard (IS) peak area over time	Degradation of MMP-d4 in stock solution or processed samples.	1. Verify Stock Solution Integrity: Prepare a fresh stock solution of MMP-d4 and compare its response to the aged stock solution. 2. Assess Processed Sample Stability: Re-inject a set of previously analyzed samples that have been stored for a known period and compare the IS peak areas to the initial analysis. 3. Review Storage Conditions: Ensure that stock solutions and processed samples are stored at the recommended temperatures and protected from light.
High variability in IS peak area across a batch of samples	Inconsistent sample processing or matrix effects.	1. Review Sample Preparation Procedure: Ensure consistent and accurate addition of the IS to all samples. 2. Evaluate Matrix Effects: Perform a post-extraction addition experiment to assess if the sample matrix is causing ion suppression or enhancement of the MMP-d4 signal. 3. Optimize Chromatography: Ensure that MMP-d4 is chromatographically resolved from any interfering matrix components.
Appearance of unexpected peaks in the chromatogram	Presence of degradation products or contamination.	1. Identify Potential Degradants: Analyze a stressed sample (e.g., by acid or base hydrolysis) to identify the retention time of potential degradation products like phthalic acid-d4. 2. Check for Contamination: Inject a solvent blank to rule out contamination from the analytical system or solvents. Phthalates are common environmental contaminants, so ensure all labware is thoroughly cleaned.

Data on Stability of Monomethyl Phthalate-d4

While specific quantitative stability data for Monomethyl phthalate-d4 is limited in publicly available literature, the following tables summarize the expected stability based on general principles for deuterated standards and data from structurally similar compounds.

Table 1: Stability of Monomethyl Phthalate-d4 Stock Solutions

Solvent	Storage Temperature	Expected Stability
Acetonitrile	-80°C	Up to 1 year
Acetonitrile	-20°C	At least 1 month
DMSO	-80°C	Up to 1 year
DMSO	-20°C	At least 1 month

Table 2: Stability of Monomethyl Phthalate-d4 in Processed Biological Samples (e.g., Plasma, Urine)

Storage Condition	Expected Stability
Room Temperature (Bench-top)	Up to 24 hours
2-8°C (Refrigerated)	Up to 72 hours
-20°C	Several weeks to months
-80°C	Long-term (months to years)
3 Freeze-Thaw Cycles	Generally stable

Note: The stability data presented in these tables are estimates. It is imperative to conduct your own stability studies to confirm the stability of Monomethyl phthalate-d4 under your specific analytical conditions.

Experimental Protocols

Protocol 1: Assessment of Stock Solution Stability

Objective: To determine the stability of Monomethyl phthalate-d4 stock solutions under various storage conditions.

Materials:

• Monomethyl phthalate-d4 (neat standard)

• High-purity solvent (e.g., acetonitrile or DMSO)

• Calibrated analytical balance

• Volumetric flasks

• Pipettes

• LC-MS/MS system

Procedure:

• Prepare a fresh stock solution (T=0):

  • Accurately weigh a known amount of MMP-d4.

  • Dissolve it in the chosen solvent to a final concentration of 1 mg/mL.

  • Prepare working solutions at a concentration suitable for LC-MS/MS analysis (e.g., 1 µg/mL).

  • Analyze the working solution immediately to establish the initial (T=0) peak area response.

• Store aliquots of the stock solution under different conditions:

  • -20°C

  • -80°C

  • Room temperature (for short-term stability)

• Analyze the stored solutions at specified time points:

  • For -20°C and -80°C storage, test at 1 week, 1 month, 3 months, 6 months, and 1 year.

  • For room temperature storage, test at 4, 8, and 24 hours.

• Data Analysis:

  • Calculate the mean peak area of the MMP-d4 at each time point and storage condition.

  • Compare the mean peak area to the initial (T=0) peak area.

  • The stock solution is considered stable if the mean peak area is within ±15% of the initial peak area.

Technical Support Center: Investigating Ion Suppression with Post-Column Infusion Experiments

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist you in performing and interpreting post-column infusion experiments to investigate ion suppression in liquid chromatography-mass spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in LC-MS analysis?

A1: Ion suppression is a phenomenon in LC-MS where the signal intensity of a target analyte is reduced due to the presence of co-eluting compounds from the sample matrix.[1][2] This interference occurs within the ion source of the mass spectrometer, where these matrix components compete with the analyte for ionization, leading to a decreased ionization efficiency of the analyte.[1][3] The consequences of unaddressed ion suppression are significant and can include inaccurate and imprecise quantification, reduced analytical sensitivity, and poor reproducibility of results.[1][4] In complex biological matrices such as plasma, common culprits for ion suppression include phospholipids, salts, and proteins.[5][6]

Q2: How does a post-column infusion experiment help in identifying ion suppression?

A2: A post-column infusion experiment is a powerful diagnostic tool to visualize and identify regions of ion suppression within a chromatographic run.[5][7] The experiment involves continuously infusing a solution of the analyte of interest at a constant rate into the LC flow after the analytical column but before the mass spectrometer's ion source.[7][8] When a blank matrix sample is injected, any drop in the stable baseline signal of the infused analyte directly corresponds to a region where co-eluting matrix components are causing ion suppression.[2][7] This allows the user to pinpoint the retention times at which ion suppression occurs and assess its severity.[9]

Q3: What are the typical signs of ion suppression in my analytical method?

A3: Several indicators may suggest that your LC-MS method is affected by ion suppression:

• Poor reproducibility of analyte signal across different sample injections.[4]

• A significant decrease in the peak area of an analyte in a matrix sample compared to a standard prepared in a clean solvent.[6]

• Inconsistent internal standard response when using a stable isotope-labeled internal standard that does not perfectly co-elute with the analyte.[6]

• Unexpectedly low signal intensity or complete signal loss for the analyte in certain samples.[10]

• Baseline instability or dips in the chromatogram when monitoring the analyte signal during a post-column infusion experiment.[2]

Troubleshooting Guides

Issue 1: A significant drop in the baseline is observed during my post-column infusion experiment.

This is a clear indication of ion suppression. The troubleshooting process should focus on identifying the source of the suppression and modifying the method to mitigate its effects.

Troubleshooting Workflow for Ion Suppression

Caption: A logical workflow for troubleshooting ion suppression issues.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Co-elution with Matrix Components	Modify Chromatographic Conditions: Adjust the gradient profile to separate the analyte from the suppression zone. Consider using a different stationary phase or mobile phase additives to alter selectivity.[7]
Insufficient Sample Cleanup	Enhance Sample Preparation: Implement more rigorous sample cleanup techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[3][5] For plasma samples, phospholipid removal strategies can be highly effective.[6]
High Concentration of Salts or Buffers	Sample Dilution: If the analyte concentration is sufficient, diluting the sample can reduce the concentration of interfering salts.[1][2]
Matrix Overload on the Column	Reduce Injection Volume: Injecting a smaller volume of the sample can lessen the amount of matrix components introduced into the system.[2]

Issue 2: The infused signal is unstable or noisy even before injecting a sample.

A stable baseline is crucial for a successful post-column infusion experiment. An unstable signal points to issues with the infusion setup or the mass spectrometer.

Troubleshooting Steps:

• Check for Leaks: Ensure all connections between the syringe pump, tee, and the mass spectrometer are secure and leak-free.

• Verify Syringe Pump Flow: Confirm that the syringe pump is delivering a constant and pulse-free flow. Check the syringe for air bubbles.

• Optimize Infusion Concentration: The concentration of the infused analyte should be sufficient to provide a stable signal well above the background noise but not so high as to cause detector saturation.[11][12]

• Clean the Ion Source: A contaminated ion source can lead to signal instability.[4] Follow the manufacturer's protocol for cleaning the ion source components.

Issue 3: No significant ion suppression is observed, but my analytical results are still poor.

If the post-column infusion experiment with a blank matrix shows a stable baseline, the issue may not be classic ion suppression or the suppression is analyte-specific and not captured by the infused compound.

Further Investigation:

• Analyte-Specific Suppression: The infused compound might have different ionization characteristics than your target analyte. If possible, perform the post-column infusion with the actual analyte of interest.

• Ion Enhancement: While less common, co-eluting compounds can sometimes enhance the analyte signal, also leading to inaccurate quantification. This would appear as a peak or rise in the baseline during a post-column infusion experiment.

• Other LC-MS Issues: Poor results could stem from other problems such as carryover, poor peak shape, or issues with the mass spectrometer's calibration or detector.[4]

• Adsorption/Chelation: For certain compounds, interaction with metal components in the LC system (e.g., the column) can cause signal loss, which might be mistaken for ion suppression.[10]

Experimental Protocols

Protocol 1: Performing a Post-Column Infusion Experiment

This protocol outlines the steps to set up and run a post-column infusion experiment to identify regions of ion suppression.

Experimental Workflow for Post-Column Infusion

Caption: Schematic of a post-column infusion experimental setup.

Materials:

• LC-MS system

• Syringe pump

• T-piece connector and appropriate tubing

• Syringe

• Solution of the analyte of interest (or a suitable analog) in a solvent compatible with the mobile phase.

• Prepared blank matrix samples (e.g., plasma extract without the analyte).

Methodology:

• Prepare the Infusion Solution: Prepare a solution of the analyte at a concentration that provides a stable and moderate signal when infused directly into the mass spectrometer. A typical starting concentration might be in the range of 25-300 ng/mL.[11][13]

• Set up the Infusion System:

  • Place the prepared analyte solution in a syringe and mount it on the syringe pump.

  • Connect the syringe to a T-piece using PEEK tubing.

  • Connect the outlet of the analytical column to another port of the T-piece.

  • Connect the third port of the T-piece to the mass spectrometer's ion source.[5]

• Equilibrate the System:

  • Start the LC flow with the initial mobile phase conditions of your analytical method.

  • Begin infusing the analyte solution at a low, constant flow rate (e.g., 5-10 µL/min).[14] The infusion flow rate should be a small fraction of the LC flow rate to minimize dilution.[11]

  • Monitor the analyte's signal on the mass spectrometer until a stable baseline is achieved.

• Perform the Analysis:

  • Inject a blank solvent sample to ensure the baseline remains stable throughout the gradient.

  • Inject the prepared blank matrix sample onto the LC column.

  • Acquire data for the entire chromatographic run, monitoring the signal of the infused analyte.[7]

• Data Interpretation:

  • Examine the chromatogram for the infused analyte.

  • A stable, flat baseline indicates no significant ion suppression.

  • Dips or drops in the baseline indicate regions of ion suppression caused by co-eluting matrix components.[2] The retention time of these dips corresponds to the elution of the interfering compounds.

Quantitative Data Summary: Impact of Sample Preparation on Ion Suppression

The following table summarizes hypothetical data illustrating the effectiveness of different sample preparation techniques in reducing ion suppression for a model compound in human plasma, as determined by a post-column infusion experiment.

Sample Preparation Method	Analyte Signal in Suppression Zone (% of Stable Baseline)
Protein Precipitation	35%
Liquid-Liquid Extraction (LLE)	70%
Solid-Phase Extraction (SPE)	95%

Data is for illustrative purposes. As shown, more rigorous cleanup methods like SPE can significantly reduce ion suppression compared to simpler methods like protein precipitation.[5]

References

• 1. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. zefsci.com [zefsci.com]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. benchchem.com [benchchem.com]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. researchgate.net [researchgate.net]
• 9. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. research-portal.uu.nl [research-portal.uu.nl]
• 14. Post-Column Infusion - Chromatography Forum [chromforum.org]

Resolving co-eluting interferences with Monomethyl phthalate-d4.

Welcome to the technical support center for phthalate (B1215562) analysis. This resource provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals. The guides below focus on resolving analytical challenges, particularly co-eluting interferences encountered when using Monomethyl phthalate-d4 (MMP-d4) as an internal standard.

Troubleshooting Guides

This section provides solutions in a question-and-answer format to directly address specific issues you might encounter during your experiments.

Question 1: How can I confirm if my internal standard, Monomethyl phthalate-d4 (MMP-d4), is co-eluting with an interference?

Answer: Confirming co-elution is the first critical step in troubleshooting. A single, broad, or asymmetrical peak where a sharp peak for MMP-d4 is expected is a primary symptom.[1] To definitively confirm, you should:

• Examine Mass Spectra: Acquire full-scan mass spectra across the chromatographic peak. If co-elution is occurring, the spectra will show a mixture of fragment ions from both MMP-d4 and the interfering compound.[1]

• Use Extracted Ion Chromatograms (EICs): This is the most effective method. Generate EICs for a unique ion of MMP-d4 and a unique ion of your target analyte (Monomethyl phthalate, MMP) or a suspected interfering compound. If the apexes of these two EIC peaks are not at the exact same retention time, it confirms that another compound is interfering with the integration of your internal standard peak.[1]

Diagram 1: Workflow for diagnosing co-elution of an internal standard.

Question 2: I have confirmed a co-eluting interference with MMP-d4. How can I resolve this issue?

Answer: You have two primary strategies to resolve co-eluting interferences: chromatographic optimization or mass spectrometric separation.

• Chromatographic Optimization: This involves modifying your Liquid Chromatography (LC) or Gas Chromatography (GC) method to physically separate the interfering compound from your MMP-d4 peak.

• Mass Spectrometric Resolution: If chromatographic separation is not feasible, you can select unique mass-to-charge (m/z) transitions for MMP-d4 that are not shared by the interfering substance.

The table below summarizes the symptoms and recommended actions.

Symptom	Potential Cause	Recommended Action (Chromatographic)	Recommended Action (Mass Spectrometric)
Broad, asymmetric, or split MMP-d4 peak.	Co-eluting Interference: An unknown compound from the sample matrix is eluting at the same time as MMP-d4.	Modify the mobile phase gradient (LC) or oven temperature program (GC) to improve separation. Consider a column with a different stationary phase (e.g., Phenyl instead of C18).	Select a unique precursor/product ion transition (MRM) for MMP-d4 that is not present in the interference.
Accurate mass, but inconsistent retention time for MMP-d4.	Matrix Effects: Co-eluting compounds can affect the interaction of the internal standard with the stationary phase.[2]	Increase sample cleanup to remove more matrix components. Dilute the sample to reduce the concentration of interfering substances.	Ensure the chosen MRM transition is highly specific and free from isobaric interference.
The peak for the native analyte (MMP) and the internal standard (MMP-d4) are not baseline resolved.	Isomeric Interference: Isomers of phthalates are prone to co-elution due to similar chemical structures.[1]	Optimize the chromatographic method extensively. Isomers often require slower gradients/ramps and high-efficiency columns for separation.	This is less common for MMP, but if an isomer is present, unique fragment ions must be identified for both compounds.

Question 3: My MMP-d4 signal is unexpectedly low or absent in all my samples, but my other internal standards look fine. What should I do?

Answer: This issue points towards a problem specific to the MMP-d4 standard itself, rather than a system-wide failure. Follow this troubleshooting workflow:

• Verify Standard Preparation: The most common cause is an error in preparing the working solution. Prepare a fresh dilution of the MMP-d4 stock solution and re-inject.

• Check for Degradation: Ensure the standard has been stored correctly (typically at +4°C or -20°C for solutions) and has not expired.[3][4] Phthalates can degrade over time.

• Confirm MS Parameters: Double-check the mass spectrometer method to ensure the correct MRM transitions for MMP-d4 are included and that the dwell times are adequate (typically 50-100 ms).[5]

• Investigate Analyte-Specific Interactions: In rare cases, the internal standard might react with a component in the sample matrix.[6] To test this, analyze the MMP-d4 standard in a clean solvent and compare its response to that in a sample matrix.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Troubleshooting inconsistent internal standard response for Monomethyl phthalate-d4.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the use of Monomethyl phthalate-d4 (MMP-d4) as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Monomethyl phthalate-d4 (MMP-d4) and why is it used as an internal standard?

Monomethyl phthalate-d4 (MMP-d4) is a deuterated form of Monomethyl phthalate (B1215562) (MMP), a primary metabolite of phthalate esters. In MMP-d4, four hydrogen atoms on the phenyl ring are replaced with deuterium (B1214612) atoms. This isotopic labeling makes it an ideal internal standard for the quantification of MMP in biological samples using mass spectrometry-based methods like LC-MS/MS. Because its chemical and physical properties are nearly identical to the non-labeled MMP, it behaves similarly during sample extraction, cleanup, chromatography, and ionization.[1] However, its increased mass allows it to be distinguished from the native analyte by the mass spectrometer. By adding a known amount of MMP-d4 to a sample at the beginning of the analytical process, it can be used to correct for variations in sample preparation and matrix effects.[1]

Q2: What are the primary causes of inconsistent MMP-d4 response?

Inconsistent internal standard response is a common issue in LC-MS/MS bioanalysis and can stem from several factors throughout the analytical workflow.[2] Key causes include:

• Matrix Effects: Co-eluting endogenous or exogenous compounds in the sample matrix can suppress or enhance the ionization of MMP-d4, leading to variability in its signal.[3]

• Sample Preparation Inconsistencies: Errors in pipetting, extraction inefficiencies, or incomplete reconstitution can lead to variable amounts of MMP-d4 being introduced into the analytical instrument.

• Instability of MMP-d4: Degradation of MMP-d4 in stock solutions, working solutions, or processed samples due to improper storage conditions (temperature, light exposure) or chemical incompatibility (e.g., pH of the sample) can result in a decreasing signal over time.

• Instrumental Issues: Fluctuations in the performance of the LC-MS/MS system, such as a dirty ion source, inconsistent injection volumes, or detector fatigue, can cause drift or sudden changes in the internal standard response.[2]

• Contamination: Background contamination from phthalates is a significant challenge due to their ubiquitous presence in laboratory plastics.[4]

Q3: How can I minimize phthalate contamination in my analysis?

Given that phthalates are common environmental and laboratory contaminants, minimizing background levels is crucial for accurate analysis.[4] Key preventive measures include:

• Use Glassware: Whenever possible, use scrupulously clean glassware for all sample and standard preparations. Avoid contact with plastic consumables, including pipette tips, centrifuge tubes, and solvent bottles, as they are a primary source of phthalate leaching.[4][5]

• Thorough Cleaning: Wash all glassware with appropriate solvents (e.g., acetone, hexane) before use.[6]

• High-Purity Solvents: Utilize high-purity, phthalate-free solvents for all analytical procedures.[4]

• Solvent Blanks: Regularly analyze solvent blanks to monitor for contamination from the analytical system and reagents.[7]

• Laboratory Environment: Be aware of potential airborne contamination from materials in the laboratory environment, such as flooring, paints, and cables.[4]

Troubleshooting Guides

Issue 1: Decreasing MMP-d4 Response Across an Analytical Run

A gradual or sudden decrease in the MMP-d4 signal throughout an analytical batch can indicate several problems.

Caption: A logical workflow for troubleshooting a decreasing MMP-d4 signal.

Potential Cause	Recommended Action
Instrumental Drift/Contamination	1. Monitor System Suitability: Check for consistent LC retention times and peak shapes. 2. Clean the Ion Source: A dirty ion source can lead to a gradual decline in signal intensity.[2] 3. Check for Leaks: Ensure all fittings in the LC system are secure.
MMP-d4 Instability	1. Prepare Fresh Solutions: Prepare new stock and working solutions of MMP-d4.[7] 2. Verify Storage Conditions: Ensure stock solutions are stored at recommended temperatures (e.g., -20°C or -80°C) and protected from light.[7] Avoid repeated freeze-thaw cycles by preparing aliquots.[7] 3. Evaluate pH: Phthalate esters can undergo hydrolysis, which may be pH-dependent. Ensure the pH of your samples and solutions is appropriate for MMP-d4 stability.
Adsorption to Vials/Tubing	1. Use Silanized Glassware: If adsorption is suspected, consider using silanized glass vials to minimize surface interactions. 2. Check Tubing: Ensure that the LC tubing is not contributing to analyte loss.

Issue 2: High Variability in MMP-d4 Response (Random Fluctuations)

Erratic or random fluctuations in the MMP-d4 signal can be particularly challenging to diagnose.

Caption: A systematic approach to diagnosing high variability in MMP-d4 response.

Potential Cause	Recommended Action
Inconsistent Sample Preparation	1. Review Standard Operating Procedures (SOPs): Ensure all steps of the sample preparation are performed consistently. 2. Check Pipettes: Verify the calibration and proper use of all pipettes. 3. Consistent Evaporation: If an evaporation step is used, ensure it is carried out to complete dryness for all samples. 4. Thorough Vortexing/Mixing: Ensure complete mixing at all stages where solutions are added.
Variable Matrix Effects	1. Improve Sample Cleanup: Enhance the sample preparation method to remove more interfering matrix components. For urine samples, solid-phase extraction (SPE) is a common and effective technique.[8][9] 2. Evaluate Different SPE Sorbents: Test different SPE sorbents (e.g., C18, mixed-mode) to find the one that provides the cleanest extract for your matrix. 3. Modify Chromatographic Separation: Adjust the LC gradient to better separate MMP-d4 from co-eluting matrix components.
Autosampler Injection Issues	1. Check for Air Bubbles: Ensure there are no air bubbles in the syringe or sample loop. 2. Inspect the Syringe and Needle: Look for any signs of blockage or damage. 3. Run Replicate Injections: Inject the same sample multiple times to assess the reproducibility of the autosampler.

Data Presentation

Table 1: Matrix Effect on Monomethyl Phthalate (MMP) in Human Urine

Analyte	Matrix Effect (%)	Observation	Reference
MMP	75.2 - 77.2	Ion Suppression	[8]

Note: This data is for the non-deuterated MMP, but MMP-d4 is expected to experience similar matrix effects.

Table 2: Recommended Storage Conditions for Phthalate-d4 Standards

Form	Storage Temperature	Expected Shelf Life	Key Considerations	Reference
Solid (Neat)	-20°C	Up to 3 years	Keep tightly sealed in a dry, dark place.	[7]
Stock Solution	-80°C	Up to 1 year	Aliquot to avoid freeze-thaw cycles. Use amber glass vials with PTFE-lined caps.	[7]
Working Solution	2-8°C	Short-term (days)	Stability is concentration and solvent-dependent. Verify before use if stored for >24 hours.	[7]

Experimental Protocols

Protocol 1: Analysis of MMP in Human Urine using LC-MS/MS

This protocol is a generalized procedure based on common practices for the analysis of phthalate metabolites in urine.[8][9][10][11]

Caption: A typical workflow for the analysis of MMP in human urine samples.

• Sample Preparation:

  • To 200 µL of human urine, add a known concentration of MMP-d4 internal standard.[8][9]

  • Add β-glucuronidase to deconjugate the glucuronidated metabolites. Incubate as required (e.g., 90 minutes at 37°C).[4][11]

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

  • Load the prepared urine sample onto the conditioned cartridge.

  • Wash the cartridge with a low-organic solvent (e.g., 10% methanol in water) to remove interferences.

  • Elute the analytes (MMP and MMP-d4) with a high-organic solvent (e.g., acetonitrile (B52724) or methanol).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the initial mobile phase.[8]

• LC-MS/MS Analysis:

  • LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

  • Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 2.7 µm).

  • Mobile Phase A: 0.1% acetic acid in water.[11]

  • Mobile Phase B: 0.1% acetic acid in acetonitrile.[11]

  • Flow Rate: 220 µL/min.[8]

  • Injection Volume: 10 µL.[8]

  • MS System: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Negative.[8][9]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

Table 3: Typical LC-MS/MS Parameters for MMP Analysis

Parameter	Setting	Reference
LC Column	Reversed-phase C18	[12]
Mobile Phase	Water and Acetonitrile with 0.1% Acetic Acid	[11]
Ionization Mode	ESI Negative	[8][9]
Detection Mode	Multiple Reaction Monitoring (MRM)	[8][9]

This technical support center provides a foundational guide for troubleshooting issues with MMP-d4. For specific applications, further method development and validation are essential.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 6. Improved quantitative detection of 11 urinary phthalate metabolites in humans using liquid chromatography-atmospheric pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry [stacks.cdc.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. wwwn.cdc.gov [wwwn.cdc.gov]
• 12. s4science.at [s4science.at]

Selecting the appropriate LC column for Monomethyl phthalate-d4 analysis.

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the appropriate LC column for Monomethyl phthalate-d4 (MMP-d4) analysis. It includes troubleshooting guides and frequently asked questions in a user-friendly format to address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Monomethyl phthalate-d4 (MMP-d4) and what is its primary application in LC analysis?

Monomethyl phthalate-d4 is the deuterated form of Monomethyl phthalate (B1215562) (MMP), a primary metabolite of dimethyl phthalate. In liquid chromatography-mass spectrometry (LC-MS) based methods, MMP-d4 is commonly used as an internal standard for the accurate quantification of MMP and other related phthalate metabolites. Its chemical and physical properties are nearly identical to the non-labeled analyte, but its increased mass allows for differentiation by the mass spectrometer. This enables correction for variations during sample preparation and potential signal suppression in the ion source, leading to more accurate and reliable results.[1][2]

Q2: Which type of LC column is most commonly recommended for Monomethyl phthalate-d4 analysis?

For the analysis of Monomethyl phthalate-d4 and other phthalate metabolites, reversed-phase columns, particularly C18 columns, are the most frequently recommended and utilized.[3][4] These columns offer robust performance and are suitable for separating the relatively polar phthalate monoesters from more complex sample matrices.

Q3: Can Hydrophilic Interaction Liquid Chromatography (HILIC) be used for Monomethyl phthalate-d4 analysis?

While HILIC is a powerful technique for retaining and separating highly polar compounds, it is generally considered an alternative rather than a first-choice for phthalate monoesters like MMP-d4.[5][6][7][8] Standard reversed-phase methods with C18 columns typically provide adequate retention and separation. However, HILIC could be explored if matrix interferences are problematic with reversed-phase chromatography or for specific research applications requiring orthogonal separation mechanisms.

Q4: What are the critical mobile phase considerations for MMP-d4 analysis?

The mobile phase composition is crucial for achieving good chromatographic separation and peak shape. For reversed-phase analysis of MMP-d4, a mobile phase consisting of a mixture of water and an organic solvent like acetonitrile (B52724) or methanol (B129727) is standard.[9][10] The addition of a small amount of an acid, typically 0.1% formic acid or acetic acid, is highly recommended to control the pH and suppress the ionization of the acidic phthalate metabolite.[10][11] This improves peak shape and retention on the reversed-phase column.

LC Column Selection Guide

Choosing the right LC column is a critical step in developing a robust and reliable method for Monomethyl phthalate-d4 analysis. The selection depends on the sample matrix, the required sensitivity, and the available instrumentation.

Column Chemistry Comparison

Column Type	Stationary Phase	Primary Retention Mechanism	Suitability for MMP-d4 Analysis	Key Considerations
Reversed-Phase C18	Octadecylsilane bonded to silica (B1680970)	Hydrophobic interactions	Highly Recommended	The workhorse for phthalate analysis, providing good retention and separation. A variety of C18 phases are available with different properties.
Reversed-Phase Phenyl-Hexyl	Phenyl-Hexyl bonded to silica	Hydrophobic and π-π interactions	Recommended Alternative	Can offer different selectivity compared to C18, which may be beneficial for resolving MMP-d4 from matrix interferences.
Hydrophilic Interaction (HILIC)	Polar (e.g., silica, amide, zwitterionic)	Partitioning into a water-enriched layer on the stationary phase surface	Application-Specific	Useful for very polar compounds. May be considered if reversed-phase methods fail to provide adequate separation from co-eluting interferences.[5][7][8]

Recommended LC Column Workflow

A flowchart for selecting an appropriate LC column.

Troubleshooting Guide

This guide addresses common issues encountered during the LC analysis of Monomethyl phthalate-d4.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	- Secondary Interactions: Interaction of the acidic analyte with active sites (silanols) on the stationary phase. - Inappropriate Mobile Phase pH: Ionization of the analyte. - Column Overload: Injecting too much sample.	- Mobile Phase Modification: Ensure the mobile phase contains an acid (e.g., 0.1% formic acid) to suppress analyte ionization.[10] - Reduce Sample Load: Dilute the sample or decrease the injection volume. - Column Choice: Use a well-endcapped, high-purity silica column.[12][13]
Poor Peak Shape (Fronting)	- Sample Solvent Incompatibility: The sample is dissolved in a solvent much stronger than the initial mobile phase. - Column Overload:	- Solvent Matching: Dissolve the sample in the initial mobile phase or a weaker solvent. - Reduce Sample Load: Decrease the injection volume or sample concentration.
Low Sensitivity / Signal Suppression	- Matrix Effects: Co-eluting compounds from the sample matrix interfere with the ionization of MMP-d4 in the MS source. - Contamination: Phthalate contamination from labware or the LC system can increase background noise.[2]	- Improve Sample Preparation: Utilize solid-phase extraction (SPE) to clean up the sample and remove interfering matrix components. - Chromatographic Separation: Modify the gradient to better separate MMP-d4 from the matrix interferences. Consider an alternative column chemistry (e.g., Phenyl-Hexyl) for different selectivity. - Use Inert Hardware: Employing LC columns with inert hardware can minimize non-specific binding and improve sensitivity.[14] - Minimize Contamination: Use glass labware and high-purity solvents. A trap column can be installed to capture phthalates leaching from the LC system.[3]
Inconsistent Retention Times	- Inadequate Column Equilibration: Insufficient time for the column to return to initial conditions between injections. - Mobile Phase Preparation: Inconsistent preparation of the mobile phase. - Temperature Fluctuations: Changes in ambient temperature affecting the column.	- Increase Equilibration Time: Ensure the column is fully equilibrated before each injection. - Consistent Mobile Phase: Prepare fresh mobile phase daily and ensure accurate composition. - Use a Column Oven: Maintain a constant column temperature.

Troubleshooting Workflow for Signal Suppression

A workflow for troubleshooting low signal intensity.

Experimental Protocols

Recommended LC-MS/MS Method for Monomethyl Phthalate-d4

This protocol provides a general starting point for the analysis of MMP-d4. Optimization will be required based on the specific sample matrix and instrumentation.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Internal Standard Spiking: Fortify the sample with a known concentration of Monomethyl phthalate-d4.

• Conditioning: Condition a C18 SPE cartridge with methanol followed by deionized water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent in water to remove polar interferences.

• Elution: Elute MMP-d4 and other phthalate metabolites with an organic solvent such as acetonitrile or methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase.[15]

2. LC Conditions

• LC System: HPLC or UHPLC system.

• Column: Reversed-phase C18 column (e.g., 2.1 x 100 mm, 2.7 µm).[3]

• Mobile Phase A: Water with 0.1% formic acid.[10]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 30-40 °C.

• Injection Volume: 5-10 µL.

3. MS/MS Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor and product ions for MMP-d4 should be optimized by infusing a standard solution.

This technical support guide provides a comprehensive overview for selecting the appropriate LC column and troubleshooting common issues in Monomethyl phthalate-d4 analysis. For more specific applications, further method development and validation are essential.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. s4science.at [s4science.at]
• 4. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Influence of different hydrophilic interaction liquid chromatography stationary phases on method performance for the determination of highly polar anionic pesticides in complex feed matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Separation of Monomethyl phthalate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. sielc.com [sielc.com]
• 13. agilent.com [agilent.com]
• 14. Analyzing Phthalates Using an Inert LC Column [restek.com]
• 15. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Navigating Phthalate Analysis: An Inter-laboratory Comparison Guide Using Monomethyl Phthalate-d4

For researchers, scientists, and drug development professionals, the accurate quantification of phthalates is critical due to their ubiquitous nature and potential as endocrine disruptors. This guide provides an objective comparison of analytical performance for phthalate (B1215562) analysis, with a specific focus on the application of Monomethyl phthalate-d4 as an internal standard. By leveraging data from inter-laboratory studies and established analytical protocols, this document aims to be a valuable resource for laboratories seeking to develop and validate robust analytical methods.

Comparative Performance Data

The following tables summarize typical quantitative data from inter-laboratory validation studies utilizing deuterated internal standards for phthalate analysis. This data serves as a benchmark for laboratories to evaluate their own method performance.

Table 1: Inter-laboratory Mean Recovery of Phthalates Using Deuterated Internal Standards [4]

Analyte	Adsorbent	Mean Recovery (%)
Di-n-butyl phthalate (DBP)	ODS Filter	99.9
Di-n-butyl phthalate (DBP)	SDB Cartridge	91.3
Di(2-ethylhexyl) phthalate (DEHP)	ODS Filter	98.5
Di(2-ethylhexyl) phthalate (DEHP)	SDB Cartridge	93.5

Table 2: Inter-laboratory Precision for Phthalate Analysis [4]

Analyte	Adsorbent	Within-Laboratory Reproducibility (RSDr, %)	Between-Laboratory Reproducibility (RSDR, %)
Di-n-butyl phthalate (DBP)	ODS Filter	2.6	4.8
Di-n-butyl phthalate (DBP)	SDB Cartridge	4.5	8.1
Di(2-ethylhexyl) phthalate (DEHP)	ODS Filter	3.5	6.2
Di(2-ethylhexyl) phthalate (DEHP)	SDB Cartridge	5.1	9.3

Experimental Protocols

A generalized yet detailed protocol for the analysis of phthalates in a biological matrix (e.g., serum or urine) using Monomethyl phthalate-d4 as an internal standard is provided below. Laboratories should optimize specific parameters based on the sample matrix, target analytes, and available instrumentation.

Protocol 1: Sample Preparation and Extraction

• Aliquoting: Accurately transfer a specific volume (e.g., 100 µL) of the sample into a clean glass tube. It is crucial to avoid plastic consumables to minimize background contamination.[5]

• Internal Standard Spiking: Add a precise volume of a known concentration of Monomethyl phthalate-d4 internal standard solution to each sample, standard, and quality control sample. Vortex briefly to ensure thorough mixing.

• Enzymatic Deconjugation (for urine samples): For the analysis of total phthalate metabolites, add a buffered solution of β-glucuronidase to hydrolyze the conjugated metabolites. Incubate the samples at 37°C for a defined period (e.g., 2 hours).[6]

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge (e.g., C18) with methanol (B129727) followed by deionized water.

  • Load the sample onto the conditioned cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the phthalates and the internal standard with a suitable organic solvent (e.g., acetonitrile (B52724) or acetone).[4]

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the mobile phase for LC-MS/MS analysis or a suitable solvent for GC-MS analysis.

Protocol 2: Instrumental Analysis (LC-MS/MS)

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column is commonly used.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with a modifier like formic acid or ammonium (B1175870) acetate.[7]

• Mass Spectrometer: A tandem mass spectrometer operating in negative ion mode with an electrospray ionization (ESI) source.

• Quantification: Generate a calibration curve by plotting the peak area ratio of the analyte to the Monomethyl phthalate-d4 internal standard against the analyte concentration in the prepared standards. The concentration of the analyte in the unknown samples is then determined from this calibration curve.[6]

Visualizing the Workflow and Principles

The following diagrams illustrate the typical experimental workflow for phthalate analysis and the fundamental principle of isotope dilution.

Caption: Experimental workflow for phthalate analysis.

Caption: Principle of isotope dilution quantification.

References

• 1. Automated solid-phase extraction and quantitative analysis of 14 phthalate metabolites in human serum using isotope dilution-high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fda.gov.tw [fda.gov.tw]

A Comparative Guide to Method Validation for Monomethyl Phthalate in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated analytical methods for the quantification of Monomethyl Phthalate (B1215562) (MMP), a primary metabolite of dimethyl phthalate (DMP), in biological matrices. The focus is on providing supporting experimental data for two predominant analytical techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The use of Monomethyl Phthalate-d4 (MMP-d4) as an internal standard is a key component of these methods to ensure accuracy and precision.

Data Presentation: A Side-by-Side Comparison of Analytical Methods

The selection of an analytical method for MMP quantification depends on various factors, including the biological matrix, required sensitivity, and available instrumentation. Below is a summary of typical performance data from validated LC-MS/MS and GC-MS methods.

Table 1: Quantitative Performance of LC-MS/MS Methods for MMP Analysis

Parameter	Urine	Plasma
Limit of Detection (LOD)	0.1 ng/mL	0.05 ng/mL
Limit of Quantification (LOQ)	0.3 ng/mL[1]	0.2 ng/mL
Linearity (R²)	>0.99	>0.99
Calibration Range	0.3 - 100 ng/mL	0.2 - 50 ng/mL
Accuracy (% Recovery)	95 - 110%	92 - 108%
Precision (% RSD)	< 15%[1]	< 15%
Matrix Effect	Ion suppression observed, compensated by MMP-d4[1]	Minimal with appropriate sample cleanup
Stability	Stable at -70°C for up to 1 year[2]	Stable through 3 freeze-thaw cycles

Table 2: Quantitative Performance of GC-MS Methods for MMP Analysis

Parameter	Urine	Plasma
Limit of Detection (LOD)	0.5 ng/mL	1 ng/mL
Limit of Quantification (LOQ)	1.5 ng/mL	5 ng/mL[3]
Linearity (R²)	>0.98	>0.99
Calibration Range	1.5 - 150 ng/mL	5 - 200 ng/mL
Accuracy (% Recovery)	90 - 115%	88 - 112%
Precision (% RSD)	< 20%	< 15%
Derivatization Required	Yes (e.g., silylation)	Yes (e.g., silylation)

Experimental Protocols: Methodologies for Key Experiments

Detailed and validated experimental protocols are crucial for reproducible and reliable results. Below are representative protocols for the analysis of MMP in urine and plasma using LC-MS/MS and GC-MS.

Protocol 1: LC-MS/MS Analysis of MMP in Human Urine

This protocol is adapted from a validated method for the simultaneous quantification of multiple phthalate metabolites.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Enzymatic Hydrolysis: To a 1 mL urine sample, add β-glucuronidase to deconjugate the MMP-glucuronide. Incubate at 37°C.

• Internal Standard Spiking: Spike the sample with a known concentration of MMP-d4 internal standard solution.

• SPE Cartridge Conditioning: Condition a polymeric SPE cartridge with methanol (B129727) followed by water.

• Sample Loading: Load the hydrolyzed urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with water to remove interferences.

• Elution: Elute the MMP and MMP-d4 with an appropriate organic solvent (e.g., acetonitrile (B52724) or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

2. Instrumental Analysis: UPLC-MS/MS

• UPLC System: A high-performance UPLC system.

• Column: A reversed-phase C18 column.

• Mobile Phase: A gradient of 0.1% acetic acid in water (A) and 0.1% acetic acid in acetonitrile (B)[1].

• Flow Rate: 0.220 mL/min[1].

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion transitions for both MMP and MMP-d4.

Protocol 2: GC-MS Analysis of MMP in Human Plasma

This protocol outlines a general procedure for the analysis of phthalate monoesters in plasma.

1. Sample Preparation: Protein Precipitation and Derivatization

• Internal Standard Spiking: To a 0.5 mL plasma sample, add a known amount of MMP-d4 internal standard.

• Protein Precipitation: Add cold acetonitrile to precipitate plasma proteins. Vortex and centrifuge to separate the supernatant.

• Extraction: The supernatant containing MMP and MMP-d4 is transferred to a clean tube.

• Evaporation: Evaporate the solvent to dryness.

• Derivatization: Reconstitute the residue in a derivatizing agent (e.g., a silylating agent like BSTFA) and heat to form volatile derivatives of MMP and MMP-d4.

2. Instrumental Analysis: GC-MS

• GC System: A gas chromatograph with a split/splitless injector.

• Column: A low-bleed capillary column suitable for phthalate analysis (e.g., DB-5ms).

• Carrier Gas: Helium.

• Temperature Program: An optimized temperature ramp to ensure separation of the analytes.

• Mass Spectrometer: A single or triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) or MRM, monitoring characteristic ions for the derivatized MMP and MMP-d4.

Mandatory Visualization

Caption: Experimental workflow for LC-MS/MS analysis of MMP in urine.

Caption: Logical flow for comparing LC-MS/MS and GC-MS methods.

References

• 1. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Temporal stability of eight phthalate metabolites and their glucuronide conjugates in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Defining Blood Plasma and Serum Metabolome by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Monomethyl Phthalate-d4 in Analytical Methods: A Comparative Guide to Accuracy and Precision

In the landscape of analytical chemistry, particularly in fields like environmental monitoring, toxicology, and pharmaceutical drug development, the demand for highly accurate and precise measurement of chemical compounds is paramount. Monomethyl phthalate (B1215562) (MMP), a primary metabolite of dimethyl phthalate (DMP), is a biomarker of significant interest due to its prevalence and potential endocrine-disrupting properties. The quantification of MMP in complex matrices such as urine, plasma, and environmental samples requires robust analytical methods to ensure data reliability. The use of a stable isotope-labeled internal standard, such as Monomethyl phthalate-d4 (MMP-d4), is widely regarded as the gold standard for achieving the highest levels of accuracy and precision in mass spectrometry-based analyses.[1][2] This guide provides an objective comparison of analytical methods utilizing MMP-d4 against alternative approaches, supported by experimental data and detailed protocols.

The Role of Internal Standards in Analytical Quantification

Internal standards are essential in analytical chemistry to correct for the variability inherent in sample preparation and instrumental analysis.[2] An ideal internal standard should mimic the chemical and physical properties of the analyte of interest as closely as possible.[2] This allows it to account for analyte loss during extraction, variations in instrument response, and matrix effects, which can suppress or enhance the analyte signal.[2]

Stable isotope-labeled internal standards, such as MMP-d4, are structurally identical to the analyte, with the only difference being the substitution of some hydrogen atoms with deuterium. This subtle mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their near-identical physicochemical properties ensure they behave similarly throughout the analytical process.[3] This co-elution and similar ionization behavior lead to more effective normalization and, consequently, more accurate and precise quantification.[3][4]

Comparative Performance Data

The use of a deuterated internal standard like Monomethyl phthalate-d4 significantly enhances the accuracy and precision of analytical methods. The following table summarizes typical performance data from validated methods, comparing an LC-MS/MS method using a deuterated internal standard against alternative approaches.

Validation Parameter	Method A: LC-MS/MS with Monomethyl Phthalate-d4	Method B: LC-MS/MS with a Structural Analog IS	Method C: LC-MS/MS with External Calibration
Accuracy (% Recovery)	95.0% – 105.0%	85.0% – 115.0%	70.0% - 130%
Precision (RSDr %)	< 5%	< 15%	< 20%
Linearity (R²)	> 0.995	> 0.99	> 0.99
Limit of Quantification (LOQ)	0.3 ng/mL[5]	1 ng/mL[5]	5 ng/mL
Robustness	High; stable isotope IS compensates for minor variations.[2]	Moderate; variations can impact accuracy.[2]	Low; highly susceptible to matrix effects and variations.
Specificity / Selectivity	High; MRM transitions provide excellent selectivity.[2]	High; dependent on chromatographic separation from analyte.	Moderate; at risk of interference from co-eluting matrix components.

This data is representative of typical performance for phthalate analysis and is compiled from various sources discussing the advantages of deuterated internal standards.[2][6]

Experimental Protocols

A detailed methodology is crucial for replicating and comparing analytical performance. Below is a representative protocol for the analysis of Monomethyl phthalate using LC-MS/MS with Monomethyl phthalate-d4 as an internal standard.

UPLC-MS/MS Method for Monomethyl Phthalate using MMP-d4 Internal Standard

This method is designed for the sensitive and accurate quantification of MMP in biological matrices like urine.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Pre-treatment: Centrifuge a 1 mL urine sample to remove any particulate matter.

• Internal Standard Spiking: Fortify the supernatant with a known concentration of Monomethyl phthalate-d4 internal standard solution.

• Enzymatic Hydrolysis: To measure total MMP (free and conjugated), treat the sample with β-glucuronidase to deconjugate the metabolites.[7]

• SPE Cartridge Conditioning: Condition an SPE cartridge (e.g., Oasis HLB) by passing 3 mL of methanol (B129727) followed by 3 mL of deionized water.[8]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.[8]

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove interfering substances.[8]

• Elution: Elute the analyte and internal standard with 3 mL of acetonitrile (B52724).[8]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.[8]

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm).[6]

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) in negative ion mode.[5]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor for specific precursor-to-product ion transitions for both MMP and MMP-d4.

3. Quantification

• Create a calibration curve by plotting the ratio of the peak area of MMP to the peak area of MMP-d4 against the concentration of the calibration standards. The concentration of MMP in the samples is then determined from this calibration curve.

Visualizing the Workflow and Rationale

To better illustrate the experimental process and the underlying principles, the following diagrams are provided.

Caption: Experimental workflow for MMP analysis using MMP-d4.

Caption: Rationale for using MMP-d4 over other methods.

Conclusion

The use of Monomethyl phthalate-d4 as an internal standard in LC-MS/MS analysis provides a robust, accurate, and precise method for the quantification of Monomethyl phthalate in complex biological and environmental matrices. While the initial cost of isotopically labeled standards may be higher, the improved data quality, reduced need for repeat analyses, and increased confidence in results offer significant long-term benefits for researchers, scientists, and drug development professionals. The data and protocols presented in this guide demonstrate the clear advantages of employing an isotope dilution strategy for demanding analytical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. s4science.at [s4science.at]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to the Use of Monomethyl Phthalate-d4 in Proficiency Testing Schemes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Monomethyl phthalate-d4 (MMP-d4) with other internal standards used in proficiency testing (PT) schemes for the analysis of phthalates. Participation in high-quality PT schemes is crucial for laboratories to ensure the accuracy and reliability of their data. The choice of an appropriate internal standard is a critical factor in achieving high performance in these schemes. This document outlines the performance of MMP-d4, compares it with alternatives, and provides detailed experimental protocols.

Data Presentation: Performance of Internal Standards in Phthalate (B1215562) Analysis

The use of stable isotope-labeled internal standards, such as Monomethyl phthalate-d4, is considered the gold standard in the quantitative analysis of phthalates by isotope dilution mass spectrometry (IDMS). This is due to their ability to mimic the behavior of the native analyte during sample preparation and analysis, thus correcting for matrix effects and procedural losses.

Below is a summary of performance data for methods utilizing deuterated internal standards compared to non-deuterated alternatives. While direct comparative data from a single proficiency testing scheme is limited in the public domain, the following tables compile typical performance characteristics from various analytical studies.

Table 1: Performance of Deuterated vs. Non-Deuterated Internal Standards

Performance Metric	Deuterated Internal Standards (e.g., MMP-d4)	Non-Deuterated Internal Standards (e.g., Benzyl Benzoate)	Key Advantages of Deuterated Standards
Accuracy (Recovery)	94.3% to 105.3%[1]	Variable, prone to matrix effects	Closely mimics the analyte, providing better correction for losses.
Precision (RSD)	< 6.5%[1]	Can be significantly higher, especially in complex matrices	Compensates for variability in extraction and instrument response.
Matrix Effect Compensation	High	Low to moderate	Co-elution with the analyte allows for effective compensation of signal suppression or enhancement.[1]
Specificity	High	Potential for interference from endogenous or contaminating compounds.[2]	Unique mass-to-charge ratio allows for clear differentiation from the native analyte.

Table 2: Typical Performance Data for Phthalate Analysis using Deuterated Internal Standards

Analytical Method	Matrix	Linearity (r²)	Recovery (%)	Precision (%RSD)
LC-MS/MS	Human Urine	> 0.99	~100%	<10% (inter- and intra-day)[3][4]
GC-MS	Various	> 0.99[1]	> 92%[1]	≤ 2.17% (repeatability)[1]

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible analysis of phthalates in proficiency testing schemes. The following is a generalized protocol for the determination of phthalate metabolites in human urine using isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Monomethyl phthalate-d4 as an internal standard.

Protocol: Analysis of Phthalate Metabolites in Human Urine by LC-MS/MS

1. Sample Preparation

• Aliquoting: Transfer 100 µL of the urine sample into a clean polypropylene (B1209903) tube.

• Internal Standard Spiking: Add a known amount of Monomethyl phthalate-d4 and other relevant deuterated internal standards to each sample.

• Enzymatic Deconjugation: Add β-glucuronidase enzyme solution to hydrolyze the glucuronidated phthalate metabolites. Incubate the samples at 37°C for 90 minutes.[4]

2. Analyte Extraction

• Solid-Phase Extraction (SPE): Condition an SPE cartridge with methanol (B129727) followed by water. Load the sample onto the cartridge. Wash the cartridge to remove interferences. Elute the analytes with an appropriate solvent (e.g., acetonitrile (B52724) or ethyl acetate).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of the mobile phase.

3. Instrumental Analysis

• Chromatography: Use a high-performance liquid chromatography (HPLC) system with a suitable column (e.g., C18) to separate the phthalate metabolites.

• Mass Spectrometry: Employ a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source operating in negative ion mode.[5]

• Quantification: Monitor the specific precursor-to-product ion transitions for each analyte and its corresponding deuterated internal standard. The concentration of the native analyte is calculated by comparing its peak area to that of the internal standard.[5][6]

Visualizations

The following diagrams illustrate the workflow of a typical proficiency testing scheme and the logical relationship in the quantification process using an internal standard.

Caption: Workflow of a proficiency testing scheme for phthalate analysis.

Caption: Logical relationship in quantification using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Determination of 16 phthalate metabolites in urine using automated sample preparation and on-line preconcentration/high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to Certified Reference Materials for Monomethyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of accurate and reliable analytical data, the quality of certified reference materials (CRMs) is paramount. This guide provides a comparative overview of commercially available Monomethyl phthalate-d4 (MMP-d4) CRMs, offering a detailed examination of their specifications, supporting experimental data, and the methodologies employed for their certification. This information is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate CRM for their specific applications, such as in pharmacokinetic studies, environmental monitoring, and clinical diagnostics where MMP-d4 is often used as an internal standard.

Comparison of Monomethyl Phthalate-d4 Certified Reference Materials

A critical aspect of selecting a suitable CRM is the careful consideration of its certified properties. The following table summarizes the key quantitative data for Monomethyl phthalate-d4 CRMs from various suppliers. It is important to note that while some suppliers provide comprehensive Certificates of Analysis (CoA) with detailed information, others may offer more limited specifications.

Supplier/Distributor	Product Format	Purity (Chemical)	Certified Concentration (with Uncertainty)	Isotopic Purity (with Uncertainty)	Storage Conditions
LGC Standards	Neat Solid	>95% (by HPLC)[1]	Not Applicable (sold by mass)	Information not readily available	+4°C[1]
Chiron (via ESSLAB)	Solution	Information not readily available	100 µg/mL in Methanol[2]	Information not readily available	Information not readily available

Note: This table is based on currently available information. For lot-specific data, it is crucial to consult the Certificate of Analysis provided by the supplier.

Experimental Protocols

The certification of these reference materials relies on rigorous analytical methodologies. While specific protocols are proprietary to the manufacturers, the following outlines the general experimental workflows for determining the key quality attributes of Monomethyl phthalate-d4 CRMs.

Determination of Chemical Purity by High-Performance Liquid Chromatography (HPLC)

The chemical purity of Monomethyl phthalate-d4 is typically assessed using HPLC coupled with a UV detector.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• UV Detector

Procedure:

• Mobile Phase Preparation: A suitable mobile phase, often a mixture of acetonitrile (B52724) and water with an acidic modifier like formic acid, is prepared and degassed.

• Standard and Sample Preparation: A stock solution of the Monomethyl phthalate-d4 CRM is prepared by accurately weighing the neat material and dissolving it in a suitable solvent, such as methanol (B129727) or acetonitrile. A series of calibration standards are prepared by diluting the stock solution.

• Chromatographic Conditions: The prepared solutions are injected into the HPLC system. A reversed-phase C18 column is commonly used for separation. The flow rate and column temperature are optimized to achieve good peak separation and shape.

• Detection: The UV detector is set to a wavelength where Monomethyl phthalate (B1215562) exhibits strong absorbance.

• Data Analysis: The chromatogram is analyzed to determine the area of the main peak corresponding to Monomethyl phthalate-d4 and any impurity peaks. The chemical purity is calculated as the percentage of the main peak area relative to the total peak area.

Quantification and Isotopic Purity Assessment by Isotope Dilution Mass Spectrometry (IDMS)

Isotope Dilution Mass Spectrometry is the gold standard for accurate quantification and is also used to assess isotopic enrichment.[3][4][5]

Instrumentation:

• Liquid Chromatograph (LC) or Gas Chromatograph (GC)

• Tandem Mass Spectrometer (MS/MS)

Procedure:

• Standard Preparation: A calibration curve is prepared using a well-characterized, high-purity, unlabeled Monomethyl phthalate standard.

• Sample Preparation: A known amount of the Monomethyl phthalate-d4 CRM is spiked with a known amount of the unlabeled Monomethyl phthalate standard.

• Chromatographic Separation: The prepared sample is injected into the LC or GC system to separate Monomethyl phthalate from any potential interferences.

• Mass Spectrometric Analysis: The eluent from the chromatograph is introduced into the mass spectrometer. The instrument is operated in a mode that allows for the simultaneous monitoring of the molecular ions (or specific fragment ions) of both the labeled (d4) and unlabeled Monomethyl phthalate.

• Data Analysis:

  • Quantification: The ratio of the signal intensity of the analyte to the internal standard is used to determine the concentration of the Monomethyl phthalate-d4 in the CRM solution, with uncertainty calculations based on the ISO Guide 35.[6]

  • Isotopic Purity: The mass spectra are analyzed to determine the relative abundance of the d4-labeled species compared to any residual unlabeled (d0) or partially labeled (d1, d2, d3) species. This allows for the calculation of the isotopic enrichment.[7]

Visualizing the Workflow and Selection Process

To aid in understanding the analytical workflow and the decision-making process for selecting a CRM, the following diagrams are provided.

Caption: Experimental workflow for the certification of Monomethyl phthalate-d4 CRMs.

Caption: Logical workflow for selecting a suitable Monomethyl phthalate-d4 CRM.

References

• 1. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 2. esslabshop.com [esslabshop.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. unit.aist.go.jp [unit.aist.go.jp]
• 7. benchchem.com [benchchem.com]

Navigating the Lower Limits: A Guide to Detection and Quantification of Monomethyl Phthalate Using its Deuterated Isotope

For researchers, scientists, and professionals in drug development, the precise measurement of Monomethyl Phthalate (B1215562) (MMP), a primary metabolite of dimethyl phthalate, is crucial for exposure assessment and toxicological studies. The gold standard for achieving the highest accuracy and precision in such analyses is the use of a stable isotope-labeled internal standard, Monomethyl phthalate-d4 (MMP-d4), in conjunction with mass spectrometry-based methods. This guide provides an objective comparison of the performance of this approach, supported by experimental data, to inform analytical method development and application.

The primary role of Monomethyl phthalate-d4 is to act as an internal standard in isotope dilution mass spectrometry. In this capacity, it is not the analyte being detected at its limit of detection (LOD) or limit of quantification (LOQ). Instead, its consistent presence across all samples, calibrators, and quality controls allows for the accurate determination of the native (non-labeled) Monomethyl phthalate's concentration, effectively compensating for variations in sample preparation and instrument response. The LOD and LOQ are therefore properties of the analytical method for the target analyte, MMP, which is made more robust and reliable by the use of MMP-d4.

Performance in Analytical Methods

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a widely adopted technique for the quantification of phthalate metabolites in various biological matrices. The use of a corresponding isotope-labeled internal standard for each analyte is a hallmark of a highly specific and sensitive method.

A validated LC-MS/MS method for the simultaneous quantification of five phthalate monoester metabolites, including Monomethyl phthalate, in human urine demonstrates the performance achievable with this approach. The method involves the extraction of the analytes and their corresponding isotope-labeled internal standards from urine samples, followed by analysis.

The quantitative performance for Monomethyl Phthalate using this method is summarized in the table below:

Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Monomethyl Phthalate (MMP)	0.1 ng/mL	0.3 ng/mL

Data sourced from a study on the simultaneous determination of multiple phthalate metabolites in human urine by LC-MS/MS.[1]

This level of sensitivity is critical for human biomonitoring studies where the concentrations of these metabolites can be in the low nanogram per milliliter range.

Alternative Internal Standards

While an isotope-labeled internal standard like MMP-d4 is the ideal choice, other deuterated phthalates or structurally similar compounds can be used when a specific labeled standard is unavailable. However, it is important to note that these alternatives may not perfectly mimic the chromatographic behavior and ionization efficiency of Monomethyl Phthalate, which could introduce a degree of variability and uncertainty into the quantification.

Experimental Protocol: Quantification of Monomethyl Phthalate in Urine

The following is a representative protocol for the determination of Monomethyl Phthalate in human urine using an isotope dilution LC-MS/MS method.

1. Sample Preparation and Extraction:

• A 200 µL aliquot of human urine is utilized.

• Isotope-labeled internal standards, including Monomethyl phthalate-d4, are added to the urine sample.

• Automated off-line solid-phase extraction (SPE) is employed to extract the phthalate metabolites and internal standards.

2. Chromatographic Separation:

• The extracted analytes are separated using a liquid chromatograph.

3. Mass Spectrometric Detection:

• A tandem mass spectrometer (MS/MS) operating in the negative electrospray ionization (ESI-) mode is used for detection.

• The analysis is performed in the multiple reaction-monitoring (MRM) mode to ensure high selectivity and sensitivity.

4. Quantification:

• Calibration curves are generated using standards of known concentrations of Monomethyl Phthalate with a fixed concentration of Monomethyl phthalate-d4.

• The ratio of the peak area of the analyte (MMP) to the peak area of the internal standard (MMP-d4) is used to calculate the concentration of MMP in the unknown samples.

Caption: Workflow for MMP quantification.

Conclusion

The use of Monomethyl phthalate-d4 as an internal standard is integral to the development of robust, sensitive, and accurate analytical methods for the quantification of Monomethyl Phthalate. The data presented demonstrates that LC-MS/MS methods incorporating isotope dilution can achieve low limits of detection and quantification, making them highly suitable for demanding applications in research, clinical, and regulatory settings. The detailed experimental workflow provides a foundational understanding for laboratories looking to implement similar analytical strategies.

References

• 1. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to GC-MS and LC-MS/MS for Phthalate Analysis: A Cross-Validation Perspective

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of phthalates is crucial due to their ubiquitous presence as plasticizers and their potential as endocrine disruptors. The two most prominent analytical techniques for phthalate (B1215562) analysis are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide provides an objective comparison of these methods, supported by experimental data, to aid in the selection of the most appropriate technique and to outline the process of cross-validation between the two.

Principles and Workflow: A Tale of Two Techniques

Both GC-MS and LC-MS/MS are powerful analytical tools that couple a separation technique with mass spectrometric detection, yet they operate on fundamentally different principles.

Gas Chromatography-Mass Spectrometry (GC-MS) separates volatile and thermally stable compounds in their gaseous phase. The sample, after extraction and sometimes derivatization to increase volatility, is injected into a heated inlet where it is vaporized and carried by an inert gas through a capillary column. Separation is achieved based on the compound's boiling point and its interaction with the stationary phase lining the column. The separated compounds then enter the mass spectrometer, where they are typically ionized by electron impact (EI), leading to fragmentation patterns that provide structural information and serve as a fingerprint for identification and quantification.[1][2] A common characteristic in the EI mass spectra of many phthalate esters is the presence of a base peak at a mass-to-charge ratio (m/z) of 149, which can make differentiation of co-eluting phthalates challenging.[3][4]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) , on the other hand, separates compounds in the liquid phase. The sample is dissolved in a suitable solvent and pumped through a column packed with a stationary phase. Separation is based on the differential partitioning of the analytes between the mobile phase and the stationary phase. The eluent from the column is then introduced into the mass spectrometer, where ionization is commonly achieved using techniques like electrospray ionization (ESI). In a tandem mass spectrometer (MS/MS), a specific precursor ion for each analyte is selected, fragmented, and a specific product ion is monitored. This process, known as Multiple Reaction Monitoring (MRM), provides a high degree of selectivity and sensitivity, minimizing matrix interferences.[2][5]

Quantitative Performance: A Side-by-Side Comparison

The choice between GC-MS and LC-MS/MS often hinges on the specific requirements of the analysis, such as the desired sensitivity, the complexity of the sample matrix, and the specific phthalates being targeted. The following tables summarize key quantitative performance metrics for both techniques based on published data.

Table 1: Comparison of Quantitative Performance for GC-MS and LC-MS/MS in Phthalate Analysis

Performance Metric	GC-MS / GC-MS/MS	LC-MS/MS
Limit of Detection (LOD)	50 ppb (GC/MS); 0.5 - 1.0 ng/L (GC-MS/MS)[5]	As low as 1 ppb; 0.125 - 5 pg/µL[5][6]
Limit of Quantitation (LOQ)	1.5 - 3.0 ng/L (GC-MS/MS)[5]	Routinely in the low ng/L range[5]
Linearity (R²)	> 0.998[5]	> 0.99 for all analytes[5][6]
Precision (%RSD)	< 10%[5]	< 15%[6]
Accuracy/Recovery (%)	91.5% - 118.1%[5]	70% - 98%; 85% - 115%[5][6]

Table 2: Performance Data for Specific Phthalates by GC-MS

Phthalate	Matrix	LOD (µg/mL)	LOQ (µg/mL)	Recovery (%)	Precision (%RSD)
Diethyl Phthalate (DEP)	Cosmetics	0.1 (absolute ng)	-	92.0 - 110.0	1.95 - 5.92
Diethyl Phthalate (DEP)	Polymer Materials	3.46 - 10.10	-	76 - 100	0.6 - 19
Multiple Phthalates	Plastic Toys	-	-	-	-
Di(2-ethylhexyl) phthalate (DEHP)	Polymer Materials	3.46	-	76 - 100	0.6 - 19

Data compiled from multiple sources.[7][8]

Table 3: Performance Data for Specific Phthalates by LC-MS/MS

Phthalate	Matrix	LOD (pg/µL)	LOQ (pg/µL)	Accuracy (%)	Precision (%RSD)
Dimethyl Phthalate (DMP)	-	0.125	-	85 - 115	< 15
Diethyl Phthalate (DEP)	-	0.625	-	85 - 115	< 15
Multiple Phthalates	Serum, Urine, Follicular Fluid	-	-	≤ 115	≤ 12
Multiple Phthalates	Distilled Beverages	-	< 5 ppb (for DEHP)	-	-

Data compiled from multiple sources.[6][9][10]

Experimental Protocols

Detailed methodologies are crucial for achieving reproducible and reliable results. Below are representative protocols for the analysis of phthalates using both GC-MS and LC-MS/MS.

GC-MS Analysis of Phthalates in Plastic Toys

This protocol provides a general framework for the extraction and analysis of phthalates from a solid plastic matrix.

• Sample Preparation:

  • A representative sample of the plastic toy is cryogenically ground into a fine powder.

  • A known weight (e.g., 1 gram) of the powdered sample is placed in a sealed vial.

  • A suitable organic solvent, such as methylene (B1212753) chloride or a mixture of hexane (B92381) and acetone, is added (e.g., 10 mL).[1]

  • The sample is subjected to ultrasonic extraction for a defined period (e.g., 15 minutes) to facilitate the dissolution of phthalates.[1]

  • An internal standard is added to the extract to correct for variations in sample preparation and instrument response.

  • The extract may be filtered or undergo a cleanup step, such as solid-phase extraction (SPE), to remove interfering substances.

  • The cleaned extract is then concentrated under a gentle stream of nitrogen.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890A GC System or equivalent.[11]

  • Injector: Split/splitless injector at a temperature of 280 °C.[1]

  • Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm x 0.25 µm).[1]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[1]

  • Oven Temperature Program: A programmed temperature gradient is used to separate the phthalates, for example, starting at 100 °C and ramping up to 320 °C.[1]

  • Mass Spectrometer: Agilent 5975C GC/MSD or a 7000B Triple Quadrupole GC/MS.[11]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan to identify unknown phthalates or Selected Ion Monitoring (SIM) for enhanced sensitivity in quantifying target analytes.

LC-MS/MS Analysis of Phthalates in Serum

This protocol outlines a method for the determination of phthalate metabolites in a biological matrix.

• Sample Preparation:

  • To a known volume of serum (e.g., 1 mL), a protein precipitation step may be necessary using a solvent like acetonitrile.

  • An internal standard mixture is added to the sample.

  • For the analysis of phthalate metabolites, an enzymatic hydrolysis step using β-glucuronidase is often required to cleave conjugated metabolites.[9]

  • Solid-Phase Extraction (SPE) is a common technique for sample cleanup and concentration. The sample is loaded onto an SPE cartridge, washed to remove interferences, and the analytes are then eluted with a suitable solvent.

  • The eluate is evaporated to dryness and reconstituted in the initial mobile phase.

• LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: Agilent 1260 RRLC HPLC system or equivalent.[11]

  • Column: A C18 reversed-phase column is commonly used (e.g., 100 x 2.1 mm, 2.7 µm).[6]

  • Mobile Phase: A gradient elution using a mixture of an aqueous solvent (e.g., water with ammonium (B1175870) acetate) and an organic solvent (e.g., methanol (B129727) or acetonitrile).[12]

  • Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.[9][12]

  • Column Temperature: Maintained at a constant temperature, for example, 40 °C.[6][9]

  • Mass Spectrometer: SCIEX QTRAP 6500+ or an Agilent 6400 Series triple quadrupole LC/MS.[2][11]

  • Ionization Mode: Electrospray Ionization (ESI), often in negative mode for phthalate metabolites.[2][9]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for each analyte and internal standard, with optimized precursor-to-product ion transitions.[2]

Cross-Validation of Analytical Methods

When two different analytical methods are used to measure the same analyte, a cross-validation study is essential to demonstrate that the methods provide equivalent results. This is particularly important in regulated environments to ensure data integrity and consistency. According to the International Council for Harmonisation (ICH) guideline Q2(R2), cross-validation demonstrates that two or more analytical procedures meet the same predefined performance criteria and can be used for the same intended purpose.[13]

The cross-validation process typically involves analyzing the same set of samples using both the established (reference) method and the new (alternative) method. The results are then statistically compared to assess their agreement.

Key Steps in Cross-Validation:

• Define Acceptance Criteria: Before initiating the study, clear acceptance criteria for the comparison must be established. These criteria often involve statistical tests to evaluate the bias and agreement between the two methods.

• Sample Selection: A sufficient number of samples (typically at least 40, preferably 100) covering the entire analytical range should be analyzed.[14] These can be spiked samples, quality control samples, or incurred samples (real-world samples containing the analyte).

• Data Analysis: The data from both methods are plotted against each other to visually assess the correlation. Statistical analyses, such as Passing-Bablok regression or Bland-Altman analysis, are more appropriate than simple correlation coefficients for method comparison studies as they can reveal constant and proportional bias.[14]

• Evaluation of Results: The results of the statistical analysis are compared against the predefined acceptance criteria to determine if the two methods are equivalent.

Visualizing the Workflows

To better illustrate the processes described, the following diagrams have been generated using the DOT language.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. gcms.cz [gcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. s4science.at [s4science.at]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of phthalates and bisphenol a in serum, urine and follicular fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. waters.com [waters.com]
• 11. agilent.com [agilent.com]
• 12. sciex.com [sciex.com]
• 13. ema.europa.eu [ema.europa.eu]
• 14. Statistical analysis in method comparison studies part one [acutecaretesting.org]

Evaluating the Isotopic Purity of Monomethyl Phthalate-d4: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Monomethyl phthalate-d4, a deuterated internal standard crucial for accurate quantification in mass spectrometry-based analyses. We will delve into its isotopic purity, compare it with a common alternative, and provide detailed experimental protocols for its evaluation. This information is essential for researchers in fields such as toxicology, environmental science, and drug metabolism, where precise measurement of phthalate (B1215562) metabolites is critical.

Data Presentation: A Comparative Look at Isotopic Purity

The choice of an internal standard is paramount for the reliability of quantitative analytical methods. The isotopic purity of the standard directly impacts the accuracy of the results. Below is a comparison of Monomethyl phthalate-d4 with a commercially available ¹³C-labeled alternative.

Product Name	Labeling	Isotopic Purity/Enrichment	Chemical Purity	Analytical Method for Purity
Monomethyl phthalate-d4	Deuterium (d4)	>95% (Typically specified on Certificate of Analysis)	>95% (HPLC)[1][2][3], 97.58%[4]	Mass Spectrometry
Monomethyl phthalate (ring-1,2-¹³C₂, dicarboxyl-¹³C₂)	Carbon-13 (¹³C₄)	99%[5]	95%	Mass Spectrometry

Note: The isotopic purity for Monomethyl phthalate-d4 is often specified on the lot-specific Certificate of Analysis (CoA) provided by the supplier. It is crucial to consult this document for precise values.[6] The chemical purity, typically determined by High-Performance Liquid Chromatography (HPLC), indicates the percentage of the desired compound in the material, while isotopic purity refers to the percentage of the labeled molecules containing the specified number of heavy isotopes.

Experimental Protocols: Ensuring Analytical Rigor

Accurate determination of isotopic purity is essential for validating a new batch of internal standards. High-resolution mass spectrometry (HRMS) is the primary technique for this purpose.[6]

Protocol for Determining Isotopic Purity of Monomethyl Phthalate-d4 by LC-HRMS

This protocol outlines the steps to evaluate the isotopic distribution of Monomethyl phthalate-d4.

1. Instrumentation:

• Liquid Chromatograph coupled to a High-Resolution Mass Spectrometer (LC-HRMS)

• Electrospray Ionization (ESI) source

2. Reagents and Materials:

• Monomethyl phthalate-d4 standard

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (optional, for mobile phase modification)

• C18 reversed-phase LC column

3. Sample Preparation:

• Prepare a stock solution of Monomethyl phthalate-d4 in acetonitrile at a concentration of 1 mg/mL.

• From the stock solution, prepare a working solution of 1 µg/mL in an acetonitrile/water (50:50, v/v) mixture.

4. LC-MS Analysis:

• LC Method:

  • Column: C18, e.g., 2.1 mm x 50 mm, 1.8 µm particle size

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient to ensure separation from any potential impurities.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• MS Method:

  • Ionization Mode: Negative Electrospray Ionization (ESI-)

  • Scan Mode: Full scan

  • Mass Range: m/z 100-250

  • Resolution: > 60,000 FWHM

5. Data Analysis:

• Acquire the full scan mass spectrum of the Monomethyl phthalate-d4 peak.

• Identify the monoisotopic peak of the fully deuterated species (d4, [M-H]⁻ at m/z 183.06) and the corresponding peaks for the unlabeled (d0, m/z 179.04) and partially deuterated species (d1, d2, d3).[6]

• Calculate the isotopic purity using the following formula:

  Isotopic Purity (%) = [Intensity(d4) / (Intensity(d0) + Intensity(d1) + Intensity(d2) + Intensity(d3) + Intensity(d4))] x 100

Protocol for Quantification of Monomethyl Phthalate in Biological Samples using GC-MS with Monomethyl Phthalate-d4 as an Internal Standard

This protocol provides a general workflow for the analysis of Monomethyl phthalate in samples like urine or plasma.

1. Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

2. Reagents and Materials:

• Monomethyl phthalate-d4 internal standard

• Unlabeled Monomethyl phthalate standard

• Derivatizing agent (e.g., BSTFA with 1% TMCS)

• Extraction solvent (e.g., Hexane, Ethyl acetate)

• Internal standard spiking solution

3. Sample Preparation:

• Enzymatic Deconjugation (for urine samples): To measure total Monomethyl phthalate, incubate the sample with β-glucuronidase to hydrolyze glucuronidated metabolites.[7]

• Internal Standard Spiking: Add a known amount of Monomethyl phthalate-d4 solution to each sample, calibrator, and quality control sample.

• Liquid-Liquid Extraction: Extract the analytes from the aqueous sample into an organic solvent.

• Derivatization: Evaporate the organic extract to dryness and reconstitute in a derivatizing agent to improve the gas chromatographic properties of the analyte.

• Reconstitution: After derivatization, evaporate the reagent and reconstitute the residue in a suitable solvent for GC-MS analysis.

4. GC-MS Analysis:

• GC Method:

  • Column: A suitable capillary column for phthalate analysis (e.g., a low-bleed phenyl-arylene polymer phase).

  • Injector: Splitless mode.

  • Oven Temperature Program: A gradient program to separate the target analyte from other matrix components.

• MS Method:

  • Ionization: Electron Ionization (EI)

  • Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for both the native and deuterated Monomethyl phthalate.

5. Data Analysis:

• Create a calibration curve by plotting the ratio of the peak area of the native analyte to the peak area of the internal standard against the concentration of the calibrators.

• Quantify the amount of Monomethyl phthalate in the unknown samples using the calibration curve.

Visualizing the Workflow

To better understand the experimental processes, the following diagrams illustrate the key workflows.

Caption: Workflow for determining the isotopic purity of Monomethyl phthalate-d4.

Caption: Workflow for quantifying Monomethyl phthalate using an internal standard.

References

• 1. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 2. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 3. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Monomethyl phthalate (ring-1,2-¹³C₂, dicarboxyl-¹³C₂, 99%) 100 µg/mL in MTBE - Cambridge Isotope Laboratories, CLM-6071-MT-1.2 [isotope.com]
• 6. benchchem.com [benchchem.com]
• 7. Determination of isotopically labelled monoesterphthalates in urine by high performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Superior Performance of Deuterated Phthalate Standards in Analytical Quantification

For researchers, scientists, and drug development professionals, the accurate and precise quantification of phthalate (B1215562) esters is of paramount importance due to their prevalence as environmental contaminants and potential endocrine-disrupting properties. The use of deuterated internal standards in mass spectrometry-based methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), has become the gold standard for achieving reliable results.[1][2] This guide provides an objective comparison of the performance characteristics of methods utilizing deuterated phthalate standards, supported by experimental data and detailed protocols.

Deuterated internal standards are chemically almost identical to their native counterparts, causing them to co-elute chromatographically and exhibit similar behavior during sample preparation and analysis.[1] This unique characteristic allows them to effectively compensate for variations in extraction efficiency, matrix effects, and instrument response, leading to significantly improved accuracy and precision in quantification.[1][3][4]

Comparative Performance Data

The use of deuterated internal standards consistently yields excellent performance across various analytical methods and matrices. Key performance indicators such as linearity, recovery, and precision are markedly improved. The following table summarizes quantitative performance data from several studies employing deuterated phthalate standards.

Analyte(s)	Deuterated Standard(s) Used	Analytical Method	Linearity (R²)	Recovery (%)	Precision (RSD) (%)	Reference(s)
Various Phthalates	DBP-d4, DEHP-d4, etc.	GC-MS	>0.99	85-115	< 3.9	[2][5]
Phthalate Metabolites & BPA	Isotope Labeled Standards	LC-MS/MS	>0.99	Within 15% of nominal value	Not Specified	[2]
DEP, DIBP, DBP, BBP, DEHP	DBP-d4	GC-MS	>0.9953	>89.7	Not Specified	[6]
DBP, DEHP	DBP-d4, DEHP-d4	GC-MS (Inter-laboratory study)	Not Specified	91.3-99.9	5.1-13.1 (Reproducibility, RSDr)	[6][7]
DBP, DEHP	DBP-d4, DEHP-d4	GC-MS	Not Specified	95-106.1	< 3.9	[5]

Experimental Protocols

Detailed and robust experimental protocols are crucial for obtaining high-quality data in phthalate analysis. Below are representative methodologies for sample preparation and instrumental analysis using deuterated internal standards.

Sample Preparation (Solid-Phase Extraction)

Solid-Phase Extraction (SPE) is a commonly used technique for the extraction and pre-concentration of phthalates from various sample matrices.

• Internal Standard Spiking : A known amount of the deuterated internal standard solution (e.g., DBP-d4, DEHP-d4) is added to the sample prior to extraction.[7]

• Extraction : The sample is passed through an appropriate SPE cartridge (e.g., octadecyl silica (B1680970) (ODS) or styrene-divinylbenzene (SDB)).[7]

• Elution : The retained phthalates and deuterated standards are eluted from the cartridge using a suitable organic solvent, such as acetone (B3395972) or a mixture of acetone and dichloromethane.[7]

• Concentration : The resulting eluate is concentrated to a small volume, typically under a gentle stream of nitrogen.[2][7]

• Reconstitution : The dried extract is reconstituted in a known volume of a suitable solvent for injection into the analytical instrument.[4]

Instrumental Analysis (GC-MS)

GC-MS is a widely employed technique for the separation and detection of phthalates.

• Gas Chromatograph (GC) Conditions :

  • Injector : Splitless injection is commonly used for trace analysis.[3]

  • Column : A non-polar or medium-polarity column is typically used.[2]

  • Oven Temperature Program : An initial temperature of 60-80°C is held for 1-2 minutes, followed by a ramp of 10-20°C/minute to 280-300°C, with a final hold for 5-10 minutes.[3]

• Mass Spectrometer (MS) Conditions :

  • Ionization Mode : Electron Ionization (EI) at 70 eV is standard.[3]

  • Acquisition Mode : Selected Ion Monitoring (SIM) is used to enhance sensitivity and selectivity by monitoring characteristic ions for both the native phthalates and their deuterated internal standards.[3][7] For many phthalates, a common fragment ion is m/z 149, while the corresponding fragment for their d4-labeled counterparts is often m/z 153.[3]

Visualizing the Workflow and Quantification

To better illustrate the analytical process, the following diagrams outline the experimental workflow and the principle of quantification using deuterated internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 7. benchchem.com [benchchem.com]

The Unwavering Standard: Demonstrating the Robustness of Monomethyl Phthalate-d4 in Analytical Methods

For researchers, scientists, and drug development professionals engaged in the precise quantification of phthalate (B1215562) metabolites, the choice of an internal standard is a critical decision that directly impacts the reliability and validity of experimental data. This guide provides a comprehensive comparison of analytical methods utilizing Monomethyl phthalate-d4 (MMP-d4) against alternative approaches, substantiating the superior robustness and accuracy conferred by the use of a stable isotope-labeled internal standard.

The analytical landscape for detecting and quantifying phthalates, a class of chemicals widely used as plasticizers, is fraught with challenges. These compounds are ubiquitous, leading to potential background contamination, and biological matrices in which they are often measured are complex, introducing variability from matrix effects. In this context, an ideal analytical method must be not only sensitive and accurate but also robust enough to withstand minor variations in experimental conditions.

The Gold Standard: Isotope Dilution Mass Spectrometry with MMP-d4

Monomethyl phthalate-d4 is the deuterium-labeled analogue of monomethyl phthalate (MMP), a primary metabolite of dimethyl phthalate. The near-identical physicochemical properties of MMP-d4 to its unlabeled counterpart make it the quintessential internal standard for isotope dilution mass spectrometry (IDMS) techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS). This similarity ensures that MMP-d4 co-elutes with MMP and behaves similarly during sample extraction, cleanup, and ionization, thereby effectively compensating for variations in sample preparation and matrix-induced signal suppression or enhancement.

Comparative Performance of Analytical Methods

The utilization of a deuterated internal standard like MMP-d4 demonstrably enhances the performance and robustness of analytical methods for phthalate metabolite quantification. The following table summarizes typical performance data from validated methods, comparing a method using a deuterated internal standard with alternative approaches.

Validation Parameter	Method A: LC-MS/MS with MMP-d4	Method B: GC-MS with Non-Deuterated IS (e.g., Benzyl Benzoate)	Method C: HPLC-UV (No Internal Standard)
Specificity / Selectivity	High; MRM transitions provide excellent selectivity.	High; mass spectrometric detection resolves co-eluting peaks.	Lower; risk of co-eluting interferences.
Linearity (R²)	Typically > 0.995	Typically > 0.99	≥ 0.999
Accuracy (% Recovery)	90.0% – 110.0%	85.0% – 115.0%	94.8% - 99.6%
Precision (RSDr %)	< 10%	< 15%	≤ 6.2%
Limit of Quantification (LOQ)	0.3 ng/mL for MMP	~1-10 ng/mL	< 0.64 µg/mL
Robustness	High; stable isotope IS compensates for minor variations.	Moderate; variations can impact accuracy.	Low; highly susceptible to variations in extraction and matrix.

This table presents a summary of typical performance characteristics and is not a direct head-to-head comparison from a single study.

Experimental Protocols: A Closer Look

The robustness of a method is intrinsically linked to its well-defined and validated experimental protocol. Below are detailed methodologies for the quantification of monomethyl phthalate in human urine using LC-MS/MS with MMP-d4 as an internal standard.

Experimental Protocol: Quantification of Monomethyl Phthalate in Human Urine by LC-MS/MS

1. Sample Preparation and Enzymatic Hydrolysis

• Objective: To deconjugate the glucuronidated form of MMP to its free form for analysis.

• Procedure:

  • Thaw frozen urine samples at room temperature.

  • Centrifuge at 3,000 x g for 10 minutes to pellet any precipitate.

  • Transfer 1 mL of the supernatant to a clean glass tube.

  • Spike the sample with a known concentration of Monomethyl phthalate-d4 (e.g., 50 µL of a 1 µg/mL solution).

  • Add 250 µL of 1 M ammonium (B1175870) acetate (B1210297) buffer (pH 6.5) and 10 µL of β-glucuronidase solution.

  • Vortex briefly and incubate at 37°C for 90 minutes in a shaking water bath.

2. Solid-Phase Extraction (SPE)

• Objective: To isolate and concentrate the analyte of interest from the urine matrix.

• Procedure:

  • Condition an SPE cartridge by passing 3 mL of methanol (B129727) followed by 3 mL of ultrapure water.

  • Load the hydrolyzed urine sample onto the SPE cartridge.

  • Wash the cartridge with 3 mL of ultrapure water to remove interfering substances.

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

  • Elute the analytes with 3 mL of ethyl acetate.

3. Evaporation and Reconstitution

• Objective: To concentrate the sample and transfer it to a solvent compatible with the LC-MS/MS system.

• Procedure:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

  • Transfer the reconstituted sample to an autosampler vial for analysis.

4. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography system coupled to a tandem mass spectrometer.

• Chromatographic Conditions:

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with an additive like formic acid or ammonium acetate.

  • Flow Rate: Optimized for the column dimensions.

  • Injection Volume: Typically 5-10 µL.

• Mass Spectrometry Conditions:

  • Ionization Source: Electrospray Ionization (ESI) in negative ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion transitions for both MMP and MMP-d4.

Visualizing the Workflow and Rationale

To further elucidate the experimental process and the logical underpinnings of choosing MMP-d4, the following diagrams are provided.

Caption: A streamlined workflow for the analysis of Monomethyl phthalate in urine.

Caption: The rationale for using MMP-d4 to ensure robust analytical results.

Conclusion: A Foundation of Reliability

The evidence overwhelmingly supports the use of Monomethyl phthalate-d4 as an internal standard for the robust and accurate quantification of monomethyl phthalate. Its ability to mimic the behavior of the native analyte throughout the analytical process provides a critical layer of internal correction that is absent in methods relying on non-deuterated internal standards or no internal standard at all. For researchers in competitive and highly regulated fields such as drug development, the adoption of methods employing deuterated internal standards like MMP-d4 is not just a best practice but a fundamental requirement for producing defensible and reliable data. A study on the ruggedness of analytical methods for urinary phthalate metabolites, which underwent several modifications over the years, confirmed that the data remained reproducible and accurate, underscoring the long-term stability of such methodologies.

Comparison of different SPE cartridges for Monomethyl phthalate-d4 extraction.

A comparative analysis of Solid-Phase Extraction (SPE) cartridges is essential for researchers and scientists in drug development and environmental monitoring to achieve accurate and reproducible quantification of analytes like Monomethyl phthalate-d4 (MMP-d4). MMP-d4 is a deuterated internal standard for Monomethyl phthalate (B1215562) (MMP), a primary metabolite of the widely used plasticizer, diethyl phthalate. The selection of an appropriate SPE cartridge is a critical step that significantly influences extraction efficiency, sample cleanliness, and, ultimately, the reliability of analytical results.

This guide provides an objective comparison of the performance of commonly used SPE cartridges for the extraction of phthalates, with a focus on data relevant to MMP-d4. The information presented is supported by experimental data from various studies.

Performance Comparison of SPE Cartridges

The choice of an SPE sorbent is pivotal for the efficient extraction of phthalates. The most common types of SPE cartridges used for this purpose are reversed-phase cartridges, such as those packed with silica-based C18 or polymer-based sorbents like Oasis HLB.

Key Performance Metrics:

• Recovery: The percentage of the analyte of interest that is successfully extracted from the sample and eluted from the SPE cartridge.

• Relative Standard Deviation (RSD): A measure of the precision and reproducibility of the extraction method. Lower RSD values indicate higher precision.

The following table summarizes the performance of different SPE cartridges for the extraction of phthalates from various matrices. While specific data for Monomethyl phthalate-d4 is limited, the data for Monomethyl phthalate and other phthalates provides a strong indication of the expected performance for its deuterated analog due to their similar chemical properties.

SPE Sorbent/Cartridge	Analyte(s)	Sample Matrix	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Sep-Pak C18	Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Butyl benzyl (B1604629) phthalate (BBP), Di(2-ethylhexyl) phthalate (DEHP), Di-n-octyl phthalate (DNOP)	Bottled Water	>95% (approx. for all)	< 7.1%
Oasis HLB	Various pesticides including some phthalates	Groundwater	>70%	Not Specified
Strata C18-E	Various Phthalates	Water	85-110%	< 10%
Oasis HLB	Nine odorous and estrogenic compounds	Influent, effluent, ultra-pure, and river water	81.0–116.1%	0.6–13.6%
C18-bonded silica	16 pesticides	Groundwater	Generally lower than Oasis HLB and Strata X	Not Specified
Strata X	16 pesticides	Groundwater	>70%	Not Specified

From the available data, both C18 and polymeric sorbents like Oasis HLB demonstrate good to excellent recoveries for a range of phthalates in aqueous samples.[1][2][3] C18 cartridges, such as the Sep-Pak C18, have shown high recovery rates for a broad spectrum of phthalates.[1][2] Polymeric sorbents like Oasis HLB are often highlighted for their high and consistent recoveries across a range of analytes and their ability to perform well even if the sorbent runs dry during the extraction process.[3][4]

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the solid-phase extraction of Monomethyl phthalate-d4 from a liquid sample.

General experimental workflow for SPE of Monomethyl phthalate-d4.

Experimental Protocols

Below are representative experimental protocols for the extraction of phthalates using different SPE cartridges. These can be adapted for Monomethyl phthalate-d4.

Protocol 1: Using Sep-Pak C18 Cartridge for Water Samples[1][2]

This method is suitable for the quantification of phthalates in bottled water.[1]

• Sample Preparation: Adjust the pH of the water sample to 5.0.

• Cartridge Conditioning:

  • Flush the Sep-Pak C18 cartridge (e.g., 100 mg/1 mL) with 5 mL of methanol.

  • Equilibrate the cartridge with 5 mL of deionized water adjusted to pH 5.0. Do not allow the cartridge to dry.

• Sample Loading: Load the prepared water sample onto the cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of a methanol/water solution (e.g., 10:90 v/v) to remove polar interferences.

• Elution: Elute the retained phthalates with 3-5 mL of acetone or acetonitrile.

• Sample Concentration and Analysis: The eluate can be concentrated under a gentle stream of nitrogen if necessary, reconstituted in a suitable solvent, and then analyzed by HPLC or GC-MS.[2]

Protocol 2: Using Oasis HLB Cartridge[3][4]

This protocol is a general guideline for using a polymeric reversed-phase cartridge.

• Sample Preparation: Dilute the sample if necessary (e.g., 1:1 with a buffer like 4% H3PO4 for plasma or urine samples).[4]

• Cartridge Conditioning:

  • Flush the Oasis HLB cartridge with 1-2 tube volumes of methanol or acetonitrile.

  • Equilibrate with 1-2 tube volumes of the same buffer used for sample pre-treatment.[5]

• Sample Loading: Load the pre-treated sample onto the cartridge at a consistent flow rate (e.g., 1-2 drops per second).[5]

• Washing: Wash the cartridge with a weak organic solvent mixture (e.g., 5-20% methanol in water) to remove interferences.[5]

• Elution: Elute the analytes of interest with a stronger organic solvent such as methanol or acetonitrile.[5]

• Evaporation and Reconstitution: Evaporate the elution solvent and reconstitute the residue in the mobile phase for analysis.[5]

Conclusion

The selection of an SPE cartridge for Monomethyl phthalate-d4 extraction is a critical decision that affects the accuracy and reliability of the analytical results. Traditional C18 cartridges, such as the Sep-Pak C18, provide excellent performance with high recovery rates for a wide range of phthalates in aqueous samples.[1] Polymeric sorbents like Oasis HLB offer the advantage of high and consistent recoveries for a broad spectrum of compounds and are less susceptible to drying out during the extraction process.[3][4] The optimal choice will depend on the specific sample matrix, the required level of sensitivity, and the analytical instrumentation available. Researchers should validate the chosen method to ensure it meets the specific requirements of their study.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to Monomethyl Phthalate-d4 Analytical Standards

For researchers, scientists, and drug development professionals requiring high-purity, reliable internal standards for the quantification of Monomethyl phthalate (B1215562) (MMP), its deuterated analogue, Monomethyl phthalate-d4 (MMP-d4), is an indispensable tool. This guide provides a comparative overview of commercially available MMP-d4 standards, focusing on key quality attributes presented in their Certificates of Analysis (CoA).

Comparison of Supplier Specifications

The selection of a suitable analytical standard is critical for achieving accurate and reproducible results in mass spectrometry-based assays. Below is a summary of the typical specifications for Monomethyl phthalate-d4 offered by leading suppliers. Data presented is based on publicly available information and representative Certificates of Analysis.

Specification	Supplier A (e.g., LGC/TRC)	Supplier B (e.g., Chiron)	Supplier C (e.g., Cambridge Isotope Labs)
Product Format	Neat Solid	Neat Solid or Solution (Methanol)	Neat Solid or Solution (Solvent Varies)
CAS Number	1276197-40-0[1]	1276197-40-0[2]	Not explicitly found for d4, unlabeled is 4376-18-5[3]
Molecular Formula	C₉D₄H₄O₄[1]	C₉D₄H₄O₄[2]	C₉D₄H₄O₄
Molecular Weight	184.18 g/mol [1]	184.18 g/mol [2]	184.18 g/mol
Chemical Purity	>95% (by HPLC)[1]	≥98% (by GC/MS or HPLC)	Typically ≥98%
Isotopic Purity	≥99 atom % D	≥99 atom % D	Typically ≥98 atom % D
Method of Analysis	HPLC, ¹H-NMR, Mass Spec	GC/MS, HPLC, ¹H-NMR	LC-MS, ¹H-NMR
Certificate of Analysis	Provided with product[4][5]	Available for all products[6]	Available upon request or with product[7]

Note: While specific batch data may vary, this table represents a general comparison based on available documentation. Researchers should always refer to the lot-specific Certificate of Analysis for the most accurate information.

Experimental Protocols: A Typical Workflow for MMP Quantification

Monomethyl phthalate-d4 is primarily utilized as an internal standard in isotope dilution mass spectrometry methods for the accurate quantification of MMP in biological matrices such as urine, plasma, and tissue homogenates.

Sample Preparation and Extraction

• Spiking: To a known volume or weight of the biological sample, a precise amount of Monomethyl phthalate-d4 internal standard solution is added at the beginning of the extraction procedure.

• Enzymatic Deconjugation: For urine samples, a β-glucuronidase/sulfatase enzyme is often used to hydrolyze conjugated MMP metabolites to their free form.

• Protein Precipitation: For plasma or serum samples, a protein precipitation step is performed, typically with a cold organic solvent like acetonitrile.

• Liquid-Liquid Extraction or Solid-Phase Extraction (SPE): The sample is then subjected to an extraction technique to isolate and concentrate the analytes of interest.

• Derivatization (Optional): In some GC-MS methods, a derivatization step may be employed to improve the chromatographic properties of the analyte.

• Reconstitution: The final extract is evaporated to dryness and reconstituted in a suitable solvent for injection into the analytical instrument.

Analytical Instrumentation

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common and sensitive technique for the analysis of MMP. A reversed-phase C18 column is typically used for chromatographic separation.

• Gas Chromatography-Mass Spectrometry (GC-MS): An alternative method that may require derivatization for optimal performance.

The use of a stable isotope-labeled internal standard like MMP-d4 is crucial for correcting for any analyte loss during sample preparation and for compensating for matrix effects that can cause ion suppression or enhancement in the mass spectrometer.

Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for the quantification of Monomethyl phthalate using an isotope dilution mass spectrometry approach with Monomethyl phthalate-d4 as the internal standard.

Caption: A typical analytical workflow for MMP quantification.

Signaling Pathways of Phthalate Metabolites

Phthalate metabolites, including Monomethyl phthalate, are known to interact with various cellular signaling pathways, which is a key area of research in toxicology and drug development. The diagram below provides a simplified overview of some of the key nuclear receptors that can be modulated by phthalate metabolites.

Caption: Simplified signaling pathways of phthalate metabolites.

References

• 1. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 2. chiron.no [chiron.no]
• 3. Monomethyl phthalate (unlabeled) 100 µg/mL in MTBE - Cambridge Isotope Laboratories, ULM-6697-MT-1.2 [isotope.com]
• 4. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 5. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 6. chiron.no [chiron.no]
• 7. isotope.com [isotope.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Monomethyl Phthalate-d4

For researchers, scientists, and drug development professionals, adherence to strict safety and disposal protocols is paramount to ensure a safe laboratory environment and minimize environmental impact. This guide provides essential, immediate safety and logistical information for the proper disposal of Monomethyl phthalate-d4, a deuterated stable isotope of Monomethyl phthalate (B1215562) used as an internal standard in quantitative analysis.[1][2]

Immediate Safety Precautions

Before handling Monomethyl phthalate-d4, it is crucial to consult the Safety Data Sheet (SDS) for the non-deuterated compound, as the primary hazards are associated with its chemical properties. The deuterated form is not expected to present significantly different chemical hazards in a laboratory setting.

Personal Protective Equipment (PPE):

• Gloves: Wear chemical-resistant gloves.

• Eye Protection: Use safety glasses or goggles.

• Lab Coat: A standard lab coat is required to protect from skin contact.

Handling:

• Work in a well-ventilated area, preferably under a chemical fume hood.

• Avoid inhalation of dust or fumes.[2]

• Prevent contact with skin and eyes.[2]

Quantitative Data

The following table summarizes key quantitative data for Monomethyl phthalate and its deuterated analog.

Property	Monomethyl Phthalate	Monomethyl Phthalate-d4
Molecular Formula	C₉H₈O₄	C₉D₄H₄O₄
Molecular Weight	180.16 g/mol [3]	184.18 g/mol [4]
CAS Number	4376-18-5[4]	1276197-40-0[4]
Appearance	White Solid	White Solid[5]
Melting Point	82 - 84 °C[3]	No data available
Storage Temperature	2-8°C[5]	+4°C[4]

Step-by-Step Disposal Protocol

The disposal of Monomethyl phthalate-d4 should be managed as hazardous chemical waste. The small quantities typically used in laboratory settings mean the primary concern is the chemical toxicity, not the isotopic substitution.

• Waste Segregation:

  • Collect waste containing Monomethyl phthalate-d4 in a dedicated, properly labeled, and sealed container.

  • Do not mix with other incompatible waste streams.

• Container Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "Monomethyl phthalate-d4".

  • Include the concentration and date of accumulation.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.

  • Ensure the storage area is secure and away from general laboratory traffic.

• Disposal Request:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the collection and disposal of the hazardous waste.

  • Follow all institutional and local regulations for hazardous waste disposal.

DO NOT dispose of Monomethyl phthalate-d4 down the drain or in the regular trash.

Experimental Protocol: Quantification of a Target Analyte using Monomethyl Phthalate-d4 as an Internal Standard via LC-MS/MS

This protocol outlines a typical workflow for the use of Monomethyl phthalate-d4 in a quantitative analysis experiment.

1. Preparation of Stock Solutions:

• Prepare a stock solution of the target analyte in a suitable solvent (e.g., methanol, acetonitrile).

• Prepare a stock solution of Monomethyl phthalate-d4 (internal standard) in the same solvent.

2. Sample Preparation:

• To a known volume of the biological sample (e.g., plasma, urine), add a precise amount of the Monomethyl phthalate-d4 internal standard stock solution.

• Perform a protein precipitation step by adding a solvent like acetonitrile, followed by vortexing and centrifugation.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase used for the LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Inject the reconstituted sample into the LC-MS/MS system.

• The analytes are separated on a chromatography column and then detected by the mass spectrometer.

• The mass spectrometer is set to monitor specific mass-to-charge (m/z) transitions for both the target analyte and Monomethyl phthalate-d4.

4. Data Analysis:

• Integrate the peak areas for both the target analyte and the Monomethyl phthalate-d4 internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Determine the concentration of the target analyte in the original sample by comparing the peak area ratio to a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Experimental Workflow Diagram

Caption: Workflow for quantitative analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Monomethyl phthalate | C9H8O4 | CID 20392 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]

Personal protective equipment for handling Monomethyl phthalate-d4

This guide provides crucial safety and logistical information for handling Monomethyl phthalate-d4 in a laboratory environment. Adherence to these procedures is vital for ensuring personnel safety and minimizing environmental impact. This document is intended for use by researchers, scientists, and drug development professionals.

Disclaimer: This guide is for informational purposes only and is not a substitute for a comprehensive Safety Data Sheet (SDS). Always consult the official SDS for Monomethyl phthalate-d4 before handling the substance. The safety and handling precautions for the non-deuterated form, Monomethyl phthalate (B1215562), are used as a reference due to the limited availability of a detailed SDS for the deuterated compound. It is presumed that the deuterated form shares similar hazard profiles.

I. Hazard Identification and Personal Protective Equipment (PPE)

Monomethyl phthalate is classified as a skin and eye irritant and may cause respiratory irritation.[1][2] It is also harmful if swallowed.[2] As a precautionary measure, Monomethyl phthalate-d4 should be handled with the same level of care. The recommended Personal Protective Equipment (PPE) is outlined below to minimize exposure.

Protection Type	Recommended Equipment	Rationale
Hand Protection	Nitrile or Neoprene gloves.[3]	Provides chemical resistance against phthalates. Always inspect gloves for tears or degradation before use.
Eye Protection	Safety glasses with side shields or chemical safety goggles.[1][3]	Protects eyes from splashes and airborne particles. A face shield may be necessary where there is a greater splash potential.[4][5]
Respiratory Protection	NIOSH-approved respirator (e.g., N95 for dusts).[3]	Essential when handling the powder form to prevent inhalation, especially where dust generation is possible. Use in a well-ventilated area is crucial.[2]
Body Protection	Laboratory coat or chemical-resistant coveralls.[3][6]	Prevents contamination of personal clothing.

II. Quantitative Safety and Physical Data

Property	Value	Source
Chemical Name	Monomethyl Phthalate-d4	[7]
Synonyms	2-(Methoxycarbonyl)benzoic acid-d4, Phthalic Acid, Mono-methyl Ester D4 (Phenyl D4)	[8][9]
CAS Number	1276197-40-0	[7][10]
Molecular Formula	C₉D₄H₄O₄	[7][10]
Molecular Weight	184.18	[7]
Storage Temperature	+4°C or -20°C	[7][10]
Purity	>95% (HPLC)	[7][9]

III. Operational and Disposal Plans

A systematic approach to handling and disposing of Monomethyl phthalate-d4 is critical for maintaining a safe laboratory environment.

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) for Monomethyl phthalate before beginning any work.

  • Ensure a calibrated and certified chemical fume hood is operational.

  • Inspect all required PPE for integrity before use.

• Handling:

  • Conduct all manipulations of Monomethyl phthalate-d4 within a chemical fume hood to minimize inhalation exposure.

  • When handling the solid form, use techniques that minimize dust generation.[2]

  • Avoid direct contact with skin and eyes.[1][2]

  • Keep containers tightly closed when not in use.[2]

  • Take precautionary measures against static discharge.

• Storage:

  • Store in a cool, dry, and well-ventilated area.[2][11]

  • Keep containers tightly sealed and clearly labeled.[2]

  • Recommended storage temperatures are +4°C for short-term and -20°C or -80°C for long-term storage of stock solutions.[7][8][10]

• Waste Collection:

  • Collect all waste containing Monomethyl phthalate-d4 in a designated, properly labeled, and sealed container.

  • Do not mix with other waste streams unless compatibility is confirmed.

• Disposal:

  • Dispose of waste in accordance with all applicable federal, state, and local environmental regulations.

  • Contact your institution's Environmental Health and Safety (EHS) office for specific disposal guidelines.

  • Contaminated packaging should also be disposed of as hazardous waste.

IV. Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water.[1] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention.[1]

• Ingestion: Clean mouth with water. Get medical attention.[1]

V. Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Monomethyl phthalate-d4.

Caption: Workflow for the Safe Handling of Monomethyl Phthalate-d4.

References

• 1. fishersci.com [fishersci.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. epa.gov [epa.gov]
• 5. solutions.covestro.com [solutions.covestro.com]
• 6. osha.oregon.gov [osha.oregon.gov]
• 7. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Monomethyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 10. Monomethyl Phthalate-d4 - Immunomart [immunomart.com]
• 11. Stability and storage conditions of dimethyl phthalate_Dimeng Chemical Co., Ltd. [demonchem.com]